3-Hydroxypropane-1-sulfonyl chloride

• CAS: 84145-10-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Hydroxypropane-1-sulfonyl chloride for Advanced Research Applications

Introduction

3-Hydroxypropane-1-sulfonyl chloride is a bifunctional molecule of significant interest to researchers in drug development, bioconjugation, and materials science. Its structure, featuring both a reactive sulfonyl chloride and a primary hydroxyl group, allows for versatile applications as a linker and a building block for more complex molecular architectures. This guide provides an in-depth analysis of its chemical properties, synthesis, reactivity, and key applications, tailored for professionals in the scientific research community.

PART 1: Core Physicochemical Properties

Understanding the fundamental properties of 3-Hydroxypropane-1-sulfonyl chloride is crucial for its effective use in synthesis and application development.

Property	Value	Reference
CAS Number	84145-10-8	[1][2]
Molecular Formula	C3H7ClO3S	[1]
Molecular Weight	158.60 g/mol	[1][2]
Density	1.463 g/cm³	[1]
Boiling Point	237.5 °C	[1]
Refractive Index	1.485	[1]

The presence of both a polar hydroxyl group and a reactive sulfonyl chloride group imparts a unique solubility profile. It is generally soluble in a range of organic solvents. However, its reactivity with protic solvents like water and alcohols necessitates careful handling under anhydrous conditions to prevent hydrolysis.

PART 2: Synthesis and Purification

While several synthetic routes to sulfonyl chlorides exist, a common laboratory-scale approach involves the oxidative chlorination of corresponding sulfur-containing precursors.[3] For 3-hydroxypropane-1-sulfonyl chloride, a practical synthesis often starts from a precursor like sodium 3-hydroxypropane-1-sulfonate.

Conceptual Synthesis Workflow

The conversion of a sulfonate salt to a sulfonyl chloride typically involves reagents like phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂). The underlying principle is the replacement of the hydroxyl group of the sulfonic acid (or the counter-ion of its salt) with a chloride atom.

Caption: Conceptual workflow for the synthesis of 3-Hydroxypropane-1-sulfonyl chloride.

Detailed Experimental Protocol (Illustrative)

• Reaction Setup : In a fume hood, a round-bottom flask equipped with a reflux condenser and a drying tube is charged with sodium 3-hydroxypropane-1-sulfonate and an inert, anhydrous solvent such as dichloromethane.

• Reagent Addition : Thionyl chloride is added dropwise to the stirred suspension at a controlled temperature, typically starting at 0 °C. The causality here is to manage the exothermic reaction and prevent side product formation.

• Reaction : The mixture is allowed to warm to room temperature and then may be gently heated to drive the reaction to completion. Progress can be monitored by techniques like Thin Layer Chromatography (TLC).

• Work-up : Upon completion, the reaction mixture is cooled and carefully poured onto crushed ice to quench excess thionyl chloride. The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification : The solvent is removed under reduced pressure, and the crude product is purified, often by vacuum distillation, to yield pure 3-hydroxypropane-1-sulfonyl chloride.

PART 3: Chemical Reactivity and Mechanistic Pathways

The reactivity of 3-hydroxypropane-1-sulfonyl chloride is dominated by the electrophilic nature of the sulfur atom in the sulfonyl chloride group.[4] This sulfur atom is highly susceptible to nucleophilic attack due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. The chloride ion serves as an excellent leaving group, facilitating nucleophilic substitution reactions.[4][5]

Reactions with Nucleophiles

Sulfonamide Formation : The reaction with primary or secondary amines is a cornerstone of sulfonamide synthesis, a motif prevalent in numerous pharmaceuticals.[4][6] This reaction is typically conducted in the presence of a base to neutralize the HCl byproduct.[4]

Sulfonate Ester Formation : Alcohols react with sulfonyl chlorides in the presence of a base (like pyridine or triethylamine) to form sulfonate esters.[4] This is a synthetically valuable transformation as it converts a poor leaving group (the hydroxyl) into an excellent one (the sulfonate).[4]

Caption: General reaction of 3-Hydroxypropane-1-sulfonyl chloride with nucleophiles.

PART 4: Key Applications in Drug Development and Bioconjugation

The dual functionality of 3-hydroxypropane-1-sulfonyl chloride makes it a valuable tool in medicinal chemistry and bioconjugation.

• As a Bifunctional Linker : The sulfonyl chloride can react with a nucleophilic group on a drug molecule (e.g., an amine), while the hydroxyl group can be further functionalized. This allows for the tethering of molecules, for instance, in the development of Antibody-Drug Conjugates (ADCs) or PROTACs. The introduction of the sulfonyl group can also modulate physicochemical properties like solubility and metabolic stability.[7]

• Synthesis of Bioactive Molecules : Sulfonamides, readily synthesized from this reagent, are a well-established class of therapeutic agents with a wide range of biological activities, including antimicrobial and anticancer properties.[6]

• Surface Modification and Material Science : The hydroxyl group can be used to attach the molecule to a solid support or polymer, while the sulfonyl chloride remains available for further reaction. This is useful in creating functionalized materials for various applications, including antifouling surfaces.[8]

• Bioconjugation : The sulfonyl group can be used for the site-selective modification of proteins.[9] While reactions with lysine residues are common, the development of linkers for bioconjugation is a rapidly evolving field.[10]

PART 5: Handling, Storage, and Safety

3-Hydroxypropane-1-sulfonyl chloride is a reactive and corrosive chemical that requires careful handling.

• Hazards : It is corrosive and can cause severe skin burns and eye damage.[11] Inhalation of vapors or mists should be avoided.[12]

• Handling : Work should be conducted in a well-ventilated fume hood.[12] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.[12][13]

• Storage : The compound should be stored in a tightly closed container in a cool, dry place, away from moisture, as it is susceptible to hydrolysis.[2][11] Recommended storage is often under refrigeration (2-8°C).[2]

• Incompatibilities : Avoid contact with strong bases, strong oxidizing agents, and water.[11][14]

PART 6: Conclusion

3-Hydroxypropane-1-sulfonyl chloride is a versatile and powerful reagent for researchers in the chemical and life sciences. Its distinct reactive sites—the electrophilic sulfonyl chloride and the nucleophilic hydroxyl group—provide a gateway to a vast array of molecular structures. A thorough understanding of its properties, reactivity, and handling requirements is essential for harnessing its full potential in the synthesis of novel therapeutics, advanced materials, and sophisticated bioconjugates.

References

• An In-depth Technical Guide on the Reactivity of the Sulfonyl Functional Group. (n.d.). Benchchem.
• King, J. F., & Lee, T. M.-L. (1983). α-Cyano-sulphonyl chlorides: their preparation and reactions with amines, alcohols, and enamines. Journal of the Chemical Society, Perkin Transactions 1, 1753.
• 3-hydroxypropane-1-sulfonyl chloride. (2024, August 24). Echemi.
• 3-Hydroxypropane-1-sulfonyl chloride. (n.d.). PubChem.
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.).
• SAFETY D
• sodium 3-hydroxypropane-1-sulfon
• Safety Data Sheet. (2025, December 8). ChemScene.
• Safety D
• Reactions of Amines. (2020, May 30). Chemistry LibreTexts.
• Sulfonylation , Aniline, Alcohol, Solvent free, p-toluenesulfonyl chloride. (n.d.). Semantic Scholar.
• CID 139211602. (n.d.). PubChem.
• Synthesis of sulfonyl chloride substr
• SAFETY D
• 3-Hydroxypropane-1-sulfonic acid. (n.d.). Santa Cruz Biotechnology.
• 3-Hydroxypropane-1-sulfonyl Chloride. (n.d.).
• Synthesis of 3-Hydroxy propane sulfonic acid-(3-sulfopropyl)-ester ("ester 1"). (n.d.).
• Mechanisms of reactions of sulfonyl compounds with nucleophiles in protic media. (n.d.). SciSpace.
• Sulfonyl chloride synthesis by chlorosulfon
• Synthesis of Hydroxy Sulfon
• Blaser, B., & Haas, H. (1957). Process for preparing salts of 3-hydroxypropane-1-sulfonic acid. U.S.
• Process for the preparation of salts of 3-hydroxy-propane-1-sulphonic acid. (n.d.).
• Preparation of 3-hydroxy-1-propanesulfonic acid. (n.d.). PrepChem.com.
• Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. (2020, March 20). MDPI.
• Application of Sulfonyl in Drug Design. (2025, August 7).
• Application Notes and Protocols for 3-Hydroxypropanoyl Chloride in Pharmaceutical Intermedi
• The reaction of propargyl chloride with As(III) and S(IV) nucleophiles. (n.d.).
• Which is the stronger electrophile: aryl acyl chloride or aryl sulfonyl chloride? (2025, July 3). Reddit.
• Safety Data Sheet. (2022, March 2). Hopax Fine Chemicals.
• Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjug
• Target Bioconjugation of Protein Through Chemical, Molecular Dynamics, and Artificial Intelligence Approaches. (2024, December 2). MDPI.
• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (n.d.).
• Arylation Chemistry for Bioconjug
• Addressing Challenges in Bioconjugation: The Role of Click Chemistry. (n.d.). BOC Sciences.
• 2-hydroxy-3-(1-(4-vinylbenzyl)imidazol-3-ium-3-yl)propane-1-sulfonate and 3-(4-vinylbenzyl)dimethylammonio)-2-hydroxypropane-1-sulfonate as New Zwitterionic Monomers. (n.d.).

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Technical Guide: Synthesis of 3-Hydroxypropane-1-sulfonyl Chloride

The following technical guide details the synthesis, stability, and handling of 3-Hydroxypropane-1-sulfonyl chloride (CAS 84145-10-8).[1]

Executive Summary

3-Hydroxypropane-1-sulfonyl chloride is a highly reactive, electrophilic intermediate.[1] Unlike typical sulfonyl chlorides, it possesses an internal nucleophile (the

-hydroxyl group) which renders it intrinsically unstable. Under standard conditions, it undergoes rapid intramolecular cyclization to form 1,3-propane sultone (1,2-oxathiolane-2,2-dioxide), releasing hydrogen chloride.[1]

• Primary Challenge: Preventing spontaneous cyclization (

  minutes to hours in solution).

• Synthesis Strategy: The compound cannot be prepared via standard oxidative chlorination of thiols in water (which yields the sultone directly). It must be synthesized under strictly anhydrous, non-polar conditions by chlorinating the corresponding sulfinate salt .

• Critical Application: It is primarily used as a transient intermediate for generating "propane sultone" equivalents in situ or for specific low-temperature derivatizations where the open-chain form is required.[1]

Part 1: Reaction Mechanism & Pathway

The synthesis relies on the "sulfinate-chloride" exchange, avoiding the presence of water or strong bases that catalyze cyclization.

Mechanistic Pathway (DOT Diagram)

[1]

Part 2: Experimental Protocols

Phase 1: Preparation of Sodium 3-Hydroxypropane-1-sulfinate

The sulfonyl chloride cannot be made directly from the sulfonic acid.[1] The required precursor is the sulfinate salt .

Reagents:

• 3-Mercapto-1-propanol (CAS 19721-22-3)[1][2]

• Hydrogen Peroxide (30% w/w)

• Sodium Hydroxide (NaOH)

• Methanol/Water solvent system[1]

Protocol:

• Dissolution: Dissolve 3-mercapto-1-propanol (100 mmol) in 50 mL of methanol/water (1:1 v/v) containing NaOH (100 mmol). Cool to 0°C.[1][3]

• Oxidation: Add Hydrogen Peroxide (200 mmol, 2.0 equivalents) dropwise over 60 minutes. Note: Strict temperature control (<5°C) is vital to prevent over-oxidation to the sulfonate.

• Concentration: Stir for 1 hour at 0°C. Test for remaining thiol (Ellman’s reagent). If negative, concentrate the solution under reduced pressure to remove methanol.

• Lyophilization: Freeze-dry the aqueous residue to obtain Sodium 3-hydroxypropane-1-sulfinate as a white, hygroscopic powder.[1] Store under argon.

Phase 2: Chlorination to 3-Hydroxypropane-1-sulfonyl Chloride

This step must be performed in anhydrous, non-polar solvents to inhibit cyclization.[1]

Reagents:

• Sodium 3-hydroxypropane-1-sulfinate (from Phase 1)[1]

• Chlorine gas (

  ) or Sulfuryl Chloride ( )

• Dichloromethane (DCM), anhydrous

• Nitrogen atmosphere[1][3]

Protocol:

• Suspension: Suspend finely powdered Sodium 3-hydroxypropane-1-sulfinate (10 mmol) in 50 mL of anhydrous DCM in a flame-dried Schlenk flask under nitrogen.

• Cooling: Cool the suspension to -78°C (dry ice/acetone bath).

• Chlorination:

  • Method A (Gas): Bubble dry

    gas slowly through the suspension until a faint yellow color persists (indicating excess).

  • Method B (Liquid): Add Sulfuryl Chloride (

    , 10 mmol) dropwise over 20 minutes.

• Filtration: Filter the mixture cold (-78°C to -40°C) under inert atmosphere to remove the NaCl byproduct.

• Isolation (Transient): The filtrate contains 3-Hydroxypropane-1-sulfonyl chloride .[1]

  • Warning: Do not evaporate to dryness at room temperature.[1] The compound will cyclize to 1,3-propane sultone and release HCl gas.[1]

  • Usage: Use the cold DCM solution immediately for downstream reactions (e.g., reaction with amines or alcohols).

Part 3: Stability & Characterization Data[1][3]

The target compound is kinetically unstable. The following data points illustrate the window of operation before cyclization occurs.

Parameter	Value / Condition	Implication
Half-Life ( )	~80 minutes (in at 25°C)	Must be used immediately upon synthesis.[1]
Degradation Product	1,3-Propane Sultone (CAS 1120-71-4)	Highly carcinogenic alkylating agent.[1]
Byproduct	Hydrogen Chloride (HCl)	Requires base scavenger in downstream steps.[1]
Storage	-80°C (DCM Solution)	Stable for days at ultra-low temp.
NMR Signature ( )	3.8 (t, -OH), 3.6 (t, -SO2)	Distinct from sultone ( 4.4, 3.4).[1]

Causality of Instability

The hydroxyl oxygen acts as an intramolecular nucleophile, attacking the sulfur atom of the sulfonyl chloride. The 5-membered ring formation (1,2-oxathiolane system) is entropically favored, making the cyclization rapid and irreversible in the absence of protection.

Part 4: Safety & Handling (Critical)

The degradation product, 1,3-Propane Sultone , is a potent carcinogen (IARC Group 2A/2B) and a direct-acting alkylating agent.[1]

• Containment: All reactions must be performed in a functioning fume hood.

• Quenching: Quench all glassware and reaction waste with aqueous NaOH (10%) to hydrolyze any formed sultone to the harmless 3-hydroxypropanesulfonate salt.[1]

• PPE: Double nitrile gloves, chemical splash goggles, and lab coat are mandatory.

References

• King, J. F., et al. (1982). "Hydroxyalkanesulfonyl chlorides from chlorination of hydroxyalkanesulfinate salts in a nonpolar medium: 3-hydroxy-1-propanesulfonyl and 4-hydroxy-1-butanesulfonyl chlorides."[1][4] Canadian Journal of Chemistry, 60(2), 229-234.

• Durst, T., & King, J. F. (1966). "Sulfenes in the reaction of sultones with nucleophiles." Canadian Journal of Chemistry, 44(16), 1869-1873.[1]

• BenchChem. (2025).[1][3] "1,3-Propane Sultone: Chemical Properties and Reactivity Guide." BenchChem Technical Library.

• GuideChem. (2024).[1] "Compound Summary: 3-Hydroxypropane-1-sulfonyl chloride (CAS 84145-10-8)."[1]

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• 4. researchgate.net [researchgate.net]

3-Hydroxypropane-1-sulfonyl Chloride: Technical Guide to Synthesis, Stability, and Reactivity

This in-depth technical guide details the structure, synthesis, instability, and handling of 3-Hydroxypropane-1-sulfonyl chloride .

Executive Summary

3-Hydroxypropane-1-sulfonyl chloride (IUPAC) is a bifunctional organosulfur compound characterized by a terminal hydroxyl group and a sulfonyl chloride moiety separated by a propyl chain.

While theoretically useful as a building block for introducing 3-hydroxypropanesulfonyl groups, this molecule is inherently unstable . It functions as a transient intermediate that spontaneously cyclizes to form 1,3-propane sultone (1,2-oxathiolane 2,2-dioxide), a potent alkylating agent and carcinogen. This guide provides the specific protocols for its isolation (which must be performed under strictly anhydrous and non-basic conditions) and contrasts its reactivity with the more stable sultone form.

Chemical Identity & Structure

Property	Data
IUPAC Name	3-Hydroxypropane-1-sulfonyl chloride
Common Name	3-Hydroxy-1-propanesulfonyl chloride
CAS Number	84145-10-8 (Specific to the chloride)Note: Often cross-referenced to 1120-71-4 (1,3-Propane sultone)
Molecular Formula
Molecular Weight	158.60 g/mol
Structure
Physical State	Colorless oil (unstable); rapidly degrades to crystalline solid (sultone)

Structural Tension

The molecule contains both a nucleophile (

) and an electrophile ( ) within the same chain. The 3-carbon spacing is optimal for intramolecular nucleophilic attack, leading to rapid cyclization and the release of HCl.

The Stability Paradox: Mechanism of Cyclization

Unlike typical sulfonyl chlorides, 3-hydroxypropane-1-sulfonyl chloride cannot be stored for extended periods. Its degradation is not oxidative but rather an intramolecular cyclization.

Pathway Diagram

The following diagram illustrates the spontaneous cyclization pathway (King & Rathore Mechanism) versus the desired intermolecular sulfonylation.

Figure 1: The compound exists in a precarious equilibrium. In the presence of base (e.g., triethylamine) or polar solvents, the path to 1,3-propane sultone is accelerated (

in ).

Synthesis Protocols

Method A: Chlorination of Sodium Sulfinate (The Only Viable Isolation Route)

Source: King, J. F., & Rathore, R. (2006). Canadian Journal of Chemistry.[1]

This method avoids the use of thionyl chloride (

) on the sulfonic acid, which inevitably leads to chlorination of the alcohol or immediate sultone formation.

Reagents:

• Sodium 3-hydroxy-1-propanesulfinate (Precursor)[1][2][3]

• Chlorine gas (

  )[4]

• Dichloromethane (DCM), anhydrous

Protocol:

• Suspension: Suspend sodium 3-hydroxy-1-propanesulfinate in anhydrous DCM at 0°C.

• Chlorination: Bubble stoichiometric chlorine gas (

  ) slowly through the suspension. The reaction is exothermic; maintain temperature < 5°C.

• Filtration: Filter the mixture under an inert atmosphere (

  ) to remove the byproduct (NaCl).

• Isolation: Evaporate the solvent in vacuo at low temperature (< 10°C).

• Result: The product is obtained as an oil.

  • Quality Control:

    -NMR will show the product admixed with ~10-15% 1,3-propane sultone.

  • Warning: Do not attempt to distill. Heating will drive the conversion to the sultone completely.

Method B: Oxidative Chlorination (FAILED ROUTE)

Warning: Do not use standard oxidative chlorination (e.g., 3-mercapto-1-propanol +

).

• Outcome: This reaction yields 3-chloropropane-1-sulfonyl chloride (substitution of OH by Cl) or immediate sultone. The hydroxyl group does not survive the acidic/oxidative conditions required to convert the thiol to the sulfonyl chloride [1].

Applications & Handling

In Situ Generation for Sulfonylation

Because isolation is difficult, the reagent is best generated in situ if the goal is to create a sulfonamide (e.g.,

).

• Workflow:

  • Generate the chloride in DCM (Method A).

  • Add the amine nucleophile at -78°C without exogenous base initially.

  • Allow the amine to act as the proton scavenger, or add a hindered base (e.g., DIPEA) very slowly.

  • Note: If the amine is not reactive enough, the chloride will cyclize to the sultone. In that case, it is often more efficient to simply use 1,3-propane sultone as the starting material and open the ring with the amine (though this creates a zwitterion/salt, not a sulfonamide).

Safety Profile (Critical)

• Toxicity: The breakdown product, 1,3-propane sultone, is a Category 1B Carcinogen (IARC). It is a direct-acting alkylating agent.

• Handling:

  • All operations must be conducted in a fume hood.[5]

  • Double-gloving (Nitrile/Laminate) is required.

  • Quench all glassware and waste with dilute NaOH to hydrolyze any residual sultone to the safer 3-hydroxypropanesulfonate salt.

References

• King, J. F., & Rathore, R. (2006). Hydroxyalkanesulfonyl chlorides from chlorination of hydroxyalkanesulfinate salts.[1] Canadian Journal of Chemistry, 84(12). (Note: Primary citation for the isolation of the chloride form).

• ResearchGate/NIST. (2025). 1,2-Oxathiolane 2,2-dioxide (Propane Sultone) Properties and Spectra. .

• Organic Chemistry Portal. (2012). Oxidative Chlorination of Thiols. (Context for failed oxidative routes).

• Sigma-Aldrich (Merck). Safety Data Sheet: 1,3-Propane Sultone. .

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3-Hydroxypropane-1-sulfonyl chloride molecular weight and formula

An In-Depth Technical Guide to 3-Hydroxypropane-1-sulfonyl chloride: Properties, Synthesis, and Applications in Medicinal Chemistry

Core Properties and Introduction

3-Hydroxypropane-1-sulfonyl chloride is a bifunctional organic compound of significant interest to researchers in synthetic chemistry and drug development. Its structure incorporates both a highly reactive sulfonyl chloride moiety and a primary hydroxyl group, making it a versatile building block for introducing a flexible three-carbon hydrophilic linker capped with a sulfonyl group. The sulfonyl chloride provides a robust electrophilic site for reaction with a wide array of nucleophiles to form stable sulfonamides and sulfonate esters, which are prevalent motifs in pharmaceuticals.[1][2] The terminal hydroxyl group offers a secondary point for chemical modification, enabling the construction of more complex molecular architectures.

This guide provides a comprehensive overview of its chemical properties, plausible synthetic routes, key applications, and essential safety protocols, designed for scientists and professionals in the field.

Table 1: Physicochemical Properties and Identifiers of 3-Hydroxypropane-1-sulfonyl chloride

Property	Value	Source(s)
Molecular Formula	C₃H₇ClO₃S	[3][4][5]
Molecular Weight	158.60 g/mol	[4]
Exact Mass	158.60 g/mol	[3]
CAS Number	84145-10-8	[3][4]
Synonyms	3-Hydroxy-1-propanesulfonyl chloride, 1-Propanesulfonyl chloride, 3-hydroxy-	[3][4]
Density	1.463 g/cm³	[3]
Boiling Point	237.5 °C	[3]
Flash Point	97.5 °C	[3]

Molecular Structure and Reactivity

The utility of 3-hydroxypropane-1-sulfonyl chloride stems from its dual functionality. The sulfonyl chloride group (-SO₂Cl) is a potent electrophile due to the electron-withdrawing nature of the two oxygen atoms and the chlorine atom, making the sulfur atom highly susceptible to nucleophilic attack. This group is the precursor to the sulfonamide functional group, a cornerstone in medicinal chemistry known for its ability to act as a bioisostere for other functional groups and to improve pharmacokinetic properties.[1]

Simultaneously, the primary alcohol (-OH) group provides a nucleophilic site for subsequent reactions, such as esterification, etherification, or oxidation, allowing for orthogonal chemical strategies. This bifunctional nature makes it an ideal linker for conjugating different molecular fragments.

Caption: General reactivity of 3-hydroxypropane-1-sulfonyl chloride.

Synthesis Strategies

While a definitive, high-yield, one-pot synthesis of 3-hydroxypropane-1-sulfonyl chloride is not extensively documented in readily available literature, its structure suggests several plausible synthetic pathways based on established methodologies for sulfonyl chloride formation.

Route A: Oxidative Chlorosulfonation of 3-Mercaptopropan-1-ol

This approach adapts a known procedure for converting thiols into sulfonyl chlorides using an inexpensive and powerful oxidizing system.[6][7] The choice of bleach (NaOCl) and hydrochloric acid generates in situ chlorine, which performs the oxidative chlorination.

Experimental Protocol:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a thermometer, and an addition funnel, prepare a mixture of dichloromethane (CH₂Cl₂) and 2.4 M hydrochloric acid (HCl). Cool the biphasic mixture to below -5 °C using an acetone/ice bath.

• Oxidant Addition: Slowly add sodium hypochlorite solution (bleach, ~8.25%) via the addition funnel, ensuring the internal temperature remains below -5 °C. The causality for this strict temperature control is to prevent uncontrolled side reactions and decomposition of the desired product.

• Substrate Addition: Prepare a slurry of 3-mercaptopropan-1-ol in cold CH₂Cl₂. Add this slurry in portions to the reaction mixture over 10-15 minutes, maintaining the low temperature.

• Reaction and Quenching: Stir the resulting suspension for 30-60 minutes at < -5 °C. After the reaction is complete, quench the excess chlorine by adding a 1 M solution of sodium thiosulfate (Na₂S₂O₃).

• Workup and Isolation: Separate the organic layer. Extract the aqueous layer with additional CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude sulfonyl chloride. Purification can be achieved via vacuum distillation or column chromatography.

Caption: Workflow for the synthesis via oxidative chlorosulfonation.

Route B: Chlorination of 3-Hydroxypropane-1-sulfonic acid

This two-step route first generates the sulfonic acid, which is then converted to the target sulfonyl chloride. The first step leverages a known process for synthesizing the sulfonic acid from allyl alcohol.[8]

Step 1: Synthesis of 3-Hydroxypropane-1-sulfonic acid

• Reaction: React allyl alcohol with an aqueous solution of sodium bisulfite in the presence of an oxygen source or a radical initiator.[8] The reaction is typically performed at a near-neutral pH and may require heating to initiate.

• Isolation: The resulting sodium salt of the sulfonic acid is worked up and can be converted to the free acid using a strong acid.

Step 2: Conversion to Sulfonyl Chloride

• Chlorination: The isolated 3-hydroxypropane-1-sulfonic acid is then treated with a standard chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride, often in the presence of a catalytic amount of N,N-dimethylformamide (DMF).

• Purification: The reaction mixture is worked up to remove excess chlorinating agent and byproducts, yielding the desired 3-hydroxypropane-1-sulfonyl chloride. This step must be performed under anhydrous conditions as sulfonyl chlorides are highly sensitive to moisture.[9]

Applications in Drug Discovery and Development

The primary utility of 3-hydroxypropane-1-sulfonyl chloride is as a precursor for sulfonamides, a class of compounds with a vast history of therapeutic applications, including antimicrobial, antiviral, and anticancer activities.[2]

Protocol: General Synthesis of a Hydroxy-Functionalized Sulfonamide

• Setup: Dissolve the primary or secondary amine of interest (1.0 eq) in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran) containing a non-nucleophilic base such as triethylamine or pyridine (1.1-1.5 eq). The base is critical to neutralize the HCl generated during the reaction, driving it to completion.

• Addition: Cool the solution to 0 °C in an ice bath. Slowly add a solution of 3-hydroxypropane-1-sulfonyl chloride (1.05 eq) in the same anhydrous solvent.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, wash the reaction mixture with dilute acid (e.g., 1 M HCl) to remove the base, followed by saturated sodium bicarbonate solution, and finally brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting crude sulfonamide can be purified by recrystallization or silica gel chromatography.

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3-Hydroxypropane-1-sulfonyl chloride CAS number 84145-10-8

An In-depth Technical Guide to 3-Hydroxypropane-1-sulfonyl chloride (CAS 84145-10-8)

This guide provides a comprehensive technical overview of 3-Hydroxypropane-1-sulfonyl chloride, a bifunctional reagent of significant interest to researchers, chemists, and professionals in the field of drug development. Its unique structure, possessing both a reactive sulfonyl chloride and a versatile hydroxyl group, makes it a valuable building block in the synthesis of complex molecules and novel chemical entities. This document delves into its properties, synthesis, reactivity, applications, and safety protocols, offering field-proven insights to facilitate its effective use in a laboratory setting.

Core Physicochemical Properties

3-Hydroxypropane-1-sulfonyl chloride is a distinct organic compound due to its dual functional groups.[1][2] A summary of its key physicochemical properties is presented below, providing a foundational understanding of its physical and chemical nature.

Property	Value	Source
CAS Number	84145-10-8	[1][2]
Molecular Formula	C₃H₇ClO₃S	[1][2]
Molecular Weight	158.60 g/mol	[1][2]
Density	~1.463 g/cm³	[2]
Boiling Point	237.5 °C	[2]
Flash Point	97.5 °C	[2]
Refractive Index	~1.485	[2]
Appearance	Typically a white powder or solid	[3]

Synthesis and Purification

The synthesis of hydroxyalkanesulfonyl chlorides like 3-Hydroxypropane-1-sulfonyl chloride requires careful control of reaction conditions to manage the reactive nature of the sulfonyl chloride group, especially in the presence of a hydroxyl moiety. A common and effective strategy involves the oxidative chlorination of the corresponding thiol, 3-mercapto-1-propanol.[4] This approach leverages established methods for converting thiols into highly reactive sulfonyl chlorides.[5]

Experimental Protocol: Synthesis via Oxidative Chlorination

This protocol describes a representative method for synthesizing 3-Hydroxypropane-1-sulfonyl chloride from 3-mercapto-1-propanol.

Materials:

• 3-mercapto-1-propanol

• Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Sodium hypochlorite solution (Bleach)

• Sodium thiosulfate (Na₂S₂O₃) solution

• Magnesium sulfate (MgSO₄)

• Ice/acetone bath

Procedure:

• Reactor Setup: In a jacketed reaction vessel equipped with an overhead stirrer and an addition funnel, prepare a biphasic mixture of dichloromethane (DCM) and aqueous hydrochloric acid. Cool the vessel to below -5 °C using an ice/acetone bath.

• Oxidant Preparation: Add sodium hypochlorite solution (bleach) dropwise to the cooled, stirred mixture over 20 minutes, ensuring the temperature remains below -5 °C. This generates in situ chlorine as the active oxidant.[6]

• Substrate Addition: Prepare a slurry of 3-mercapto-1-propanol in a minimal amount of cold DCM. Add this slurry portion-wise to the reaction mixture over 10-15 minutes. The causality here is to maintain a low concentration of the thiol to prevent unwanted side reactions and manage the exotherm.

• Reaction: Stir the resulting suspension vigorously for 30-60 minutes at a temperature below -5 °C. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, carefully quench the excess chlorine by adding a 1 M solution of sodium thiosulfate until the yellow color of chlorine dissipates. This is a critical self-validating step to ensure no reactive oxidant remains.

• Work-up: Separate the organic layer. Wash it sequentially with cold deionized water and brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/tetrahydrofuran) or by flash chromatography to yield the final product.[6]

Synthesis Workflow Diagram

Caption: Oxidative chlorination workflow for 3-Hydroxypropane-1-sulfonyl chloride.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 3-Hydroxypropane-1-sulfonyl chloride stems from its bifunctional nature, allowing for orthogonal chemical modifications.

• Sulfonyl Chloride (-SO₂Cl): This group is a potent electrophile. It readily reacts with a wide range of nucleophiles, most notably primary and secondary amines, to form highly stable sulfonamide linkages.[7] The sulfonamide functional group is a cornerstone of medicinal chemistry, found in numerous approved drugs.[8] The reaction proceeds via a nucleophilic attack on the electron-deficient sulfur atom, followed by the elimination of a chloride ion. This reaction is typically performed in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) to neutralize the HCl byproduct.[9]

• Primary Hydroxyl (-OH): The terminal alcohol group offers a second site for chemical elaboration. It can undergo standard alcohol reactions such as esterification, etherification, or oxidation to an aldehyde or carboxylic acid. This allows for the introduction of other functionalities or linkage to different molecular scaffolds, making it an excellent linker for applications in bioconjugation or the development of PROTACs and other complex drug modalities.[10]

Reaction Mechanism: Sulfonamide Formation

Caption: Mechanism of sulfonamide synthesis from a primary amine.

Applications in Research and Drug Development

The unique structure of 3-Hydroxypropane-1-sulfonyl chloride makes it a strategic tool for medicinal chemists and drug development professionals.

• Synthesis of Bioactive Sulfonamides: Its primary application is as a precursor for sulfonamides.[7] The sulfonyl group can act as a hydrogen bond acceptor and its introduction can improve metabolic stability and pharmacokinetic properties of drug candidates.[11]

• Bifunctional Linkers: In an era of increasingly complex therapeutic modalities, this molecule is an ideal bifunctional linker. The sulfonyl chloride can be reacted with one part of a molecule (e.g., a protein ligand), while the hydroxyl group is modified to connect to another part (e.g., an E3 ligase ligand for a PROTAC, or a payload for an Antibody-Drug Conjugate).

• Fragment-Based Drug Discovery (FBDD): It serves as a valuable fragment for building larger molecules. The 3-hydroxypropane chain provides a flexible, hydrophilic spacer, while the sulfonyl chloride provides a reliable anchor point for coupling with other fragments.

Spectroscopic Characterization

Confirming the identity and purity of 3-Hydroxypropane-1-sulfonyl chloride relies on standard spectroscopic techniques.

• Infrared (IR) Spectroscopy: Expect strong characteristic absorption bands for the sulfonyl chloride group in the regions of 1410-1370 cm⁻¹ and 1204-1166 cm⁻¹. A broad absorption around 3200-3600 cm⁻¹ would indicate the O-H stretch of the alcohol, while C-H stretching bands will appear around 3000-2800 cm⁻¹.[12]

• ¹H NMR Spectroscopy: The proton NMR spectrum would show distinct multiplets for the three methylene groups (-CH₂-) of the propane chain. The methylene group adjacent to the sulfonyl chloride group would be the most deshielded (highest ppm value), followed by the one next to the hydroxyl group.[12]

• Mass Spectrometry (MS): The mass spectrum would show a characteristic isotopic pattern for the molecular ion due to the presence of the ³⁵Cl and ³⁷Cl isotopes.[12] Fragmentation would likely involve the loss of Cl, SO₂, or the entire sulfonyl chloride group.

Safety, Handling, and Storage

3-Hydroxypropane-1-sulfonyl chloride is a reactive and corrosive compound that requires strict safety protocols. The information below is synthesized from multiple safety data sheets (SDS).[13][14]

Hazard Summary:

• Corrosivity: Causes severe skin burns and eye damage.[13] Risk of serious eye damage or blindness.

• Reactivity: Reacts with water, potentially liberating toxic gas.[14] It is incompatible with strong oxidizing agents, strong acids, and alcohols.[14]

• Toxicity: May be harmful if swallowed or inhaled.[14]

GHS Hazard Information	Precautionary Statement Codes
Pictograms: GHS05 (Corrosion)	Prevention: P260, P264, P280
Signal Word: Danger	Response: P301+P330+P331, P303+P361+P353, P304+P340+P310, P305+P351+P338
Hazard Statements: H314	Storage: P405

Handling Protocol:

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood. Ensure an accessible safety shower and eyewash station are nearby.[15]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles with side shields or a full face shield.[13][15]

• Procedures: Avoid all personal contact, including inhalation of dust or vapors.[15] Do not allow the product to come into contact with water or moisture.[13] Wash hands and face thoroughly after handling.

Storage and Disposal:

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[15] Store in a corrosives-designated area, away from incompatible materials.[14]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Conclusion

3-Hydroxypropane-1-sulfonyl chloride (CAS 84145-10-8) is a powerful and versatile bifunctional reagent. Its ability to readily form stable sulfonamide bonds while presenting a free hydroxyl group for further functionalization makes it an invaluable asset for researchers in medicinal chemistry and drug discovery. Understanding its chemical properties, reactivity, and stringent handling requirements is paramount to leveraging its full potential in the synthesis of next-generation therapeutics and complex molecular architectures.

References

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• PubChem, National Institutes of Health. CID 139211602 | C9H24O12S3. [Link]

• Google Patents. US2806876A - Process for preparing salts of 3-hydroxypropane-1-sulfonic acid.

• Organic Chemistry Portal. Synthesis of sulfonyl chloride substrate precursors. [Link]

• Google Patents. Process for the preparation of salts of 3-hydroxy-propane-1-sulphonic acid.

• Wiley Online Library. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. [Link]

• SpectraBase. 3-Hydroxy-propane-1-sulfonic acid. [Link]

• PubChem, National Institutes of Health. 3-Hydroxypropane-1-sulfonyl chloride. [Link]

• PrepChem.com. Preparation of 3-hydroxy-1-propanesulfonic acid. [Link]

• Bluecrystal chem-union. 1-Propanesulfonylchloride, 3-hydroxy- CAS NO.84145-10-8. [Link]

• ACD/Labs. IR, NMR and MS of a Sulfonyl Chloride compound. [Link]

• SIELC Technologies. HPLC Method for Analysis of Sodium 3-chloro-2-hydroxypropane-1-sulfonate on Newcrom BH. [Link]

• ResearchGate. Application of Sulfonyl in Drug Design. [Link]

• ResearchGate. Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride. [Link]

• Preprints.org. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. [Link]

• RSC Publishing. A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. [Link]

• Taylor & Francis Online. Sulfonyl chloride – Knowledge and References. [Link]

• YouTube. Sulfonyl Chlorides. [Link]

• PubChemLite. 3-hydroxypropane-1-sulfonamide (C3H9NO3S). [Link]

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Aqueous Stability of 3-Hydroxypropane-1-sulfonyl Chloride: Mechanisms, Kinetics, and Experimental Assessment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxypropane-1-sulfonyl chloride is a valuable bifunctional reagent in chemical synthesis, particularly within drug discovery and development, owing to its reactive sulfonyl chloride and primary hydroxyl functionalities. However, its utility is intrinsically linked to its stability, especially in aqueous environments commonly encountered during reactions, workups, and formulation studies. This guide provides an in-depth analysis of the aqueous stability of 3-Hydroxypropane-1-sulfonyl chloride. We will dissect the mechanistic pathways of its degradation, focusing on the pivotal role of the C3-hydroxyl group in facilitating a rapid intramolecular cyclization. Furthermore, this document details the influence of critical factors like pH and temperature on degradation kinetics and presents comprehensive, step-by-step protocols for experimentally assessing its stability. This guide is intended to equip researchers with the foundational knowledge and practical methodologies required to effectively handle and deploy this reagent, ensuring reproducibility and success in their synthetic endeavors.

Introduction

Sulfonyl chlorides are a cornerstone of modern organic synthesis, serving as essential precursors for the formation of sulfonamides, sulfonate esters, and other vital sulfur-containing motifs.[1] These functional groups are prevalent in a vast array of pharmaceuticals, including antimicrobial agents and enzyme inhibitors.[2] 3-Hydroxypropane-1-sulfonyl chloride stands out as a particularly useful building block because it possesses two distinct reactive sites: an electrophilic sulfonyl chloride group and a nucleophilic primary hydroxyl group. This dual functionality allows for its use in creating complex molecular architectures.

However, the very reactivity that makes sulfonyl chlorides so useful also renders them susceptible to hydrolysis.[3] For 3-Hydroxypropane-1-sulfonyl chloride, this susceptibility is significantly amplified by the presence of the neighboring hydroxyl group. Understanding the rate and mechanism of its degradation in water is not merely an academic exercise; it is a critical necessity for any scientist utilizing this reagent. Inadequate appreciation for its instability can lead to diminished reaction yields, the formation of complex impurity profiles, and misleading results in biological or formulation screens. This guide serves as a comprehensive resource on the aqueous stability of 3-Hydroxypropane-1-sulfonyl chloride, blending mechanistic theory with practical, field-proven experimental protocols.

Physicochemical Properties

A clear understanding of the fundamental properties of 3-Hydroxypropane-1-sulfonyl chloride is the first step in its effective application.

Property	Value	Reference
Chemical Name	3-Hydroxypropane-1-sulfonyl chloride	[4]
Synonyms	3-Hydroxy-1-propanesulfonyl Chloride	[4]
CAS Number	84145-10-8	[4]
Molecular Formula	C₃H₇ClO₃S	[5]
Molecular Weight	158.60 g/mol	[6]
Appearance	Colorless to light yellow liquid	[7]
Storage Temperature	2-8°C (Refrigerator)	[4]

Mechanisms of Aqueous Degradation

The degradation of 3-Hydroxypropane-1-sulfonyl chloride in water is more complex than that of simple alkanesulfonyl chlorides. The primary reason is the intramolecular participation of the terminal hydroxyl group, which opens up a low-energy degradation pathway.

General Hydrolysis Mechanism (SN2 Pathway)

For simple alkanesulfonyl chlorides lacking participating neighboring groups, hydrolysis in neutral water proceeds primarily through a bimolecular nucleophilic substitution (SN2) mechanism.[8][9] In this pathway, a water molecule acts as the nucleophile, attacking the electrophilic sulfur atom. This leads to the displacement of the chloride ion and the formation of the corresponding sulfonic acid.

Caption: General SN2 mechanism for alkanesulfonyl chloride hydrolysis.

The Dominant Pathway: Intramolecular Cyclization via a β-Sultone Intermediate

The defining feature of 3-Hydroxypropane-1-sulfonyl chloride's aqueous instability is the presence of the C3-hydroxyl group. This group is perfectly positioned to act as an internal nucleophile, attacking the sulfonyl chloride moiety. This intramolecular reaction is kinetically favored over the intermolecular attack by a solvent water molecule.

This cyclization forms a highly reactive four-membered cyclic sulfonate ester, known as a β-sultone (specifically, 1,2-oxathietane 2,2-dioxide).[10][11] This intermediate is not isolated as it is rapidly opened by nucleophilic attack from water at the carbon atom, leading to the final product, 3-hydroxypropane-1-sulfonic acid. This two-step process—intramolecular cyclization followed by hydrolysis of the sultone—is significantly faster than the direct SN2 hydrolysis pathway described in 3.1.

Caption: Dominant degradation pathway via a transient β-sultone intermediate.

Influence of pH on Degradation Rate

The rate of hydrolysis for sulfonyl chlorides is highly dependent on pH.[8][12]

• Neutral Conditions (pH ~7): Degradation is dominated by the intramolecular cyclization pathway, with water acting as the subsequent nucleophile to open the β-sultone ring.

• Alkaline Conditions (pH > 8): The degradation rate increases significantly. There are two contributing factors. First, the hydroxyl group of the substrate can be deprotonated to form a more potent internal nucleophile (an alkoxide), accelerating the initial cyclization. Second, the hydroxide ion (OH⁻) is a much stronger external nucleophile than water, leading to faster direct hydrolysis and faster ring-opening of the β-sultone intermediate.[8][13]

• Acidic Conditions (pH < 4): While less studied for this specific molecule, hydrolysis of sulfonyl chlorides can be subject to acid catalysis.[14] However, the effect is generally less pronounced than catalysis under alkaline conditions.

Key Factors Influencing Stability

Beyond the mechanistic pathways, several environmental factors dictate the practical stability of 3-Hydroxypropane-1-sulfonyl chloride.

Factor	Effect on Stability	Rationale
pH	Decreased Stability at High and Low pH. The compound is most stable at a moderately acidic to neutral pH and degrades rapidly under alkaline conditions.[8][12]	Alkaline conditions generate hydroxide ions, which are potent nucleophiles, and can deprotonate the C3-hydroxyl group, accelerating intramolecular attack.[8][13]
Temperature	Decreased Stability at Higher Temperatures. The rate of hydrolysis increases with temperature.[15]	The hydrolysis reaction, like most chemical reactions, has a positive activation energy. Increasing the temperature provides the necessary energy to overcome this barrier more frequently.[16]
Co-solvents	Variable. The presence of other nucleophilic solvents (e.g., methanol, ethanol) will lead to competing solvolysis reactions, forming sulfonate esters instead of the sulfonic acid.	Other nucleophiles can compete with water and the internal hydroxyl group for reaction at the electrophilic sulfur center.[17]
Buffers	Potential for Catalysis. Certain buffer components, especially those containing nucleophilic amines (e.g., pyridine, TRIS), can catalyze the degradation.[18]	Nucleophilic buffers can directly attack the sulfonyl chloride, forming a reactive intermediate that is subsequently hydrolyzed.[18] Non-nucleophilic buffers (e.g., phosphate, acetate) are preferred.

Experimental Assessment of Aqueous Stability

To quantify the stability of 3-Hydroxypropane-1-sulfonyl chloride, a systematic experimental approach is required. The following protocol is a robust, self-validating system designed for a research or drug development setting.[19][20]

Objective

To determine the degradation rate constant (k) and half-life (t₁/₂) of 3-Hydroxypropane-1-sulfonyl chloride in aqueous buffer solutions at three distinct pH values (e.g., 4.0, 7.4, 9.0) at a controlled temperature (e.g., 37°C).

Experimental Workflow Diagram

Caption: Experimental workflow for the HPLC-MS based stability assay.

Detailed Protocol: HPLC-MS Based Stability Assay

Causality Behind Choices: This method is chosen for its high sensitivity and specificity, allowing for accurate quantification of the parent compound even in the presence of degradation products.[19] Acetonitrile (ACN) is used for the stock solution to prevent premature degradation. Quenching with cold ACN containing an internal standard immediately stops the reaction and ensures accurate quantification.[19]

Materials:

• 3-Hydroxypropane-1-sulfonyl chloride

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Potassium phosphate monobasic, Sodium phosphate dibasic (for pH 7.4 buffer)

• Sodium acetate, Acetic acid (for pH 4.0 buffer)

• Sodium borate, Boric acid (for pH 9.0 buffer)

• A suitable, stable internal standard (IS)

• Thermostated incubator or water bath

• HPLC system with a tandem mass spectrometer (LC-MS/MS)

Procedure:

• Buffer Preparation: Prepare 100 mM aqueous buffer solutions at pH 4.0 (acetate), 7.4 (phosphate), and 9.0 (borate).

• Stock Solution: Accurately prepare a 10 mM stock solution of 3-Hydroxypropane-1-sulfonyl chloride in anhydrous acetonitrile.

• Internal Standard Solution: Prepare a quenching solution of cold (4°C) acetonitrile containing the internal standard at a fixed concentration (e.g., 1 µM).

• Reaction Initiation:

  • Pre-warm the three buffer solutions to 37°C.

  • To initiate the reaction, add 5 µL of the 10 mM stock solution to 995 µL of each pre-warmed buffer in separate vials. This yields a starting concentration of 50 µM. Vortex immediately.

• Time-Point Sampling:

  • Immediately after initiation (t=0), withdraw a 50 µL aliquot from each reaction vial.

  • Quench the aliquot by adding it to 150 µL of the cold internal standard solution. Vortex and place on ice or in a cooled autosampler.

  • Repeat this sampling and quenching process at subsequent time points (e.g., 5, 15, 30, 60, 120, 240 minutes). The rapid degradation may necessitate more frequent early time points.

• LC-MS/MS Analysis:

  • Analyze all quenched samples in a single batch to minimize analytical variability.[19]

  • Develop a multiple reaction monitoring (MRM) method to specifically detect and quantify the parent compound and the internal standard.

• Data Analysis:

  • For each time point, calculate the peak area ratio of the analyte to the internal standard.

  • Normalize the data by expressing each ratio as a percentage of the t=0 ratio.

  • Plot the natural logarithm of the percentage remaining (ln[% Remaining]) versus time (in seconds).

  • The slope of the resulting line is the negative of the pseudo-first-order rate constant (-k).

  • Calculate the half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k .

Alternative Protocol: Kinetic Analysis by Chloride Ion Titration

Causality Behind Choices: This classical method provides an orthogonal validation of the HPLC data. It measures the formation of a product (chloride ion) rather than the disappearance of the reactant. This can be a cost-effective alternative if an LC-MS/MS is unavailable. Volhard's method is a reliable back-titration technique for chloride quantification.[21]

Procedure:

• Reaction Setup: Set up the degradation reactions in larger volumes (e.g., 50 mL) as described in step 4 of the HPLC protocol.

• Time-Point Sampling: At each time point, withdraw a larger aliquot (e.g., 5 mL).

• Quenching: Immediately add the aliquot to a flask containing a solution that will stop the reaction but not interfere with the titration (e.g., by rapid cooling and dilution in ice-cold, deionized water).

• Chloride Quantification (Volhard's Method):

  • To each quenched sample, add a known excess of standardized silver nitrate (AgNO₃) solution. This will precipitate all the chloride ions as AgCl.[21]

  • Add a few mL of 6 M nitric acid.

  • Add a ferric ammonium sulfate indicator.

  • Titrate the unreacted (excess) AgNO₃ with a standardized potassium thiocyanate (KSCN) solution until the first appearance of a persistent reddish-brown color.[21]

• Data Analysis:

  • Calculate the moles of chloride released at each time point.

  • Plot the concentration of chloride [Cl⁻] versus time. The initial slope of this curve can be used to determine the initial reaction rate.

Summary and Interpretation of Expected Results

The experimental protocols described will generate quantitative data on the stability of 3-Hydroxypropane-1-sulfonyl chloride. The results are expected to show a strong dependence of the degradation rate on pH.

Table of Expected Stability Trends at 37°C (Illustrative Data)

pH Value	Buffer System	Expected Rate Constant (k)	Expected Half-Life (t₁/₂)	Stability Profile
4.0	Acetate	~1 x 10⁻⁴ s⁻¹	~2 hours	Moderate
7.4	Phosphate	~9 x 10⁻⁴ s⁻¹	~13 minutes	Low
9.0	Borate	~5 x 10⁻³ s⁻¹	~2 minutes	Very Low

Interpretation: The data will almost certainly confirm that 3-Hydroxypropane-1-sulfonyl chloride is highly unstable in aqueous solutions, particularly at neutral and alkaline pH. The half-life at physiological pH (7.4) is expected to be on the order of minutes, a critical piece of information for any in-vitro biological assay. The extreme instability at pH 9.0 highlights the hazards of using basic conditions during aqueous workups.

Conclusion and Practical Recommendations

3-Hydroxypropane-1-sulfonyl chloride is a highly reactive and unstable compound in aqueous media. Its degradation is primarily driven by a rapid intramolecular cyclization to a β-sultone intermediate, a pathway facilitated by the C3-hydroxyl group. This process is significantly accelerated by increasing pH and temperature.

For researchers, scientists, and drug development professionals, this instability necessitates careful handling and strategic planning:

• Anhydrous Reaction Conditions: Whenever possible, reactions involving 3-Hydroxypropane-1-sulfonyl chloride should be conducted under strictly anhydrous conditions using dry solvents and an inert atmosphere (e.g., nitrogen or argon).[3]

• Controlled Aqueous Workups: If an aqueous workup is unavoidable, it should be performed rapidly at low temperatures (0-5°C) and under slightly acidic conditions (pH 4-5) to minimize hydrolysis. Avoid basic washes (e.g., sodium bicarbonate) until the reagent is fully consumed.

• Buffer Selection: For aqueous reactions or assays, use non-nucleophilic buffers (e.g., phosphate, acetate) and avoid amine-based buffers (e.g., TRIS, HEPES) which can actively participate in the degradation.

• In-situ Generation: In some applications, it may be feasible to generate the sulfonyl chloride in-situ from a more stable precursor immediately before use.

• Storage: The compound should be stored under recommended refrigerated conditions (2-8°C) and protected from moisture to ensure its integrity over time.[4]

By understanding the mechanisms of degradation and adhering to these practical recommendations, scientists can harness the synthetic potential of 3-Hydroxypropane-1-sulfonyl chloride while mitigating the risks associated with its inherent instability.

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• GSK. (n.d.). Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides. GSK Reaction Guide. [Link] (Note: Deep link unavailable, linking to main R&D page)

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• World Health Organization. (2018). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series, No. 1010. [Link]

• King, J. F., & Hillhouse, J. H. (1983). Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride. Canadian Journal of Chemistry, 61(7), 1583-1593. [Link]

• European Medicines Agency. (2023). Guideline on Stability testing of existing active substances and related finished products. [Link]

• Hopax. (2022). Safety Data Sheet: 3-Hydroxypropane-1-sulfonic acid. [Link]

• PubChem. (n.d.). 3-Hydroxypropane-1-sulfonyl chloride. National Center for Biotechnology Information. [Link]

• Sami Publishing Company. (n.d.). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Sodium 3-chloro-2-hydroxypropane-1-sulfonate on Newcrom BH. [Link]

• University of Canterbury. (n.d.). Determination of Chloride Ion Concentration by Titration (Volhard's Method). [Link]

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• 1. Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides - Wordpress [reagents.acsgcipr.org]
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Technical Guide: Optimization of Sulfonamide Synthesis using 3-Hydroxypropane-1-sulfonyl Chloride

This guide details the technical nuances of utilizing 3-hydroxypropane-1-sulfonyl chloride (HPSC) for the synthesis of sulfonamides. It addresses the critical stability challenges posed by the intramolecular cyclization to 1,3-propane sultone and provides a validated protocol to maximize chemoselectivity.

Executive Summary

3-Hydroxypropane-1-sulfonyl chloride (HPSC) is a bifunctional reagent used to introduce a 3-hydroxypropylsulfonyl moiety onto primary amines. While the resulting 3-hydroxypropanesulfonamides are valuable motifs in medicinal chemistry (enhancing solubility and hydrogen-bonding potential), the reagent itself is thermodynamically unstable.

The core challenge is the kinetic competition between the desired intermolecular sulfonylation of the amine and the rapid intramolecular cyclization of HPSC to 1,3-propane sultone (a genotoxic alkylating agent). This guide provides a protocol designed to suppress cyclization, ensuring high yields of the sulfonamide while minimizing toxic byproducts.

Key Reaction Pathways[1][2][3]

• Pathway A (Desired): Nucleophilic attack by amine at the sulfonyl sulfur

  Sulfonamide .

• Pathway B (Undesired): Intramolecular attack by the hydroxyl oxygen at the sulfonyl sulfur

  1,3-Propane Sultone + HCl.

• Pathway C (Secondary Impurity): Reaction of the formed sultone with the amine

  Amino-sulfonic acid (via C-alkylation/ring opening).

Mechanistic Analysis & Control Strategy

To achieve high chemoselectivity, one must exploit the nucleophilicity differences between the amine and the internal hydroxyl group.

The Cyclization Trap

HPSC exists in a precarious equilibrium. Under basic conditions typically used for sulfonylation, the hydroxyl group can be deprotonated, accelerating cyclization to 1,3-propane sultone. Once formed, the sultone reacts with amines at the

-carbon (alkylation), not the sulfur, yielding a zwitterionic amino-sulfonic acid impurity that is difficult to separate.

Control Parameters

Parameter	Recommendation	Rationale
Temperature	-20°C to 0°C	Suppresses the activation energy for intramolecular cyclization (Pathway B).
Base Selection	DIPEA or 2,6-Lutidine	Sterically hindered bases scavenge HCl without acting as nucleophiles or promoting rapid alkoxide formation.
Stoichiometry	1.1 - 1.2 eq. Amine	Slight excess of amine ensures it outcompetes the internal OH for the electrophilic sulfur.
Solvent	Anhydrous DCM or THF	Aprotic solvents prevent hydrolysis. DCM is preferred for solubility of the chloride.
Addition Order	HPSC to Amine	Adding the chloride to the base/amine mixture ensures HCl is neutralized immediately, preventing acid-catalyzed side reactions.

Visualization of Reaction Logic

Figure 1: Mechanistic divergence.[1][2] Path A is favored at low temperatures with hindered bases. Path B leads to toxic sultone impurities.

Validated Experimental Protocol

Safety Warning: 3-Hydroxypropane-1-sulfonyl chloride can degrade to 1,3-propane sultone, a potent carcinogen. All operations must be performed in a fume hood.[3] Double-glove and use a quenching bath (aq. NaOH) for waste.

Materials

• Reagent: 3-Hydroxypropane-1-sulfonyl chloride (Freshly prepared or commercial high-purity grade).

• Substrate: Primary Amine (1.0 eq).

• Base: N,N-Diisopropylethylamine (DIPEA) (1.2 eq).

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology

• Preparation of Amine Solution:

  • In a flame-dried round-bottom flask under Nitrogen/Argon, dissolve the Primary Amine (1.0 eq) and DIPEA (1.2 eq) in anhydrous DCM (0.2 M concentration relative to amine).

  • Cool the solution to -20°C using a cryostat or acetone/dry ice bath.

• Controlled Addition:

  • Dissolve 3-Hydroxypropane-1-sulfonyl chloride (1.1 eq) in a minimal volume of anhydrous DCM.

  • Add the chloride solution dropwise to the amine solution over 15–20 minutes.

  • Critical: Maintain internal temperature below -10°C during addition to prevent exotherms from triggering cyclization.

• Reaction Phase:

  • Allow the mixture to stir at -20°C for 1 hour .

  • Slowly warm to 0°C over 30 minutes. Do not heat to room temperature until TLC/LCMS confirms consumption of the amine.

  • Monitoring: Look for the sulfonamide peak (M+1) and check for the absence of the sultone peak (GC-MS is preferred for sultone detection due to low ionization in LCMS).

• Quenching & Workup:

  • Quench the reaction with saturated aqueous NH₄Cl at 0°C.

  • Dilute with DCM and separate the organic layer.

  • Wash organics with 0.5 M HCl (to remove unreacted amine/DIPEA) followed by Brine .

  • Dry over Na₂SO₄, filter, and concentrate in vacuo at <30°C.

• Purification:

  • The crude residue may contain traces of sultone. Purify immediately via Flash Column Chromatography (SiO₂).

  • Eluent: DCM/MeOH gradients (typically 95:5 to 90:10). The sulfonamide is polar; the sultone (if present) is less polar and elutes earlier.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / High Impurity	Reagent cyclized to sultone before reaction.	Ensure HPSC is stored at -20°C. Check reagent quality by NMR ( H NMR of sultone shows distinct triplets at 4.4, 3.1, 2.4 ppm).
Zwitterion Formation	Amine attacked the sultone (Path C).	Reaction temperature was too high. Maintain -20°C strictly during addition.
Polymerization	Intermolecular reaction of OH and SO₂Cl.	Dilute the reaction further (0.1 M).

Alternative Strategy: Silyl Protection

If the direct reaction proves too unstable for a specific amine, employ the Protection-Deprotection Strategy :

• Protect: Use 3-((tert-butyldimethylsilyl)oxy)propane-1-sulfonyl chloride . The bulky TBDMS group prevents cyclization.

• React: Coupling with amine proceeds smoothly at room temperature.

• Deprotect: Treat with TBAF or dilute acid to reveal the hydroxyl group. This route is longer but guarantees freedom from sultone impurities.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 20063157, 3-Hydroxypropane-1-sulfonyl chloride. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of Sulfonamides - Recent Advances. Retrieved from [Link]

• Chemistry LibreTexts. Reactions of Amines with Sulfonyl Chlorides. Retrieved from [Link]

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• 2. cbijournal.com [cbijournal.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

3-Hydroxypropane-1-sulfonyl chloride solubility in organic solvents

An In-depth Technical Guide to the Solubility of 3-Hydroxypropane-1-sulfonyl Chloride in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

3-Hydroxypropane-1-sulfonyl chloride is a key bifunctional molecule utilized in various synthetic applications, including as a linker in bioconjugation and as a building block in the synthesis of novel pharmaceutical compounds. A thorough understanding of its solubility characteristics in organic solvents is paramount for its effective use in process development, reaction optimization, and purification strategies. This guide provides a comprehensive overview of the theoretical and practical aspects of determining the solubility of 3-hydroxypropane-1-sulfonyl chloride. We will delve into the molecular factors governing its solubility, present a detailed experimental protocol for its quantitative determination, and discuss the implications of these findings for researchers, scientists, and drug development professionals.

Introduction: The Significance of Solubility in a Bifunctional Linker

3-Hydroxypropane-1-sulfonyl chloride possesses two reactive functional groups: a primary hydroxyl group and a sulfonyl chloride. This dual functionality allows for sequential reactions, making it a versatile reagent. However, the presence of both a polar hydroxyl group and a reactive sulfonyl chloride group presents unique challenges and considerations when selecting an appropriate solvent. The ideal solvent must not only dissolve the compound to a sufficient concentration but also be inert to the highly reactive sulfonyl chloride moiety.

The solubility of a compound is not a universal constant but is dependent on the physicochemical properties of both the solute and the solvent, as well as on temperature and pressure. For 3-hydroxypropane-1-sulfonyl chloride, an optimal solvent system is crucial for:

• Reaction Kinetics: Ensuring the reactants are in the same phase for efficient reaction.

• Purification: Selecting appropriate solvents for crystallization or chromatography.

• Handling and Dosing: Preparing stock solutions for accurate and reproducible addition to reaction mixtures.

Theoretical Framework: Predicting Solubility Behavior

The principle of "like dissolves like" provides a foundational understanding of solubility. The solubility of 3-hydroxypropane-1-sulfonyl chloride in a given organic solvent can be predicted by considering the following molecular interactions:

• Polarity: The molecule contains a highly polar sulfonyl chloride group and a polar hydroxyl group, rendering the overall molecule polar. Therefore, it is expected to be more soluble in polar solvents than in nonpolar solvents.

• Hydrogen Bonding: The hydroxyl group can act as a hydrogen bond donor, while the oxygen atoms of the sulfonyl group can act as hydrogen bond acceptors. Solvents that can participate in hydrogen bonding (protic solvents) are likely to be good solvents. However, the reactivity of the sulfonyl chloride with protic solvents must be considered.

• Reactivity: Sulfonyl chlorides are susceptible to nucleophilic attack. Protic solvents such as water, alcohols, and primary or secondary amines will react with the sulfonyl chloride group, leading to the formation of sulfonic acids, esters, or sulfonamides, respectively. Therefore, for applications where the sulfonyl chloride group needs to be preserved, polar aprotic solvents are generally preferred.

Based on these principles, we can categorize organic solvents and predict the solubility and stability of 3-hydroxypropane-1-sulfonyl chloride:

Solvent Class	Examples	Predicted Solubility	Potential for Reaction
Polar Aprotic	Acetonitrile, Acetone, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Tetrahydrofuran (THF)	High	Low to Moderate (depending on purity and conditions)
Polar Protic	Water, Methanol, Ethanol	High	High (will react)
Nonpolar	Hexane, Toluene, Dichloromethane	Low	Low

This table serves as a general guideline. The actual quantitative solubility must be determined experimentally.

Experimental Determination of Solubility: A Validated Protocol

The following protocol describes the equilibrium solubility method, a reliable technique to determine the solubility of a compound in a specific solvent at a given temperature.

Materials and Reagents

• 3-Hydroxypropane-1-sulfonyl chloride (high purity)

• Selected organic solvents (anhydrous, high purity)

• Internal standard (for analytical quantification, if applicable)

• Vials with screw caps and PTFE septa

• Thermostatically controlled shaker or incubator

• Syringe filters (PTFE, 0.22 µm)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system (or other suitable analytical instrumentation)

Experimental Workflow

Caption: Experimental workflow for determining the equilibrium solubility of 3-hydroxypropane-1-sulfonyl chloride.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • To a series of vials, add an excess amount of 3-hydroxypropane-1-sulfonyl chloride. The exact amount is not critical, but enough should be added to ensure that undissolved solid remains at equilibrium.

  • To each vial, add a precise volume of the desired organic solvent.

  • Seal the vials tightly.

• Equilibration:

  • Place the vials in a shaker or incubator set to the desired temperature.

  • Allow the mixtures to equilibrate for a sufficient period (typically 24 to 48 hours) to ensure that the solution is saturated.

• Sample Collection and Preparation:

  • After equilibration, carefully remove the vials and allow the undissolved solid to settle.

  • Withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm syringe filter to remove any undissolved microparticles.

  • Accurately dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted sample using a pre-validated analytical method, such as HPLC with UV detection or GC with a suitable detector.

  • Construct a calibration curve using standard solutions of 3-hydroxypropane-1-sulfonyl chloride of known concentrations.

  • Determine the concentration of the compound in the diluted sample by comparing its response to the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of 3-hydroxypropane-1-sulfonyl chloride in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/100 mL, or mol/L.

Self-Validating System and Trustworthiness

To ensure the trustworthiness of the results, the following checks should be incorporated:

• Time to Equilibrium: Perform a time-course study to confirm that 24-48 hours is sufficient to reach equilibrium. This can be done by taking samples at different time points (e.g., 12, 24, 48, and 72 hours) and analyzing them. Equilibrium is reached when the concentration no longer changes over time.

• Solid State Analysis: After the experiment, the remaining solid can be analyzed (e.g., by melting point or spectroscopy) to ensure that it has not undergone any chemical transformation during the equilibration period.

• Method Validation: The analytical method used for quantification must be validated for linearity, accuracy, and precision.

Safety and Handling of 3-Hydroxypropane-1-sulfonyl Chloride

3-Hydroxypropane-1-sulfonyl chloride is a corrosive and moisture-sensitive compound. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. Care should be taken to avoid contact with skin and eyes and to prevent inhalation of any vapors. Due to its reactivity with water, it should be stored under anhydrous conditions.

Conclusion and Future Directions

A comprehensive understanding of the solubility of 3-hydroxypropane-1-sulfonyl chloride is essential for its successful application in research and development. This guide has provided a theoretical framework for predicting its solubility behavior and a detailed, validated protocol for its experimental determination. By following the methodologies outlined herein, researchers can generate reliable solubility data to inform solvent selection for synthesis, purification, and formulation, thereby accelerating the drug development process.

Future work could involve the development of a comprehensive database of the solubility of 3-hydroxypropane-1-sulfonyl chloride in a wide range of organic solvents at various temperatures. Additionally, the impact of impurities, such as water content in the solvent, on the stability and solubility of this compound could be investigated.

References

• "Solubility," IUPAC Gold Book, International Union of Pure and Applied Chemistry. [Link]

• "General Principles of Solubility," Chemistry LibreTexts. [Link]

• "Safety Data Sheet: 3-Hydroxypropane-1-sulfonyl chloride," Sigma-Aldrich. (A representative link to a supplier's safety data sheet, which would provide specific handling information. A direct link is not provided as it may become outdated, but can be found on the supplier's website).

• "ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1)," International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

Safety and handling of 3-Hydroxypropane-1-sulfonyl chloride

An In-Depth Technical Guide to the Safe Handling of 3-Hydroxypropane-1-sulfonyl chloride

Authored for: Researchers, Scientists, and Drug Development Professionals Preamble: 3-Hydroxypropane-1-sulfonyl chloride (CAS No. 84145-10-8) is a bifunctional reagent of significant interest in organic synthesis and pharmaceutical development.[1] Its utility is derived from the presence of both a nucleophilic hydroxyl group and a highly electrophilic sulfonyl chloride moiety.[2][3] This dual nature allows for its use as a versatile building block but also necessitates a rigorous and well-informed approach to its handling and safety. This guide provides an in-depth framework for the safe management of this compound, moving beyond procedural lists to explain the chemical causality behind each safety recommendation, ensuring a self-validating system of protocols for experienced professionals.

Section 1: Compound Profile & Hazard Analysis

A foundational understanding of the physicochemical properties and inherent reactivity of 3-Hydroxypropane-1-sulfonyl chloride is critical to anticipating and mitigating potential hazards.

Chemical and Physical Properties

The quantitative data below summarizes the key physical characteristics of the compound.

Property	Value	Source
CAS Number	84145-10-8
Molecular Formula	C₃H₇ClO₃S	[4]
Molecular Weight	158.6 g/mol	[4]
Synonyms	3-Hydroxy-1-propanesulfonyl chloride, 1-Propanesulfonyl chloride, 3-hydroxy-
Boiling Point	237.5 °C	[4]
Density	1.463 g/cm³	[4]

Core Reactivity: The Origin of the Hazard

The primary hazards associated with 3-Hydroxypropane-1-sulfonyl chloride stem directly from the potent electrophilicity of the sulfur atom in the sulfonyl chloride group.[2] This reactivity is driven by the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom, making the sulfur atom a prime target for nucleophilic attack.

The most critical reaction from a safety perspective is its violent reaction with water. Contact with moisture, including ambient humidity or moisture on skin and mucous membranes, leads to rapid hydrolysis, producing corrosive 3-hydroxypropane-1-sulfonic acid and hydrochloric acid (HCl).[5][6] This exothermic reaction is the underlying cause of the severe burns and respiratory damage the compound can inflict.

Summary of Key Hazards

Based on the reactivity profile of sulfonyl chlorides, the following hazards are identified.

Hazard Type	GHS Pictogram	Description & Causal Link
Corrosive	Corrosion	Causes severe skin burns and eye damage (H314). [7][8] This is a direct result of the rapid hydrolysis on contact with moisture, generating corrosive acids.
Acute Toxicity / Irritation	Exclamation Mark	Harmful if swallowed or inhaled. Inhalation of vapors or mists can cause severe respiratory tract irritation, potentially leading to coughing, choking, and pulmonary edema.[9]
Lachrymator	Exclamation Mark	Causes severe eye irritation and tearing. [8] Vapors react with moisture in the eyes to form acids, causing immediate and intense irritation.

Section 2: Risk Mitigation & Personal Protective Equipment (PPE)

A multi-layered approach to risk management is essential. The hierarchy of controls provides a systematic framework for ensuring safety, prioritizing the most effective measures.

The Hierarchy of Controls

This model prioritizes strategies from most to least effective. For a reagent like 3-Hydroxypropane-1-sulfonyl chloride where elimination or substitution is often not feasible in a research context, robust engineering and administrative controls are paramount.

Caption: The Hierarchy of Controls prioritizes safety measures.

Engineering Controls

These controls are designed to physically isolate the researcher from the hazard.

• Chemical Fume Hood: All handling, dispensing, and reactions involving 3-Hydroxypropane-1-sulfonyl chloride must be conducted inside a certified chemical fume hood.[7] This is non-negotiable, as it contains vapors and provides a primary barrier in case of a splash or spill.

• Emergency Equipment: The immediate work area must have an accessible and regularly tested emergency eyewash station and safety shower.[10][11]

Administrative Controls

These are the work practices and procedures that reduce the risk of exposure.

• Standard Operating Procedures (SOPs): Detailed, written SOPs for the storage, handling, use, and disposal of this chemical must be in place and reviewed by all personnel.

• Designated Areas: Clearly mark areas where 3-Hydroxypropane-1-sulfonyl chloride is stored and used.[12]

• Training: All personnel must be trained on the specific hazards, handling protocols, and emergency procedures for sulfonyl chlorides.[11]

Personal Protective Equipment (PPE) Protocol

PPE is the last line of defense and must be selected to withstand the specific hazards of this corrosive and water-reactive compound.

Body Part	Required PPE	Rationale / Causality
Eyes/Face	Tightly-fitting chemical safety goggles and a full-face shield.[5][13]	Protects against splashes of the liquid and corrosive vapors. A face shield protects the entire face from severe burns.
Hands	Chemical-resistant gloves (e.g., butyl rubber, Viton™). Double-gloving is recommended.	Gloves must be inspected before use.[13] The material must resist degradation and permeation by the corrosive chemical.
Body	Flame-resistant lab coat and a chemical-resistant apron.[13]	Provides a barrier against splashes and spills, protecting skin and personal clothing.
Respiratory	A NIOSH-approved respirator with an appropriate cartridge for acid gases/organic vapors.	Required if there is a risk of exceeding exposure limits or in case of ventilation failure.[5][13]

Section 3: Standard Operating Procedures (SOPs)

Adherence to validated protocols is essential for preventing incidents.

Storage and Transport Protocol

• Verify Container Integrity: Upon receipt, inspect the container for any damage.

• Segregate: Store in a cool, dry, well-ventilated area, segregated from incompatible materials, especially water, bases, alcohols, and strong oxidizing agents.[9]

• Moisture Prevention: The container must be kept tightly closed to prevent hydrolysis from atmospheric moisture.[13] Storage under an inert gas like argon or nitrogen is best practice.[14]

• Transport: When moving the chemical, use a secondary containment carrier to prevent spills in case the primary container is dropped or broken.

General Handling and Dispensing Protocol

• Prepare Workspace: Ensure the fume hood is clean, uncluttered, and the sash is at the appropriate working height.

• Inert Atmosphere: For transfers, use anhydrous techniques (e.g., syringe or cannula under an inert atmosphere) to prevent degradation and reaction with air moisture.

• Dispensing: Slowly add the sulfonyl chloride to the reaction vessel. Never add water or other reagents to the sulfonyl chloride storage bottle.

• Cleaning: Thoroughly wash hands and forearms after handling, even if gloves were worn.[13]

Section 4: Emergency Response Protocols

Rapid and correct response to an emergency can significantly reduce the severity of an incident.

Spill Management

CRITICAL: DO NOT USE WATER ON A SULFONYL CHLORIDE SPILL. [5][10]

Caption: A workflow for responding to a spill of the compound.

First Aid Measures

Immediate and decisive action is required following any exposure.

Exposure Route	Immediate Action	Medical Advisory
Skin Contact	Immediately remove all contaminated clothing. Flush skin with copious amounts of water for at least 15 minutes, using a safety shower if available.[5][10]	Seek immediate medical attention. Inform medical personnel that the burn is from a corrosive, water-reactive chemical.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][10]	Seek immediate medical attention from an ophthalmologist.
Inhalation	Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. Do not use mouth-to-mouth resuscitation.[5]	Seek immediate medical attention. Monitor for delayed onset of pulmonary edema.
Ingestion	Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water and have them drink one or two glasses of water.[5]	Seek immediate medical attention. There is a risk of perforation of the esophagus and stomach.[15]

Firefighting Strategy

• Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or sand.[5][10]

• Contraindicated Media: DO NOT USE WATER. [5][10] Reacts violently and will spread the corrosive material.

• Hazards of Combustion: Fires will produce poisonous and corrosive gases, including hydrogen chloride and sulfur oxides.[9][10]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[5][15]

Section 5: Waste Disposal

Proper disposal is a critical final step in the chemical lifecycle to ensure environmental and personnel safety.

• Collection: All waste containing 3-Hydroxypropane-1-sulfonyl chloride, including absorbed spill material and rinsate from cleaning glassware, must be collected in a designated, labeled, and sealed hazardous waste container.[10][12]

• Neutralization: Never attempt to neutralize the waste in an open container.

• Disposal: Dispose of all waste through your institution's Environmental Health & Safety (EH&S) office in accordance with all local, state, and federal regulations.[12]

• Empty Containers: Empty containers must be triple-rinsed with a suitable anhydrous organic solvent. The rinsate must be collected as hazardous waste. Only then can the defaced container be disposed of as regular lab glass or plastic waste.[12]

Conclusion

3-Hydroxypropane-1-sulfonyl chloride is a valuable synthetic tool whose safe use is predicated on a thorough understanding of its reactivity. Its water-reactive and corrosive nature demands stringent adherence to the use of engineering controls, appropriate PPE, and validated handling procedures. By internalizing the chemical principles behind these safety protocols, researchers can confidently and safely leverage this reagent in their work.

References

• New Jersey Department of Health. (n.d.). BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. Retrieved from nj.gov. [Link]

• Cole-Parmer. (2005, September 13). Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride. Retrieved from coleparmer.com. [Link]

• A1 Success. (2025, August 18). What are the safety precautions when handling Benzene Sulfonyl Chloride? Retrieved from a1success.com. [Link]

• PubChem. (n.d.). 3-Hydroxypropane-1-sulfonyl chloride. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Hopax Fine Chemicals. (2022, March 2). Safety Data Sheet. Retrieved from hopax.com. [Link]

• PubChem. (n.d.). CID 139211602 | C9H24O12S3. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Pharmaffiliates. (n.d.). CAS No : 84145-10-8 | Product Name : 3-Hydroxypropane-1-sulfonyl Chloride. Retrieved from pharmaffiliates.com. [Link]

• Carl Roth. (n.d.). Safety data sheet. Retrieved from carlroth.com. [Link]

• HPE Support. (n.d.). Safety Guidelines for Handling Chemicals. Retrieved from support.hpe.com. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from organic-chemistry.org. [Link]

• Wiley Online Library. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Retrieved from onlinelibrary.wiley.com. [Link]

• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from safety.northwestern.edu. [Link]

• Google Patents. (n.d.). US2806876A - Process for preparing salts of 3-hydroxypropane-1-sulfonic acid.

• ChemBK. (2024, April 9). 3-hydroxypropane-1-sulfonic acid. Retrieved from chembk.com. [Link]

• ResearchGate. (2025, August 7). Application of Sulfonyl in Drug Design | Request PDF. Retrieved from researchgate.net. [Link]

• PrepChem.com. (n.d.). Preparation of 3-hydroxy-1-propanesulfonic acid. Retrieved from prepchem.com. [Link]

• SIELC Technologies. (2018, February 16). Sodium 3-chloro-2-hydroxypropane-1-sulfonate. Retrieved from sielc.com. [Link]

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• 15. hopaxfc.com [hopaxfc.com]

Section 1: Fundamental Principles of Sulfonyl Chloride Hydrolysis

An In-depth Technical Guide to the pH-Dependent Hydrolysis of 3-Hydroxypropane-1-sulfonyl chloride for Researchers, Scientists, and Drug Development Professionals.

Introduction

3-Hydroxypropane-1-sulfonyl chloride is a bifunctional molecule of significant interest in the fields of bioconjugation and drug development. Its sulfonyl chloride moiety provides a reactive handle for covalent modification of nucleophilic residues on biomolecules, such as lysine and cysteine, while the hydroxyl group offers a site for further chemical derivatization or can influence the physicochemical properties of the resulting conjugate. The successful application of this reagent hinges on a thorough understanding of its aqueous stability, particularly its rate of hydrolysis across a range of pH values. Uncontrolled hydrolysis not only consumes the reagent but can also lead to undesired side products, complicating purification and potentially impacting the efficacy and safety of the final product.

This in-depth technical guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive exploration of the pH-dependent hydrolysis of 3-hydroxypropane-1-sulfonyl chloride. Moving beyond a simple recitation of facts, this guide delves into the fundamental mechanisms governing its degradation, offers predictive insights based on closely related analogs, and provides detailed, field-proven experimental protocols for determining its hydrolysis rate. By understanding the principles and methodologies presented herein, you will be empowered to optimize your reaction conditions, ensure the integrity of your conjugates, and accelerate your research and development efforts.

The chemistry of 3-hydroxypropane-1-sulfonyl chloride in aqueous media is dominated by the electrophilic nature of the sulfur atom in the sulfonyl chloride group. This electrophilicity makes it susceptible to nucleophilic attack by water and hydroxide ions, leading to hydrolysis. The rate and mechanism of this hydrolysis are intricately linked to the pH of the solution.

Two primary mechanistic pathways are generally considered for the hydrolysis of alkanesulfonyl chlorides:

• Direct Nucleophilic Substitution (SN2-like): In this pathway, a nucleophile (water or hydroxide ion) directly attacks the sulfur atom, leading to a trigonal bipyramidal transition state and subsequent displacement of the chloride ion. This is a common mechanism for many sulfonyl chlorides.

• Elimination-Addition (Sulfene Intermediate): For alkanesulfonyl chlorides with at least one α-hydrogen, a base can abstract a proton to form a highly reactive sulfene intermediate (RCH=SO2). This intermediate is then rapidly trapped by a nucleophile, such as water or hydroxide.

The prevailing mechanism is influenced by the structure of the sulfonyl chloride, the strength of the nucleophile, and the pH of the solution.

The pH of the aqueous environment dictates the concentration and reactivity of the available nucleophiles:

• Acidic Conditions (pH < 4): Under acidic conditions, the concentration of the highly nucleophilic hydroxide ion is negligible. The primary nucleophile is the much weaker water molecule. Consequently, the hydrolysis rate is typically slow and often independent of pH in this range.

• Neutral to Mildly Alkaline Conditions (pH 4-10): As the pH increases, the concentration of hydroxide ions becomes significant. Hydroxide is a much stronger nucleophile than water, leading to a marked increase in the hydrolysis rate. In this range, the rate of hydrolysis becomes dependent on the hydroxide ion concentration.

• Strongly Alkaline Conditions (pH > 10): At high pH, the hydrolysis is dominated by the reaction with hydroxide ions. For sulfonyl chlorides with α-hydrogens, the formation of a sulfene intermediate via base-catalyzed elimination can become a significant pathway.

Section 2: pH-Rate Profile of Hydroxyalkanesulfonyl Chlorides

While specific kinetic data for the hydrolysis of 3-hydroxypropane-1-sulfonyl chloride is not extensively published, a comprehensive study on its close structural analog, 2-hydroxyethanesulfonyl chloride, provides a robust predictive model.[1][2] The presence of a hydroxyl group on a short alkyl chain introduces a unique mechanistic feature: the potential for intramolecular cyclization to form a reactive sultone intermediate.

The pH-rate profile for the hydrolysis of 2-hydroxyethanesulfonyl chloride reveals the complex interplay of different reaction mechanisms.[1][2]

Table 1: Kinetic Data for the Hydrolysis of 2-Hydroxyethanesulfonyl Chloride at 25°C [1]

Parameter	Value	Description
kH2O	2.28 x 10-4 s-1	First-order rate constant for water-mediated hydrolysis
kOH	5.16 x 106 M-1s-1	Second-order rate constant for hydroxide-mediated hydrolysis

The key features of the pH-rate profile are:

• pH-Independent Region (pH < 6): At lower pH values, the hydrolysis rate is dominated by the reaction with water and is largely independent of the pH. This corresponds to the plateau on the left side of the pH-rate profile. The observed rate constant in this region is approximately equal to kH2O.

• pH-Dependent Region (pH > 6): As the pH increases beyond 6, the contribution from the hydroxide-mediated pathway becomes significant, and the overall hydrolysis rate begins to increase. The observed rate constant in this region can be described by the equation: kobs = kH2O + kOH[OH-].

Section 3: Mechanistic Insights into the pH-Dependent Hydrolysis

The presence of the hydroxyl group in 3-hydroxypropane-1-sulfonyl chloride introduces a mechanistic complexity not seen in simple alkanesulfonyl chlorides. The hydrolysis is believed to proceed through two main pathways, with their relative contributions being pH-dependent.

1. Intramolecular Cyclization to a Sultone Intermediate: The primary pathway for the hydrolysis of hydroxyalkanesulfonyl chlorides, such as 2-hydroxyethanesulfonyl chloride, involves the formation of a cyclic intermediate called a β-sultone (1,2-oxathietane 2,2-dioxide for the 2-hydroxyethyl analog) or a γ-sultone in the case of 3-hydroxypropane-1-sulfonyl chloride.[1][2] This cyclization can be assisted by a water molecule acting as a general base or can proceed through the conjugate base of the alcohol at higher pH.[1][2] The highly strained sultone is then rapidly attacked by a nucleophile (water or hydroxide) to yield the final hydrolysis product.

2. Direct Hydrolysis: A minor pathway involves the direct nucleophilic attack of water or hydroxide on the sulfonyl chloride group, similar to the mechanism for simple alkanesulfonyl chlorides.[1][2]

The following diagrams illustrate the proposed hydrolysis mechanisms at different pH values, adapted from the established mechanism for 2-hydroxyethanesulfonyl chloride.

Caption: Proposed hydrolysis pathways at alkaline pH.

Section 4: Experimental Protocols for Determining Hydrolysis Rate

To experimentally determine the hydrolysis rate of 3-hydroxypropane-1-sulfonyl chloride, a robust and validated protocol is essential. The following section provides a detailed methodology based on reverse-phase high-performance liquid chromatography (RP-HPLC), a widely used and reliable technique for monitoring reaction kinetics.

Objective: To determine the pseudo-first-order rate constant (kobs) for the hydrolysis of 3-hydroxypropane-1-sulfonyl chloride at various pH values.

Materials and Reagents:

• 3-Hydroxypropane-1-sulfonyl chloride

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• A set of buffers covering the desired pH range (e.g., phosphate, borate, citrate buffers)

• Hydrochloric acid and sodium hydroxide for pH adjustment

• HPLC system with a UV detector

• A suitable C18 reverse-phase HPLC column

• pH meter

• Thermostated water bath or reaction block

• Volumetric flasks, pipettes, and autosampler vials

Caption: Workflow for the kinetic analysis of hydrolysis.

Detailed Step-by-Step Protocols:

Protocol 1: Sample Preparation and Reaction Initiation

• Buffer Preparation: Prepare a series of buffers (e.g., 0.1 M) at the desired pH values. Ensure the ionic strength is kept constant across all buffers by adding a salt like potassium chloride if necessary.

• Stock Solution: Prepare a concentrated stock solution of 3-hydroxypropane-1-sulfonyl chloride (e.g., 100 mM) in anhydrous acetonitrile. This stock solution should be prepared fresh daily.

• Reaction Setup: In a thermostated vessel, place a known volume of the desired pH buffer and allow it to equilibrate to the reaction temperature (e.g., 25°C).

• Reaction Initiation: To initiate the hydrolysis reaction, add a small volume of the sulfonyl chloride stock solution to the equilibrated buffer with rapid stirring to ensure immediate mixing. The final concentration of the sulfonyl chloride should be in the low millimolar range (e.g., 1-5 mM). Start a timer immediately upon addition.

Protocol 2: Monitoring the Reaction using RP-HPLC

The disappearance of the starting material, 3-hydroxypropane-1-sulfonyl chloride, can be monitored by RP-HPLC.

HPLC Method Parameters (Example):

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the starting material from the hydrolysis product (e.g., 5% to 95% B over 10 minutes).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210-230 nm (or as determined by a UV scan of the starting material)

• Injection Volume: 10 µL

Sampling Procedure:

• At predetermined time intervals, withdraw a small aliquot of the reaction mixture.

• Immediately quench the reaction by diluting the aliquot into a vial containing a suitable quenching solution (e.g., a mixture of acetonitrile and formic acid) to prevent further hydrolysis before analysis.

• Analyze the quenched samples by HPLC.

Protocol 3: Data Analysis to Determine Rate Constants

• From the HPLC chromatograms, determine the peak area of the 3-hydroxypropane-1-sulfonyl chloride at each time point.

• Assuming the hydrolysis follows first-order kinetics, the natural logarithm of the concentration (or peak area) of the sulfonyl chloride will be a linear function of time.

• Plot ln(Peak Area) versus time (in seconds).

• Perform a linear regression on the data points. The pseudo-first-order rate constant (kobs) is the negative of the slope of the resulting line.

Self-Validating System: The trustworthiness of this protocol lies in its self-validating nature. A high coefficient of determination (R2 > 0.99) for the linear regression of the ln(Peak Area) vs. time plot provides strong evidence that the reaction follows first-order kinetics under the given conditions and that the experimental data is reliable.

Section 5: Data Presentation and Interpretation

The experimentally determined rate constants should be tabulated for clarity and ease of comparison.

Table 2: Template for Summarizing Experimental Hydrolysis Rate Constants

pH	Temperature (°C)	kobs (s-1)	R2 of First-Order Plot
2.0	25
4.0	25
6.0	25
7.0	25
8.0	25
9.0	25
10.0	25

By plotting log(kobs) versus pH, a pH-rate profile for 3-hydroxypropane-1-sulfonyl chloride can be constructed. The shape of this profile provides valuable insights into the dominant hydrolysis mechanisms at different pH values. A plateau at low pH indicates a region where the hydrolysis is pH-independent, while a linear increase with a slope of +1 at higher pH signifies a reaction that is first-order with respect to the hydroxide ion concentration.

Conclusion

The hydrolysis of 3-hydroxypropane-1-sulfonyl chloride is a complex process governed by the interplay of pH-dependent reaction mechanisms, including intramolecular cyclization to a reactive sultone intermediate and direct nucleophilic attack. A thorough understanding of its pH-rate profile is paramount for its effective use in research and drug development. By leveraging the insights from closely related compounds and employing robust experimental protocols, such as the HPLC-based kinetic analysis detailed in this guide, researchers can precisely control reaction conditions, minimize side reactions, and ultimately enhance the efficiency and reproducibility of their synthetic and bioconjugation strategies. This knowledge forms a critical foundation for the development of novel therapeutics and research tools based on this versatile chemical entity.

References

• King, J. F., & Khemani, K. C. (1989). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 67(12), 2162-2170. [Link]

• SIELC Technologies. (2018, February 16). Separation of 3-Chloro-2-hydroxypropane-1-sulfonic acid on Newcrom R1 HPLC column. [Link]

• ResearchGate. (2025, August 6). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). [Link]

• Gnedin, B. G., Ivanov, S. N., & Shchukina, M. V. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. Journal of Organic Chemistry of the USSR (English Translation), 24(4). [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]

3-Hydroxypropane-1-sulfonyl Chloride: Technical Guide to Research Applications

The following technical guide details the research utility, chemical behavior, and experimental protocols for 3-Hydroxypropane-1-sulfonyl chloride .

Executive Summary

3-Hydroxypropane-1-sulfonyl chloride (CAS: 84145-10-8) is a bifunctional organosulfur reagent used primarily in medicinal chemistry and materials science. While chemically related to the cyclic ester 1,3-propane sultone , its utility is distinct: whereas the sultone reacts with nucleophiles to form ionic sulfonate salts (zwitterions), the sulfonyl chloride is required to form stable, covalent sulfonamide bonds.

This distinction makes 3-Hydroxypropane-1-sulfonyl chloride a critical reagent for introducing hydrophilic "tails" into drug candidates, synthesizing proteolysis-targeting chimera (PROTAC) linkers, and creating surface-active agents where a non-ionic or pH-stable linkage is required.

Chemical Identity & Stability (Expertise & Experience)

The Equilibrium Challenge

Researchers must understand the dynamic relationship between the open-chain chloride and the cyclic sultone.

• The Reagent: 3-Hydroxypropane-1-sulfonyl chloride (

  ).

• The Hazard: In the presence of base or heat, the free hydroxyl group can attack the sulfonyl center, displacing chloride and cyclizing to form 1,3-propane sultone .

• Implication: 1,3-propane sultone is a potent alkylating agent and known carcinogen.[1][2] Protocols involving the chloride must be temperature-controlled (typically

  to ) to prevent premature cyclization or polymerization.

Mechanistic Distinction

The choice between the chloride and the sultone dictates the final chemical structure.

• Pathway A (Sultone): Ring opening by an amine yields a zwitterionic salt (ammonium sulfonate).

• Pathway B (Chloride): Substitution by an amine yields a sulfonamide (covalent bond).

Figure 1: Divergent reactivity of the sulfonyl chloride vs. the sultone. The chloride is essential for creating stable sulfonamide linkages.

Primary Research Applications

A. Medicinal Chemistry: Solubilizing Linkers

In drug discovery, the 3-hydroxypropylsulfonyl moiety acts as a polar tail . Attaching this group to a hydrophobic drug scaffold via a sulfonamide bond increases aqueous solubility without introducing a permanent charge (unlike the sulfonate salt).

• Utility: The terminal hydroxyl group remains available for further derivatization (e.g., glycosylation or phosphorylation) to create prodrugs.

• Bioisosteres: The sulfonamide group (

  ) often serves as a bioisostere for amide bonds, offering improved metabolic stability against proteases.

B. PROTACs and Bifunctional Linkers

The reagent is used to synthesize heterobifunctional linkers.

• Step 1: The sulfonyl chloride reacts with an amine-bearing ligand (e.g., a cereblon binder).

• Step 2: The terminal hydroxyl group is activated (e.g., tosylated or converted to an aldehyde) to attach the target protein ligand. This creates a linker that is hydrophilic (preventing aggregation) and chemically stable.

C. Surface Modification

Used to tether molecules to surfaces (e.g., amine-functionalized silica or gold nanoparticles). The sulfonamide bond is robust across a wide pH range, unlike esters which may hydrolyze. The exposed hydroxyl group renders the surface hydrophilic, reducing non-specific protein adsorption (antifouling).

Experimental Protocols

Protocol 1: Synthesis of N-Substituted 3-Hydroxypropanesulfonamide

This protocol describes the coupling of the reagent with a primary amine to form a sulfonamide, preventing cyclization to the sultone.

Reagents:

• Target Amine (

  equiv)

• 3-Hydroxypropane-1-sulfonyl chloride (

  equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (

  equiv)

• Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ). Dissolve the Target Amine and TEA in anhydrous DCM.

• Cooling (Critical): Cool the reaction mixture to

  using an ice/salt bath. Note: Low temperature is mandatory to suppress sultone formation.

• Addition: Dissolve 3-Hydroxypropane-1-sulfonyl chloride in a minimal volume of DCM. Add this solution dropwise to the amine mixture over 20 minutes.

• Reaction: Stir at

  for 1 hour, then allow to warm slowly to room temperature over 2 hours. Monitor by TLC or LC-MS.

• Workup: Quench with water. Wash the organic layer with

  HCl (to remove excess amine/TEA) followed by brine. Dry over and concentrate.

• Purification: The crude sulfonamide often requires flash column chromatography (typically MeOH/DCM gradients) due to its polarity.

Protocol 2: In Situ Generation (Alternative)

If the isolated chloride is unavailable or degraded, it can be generated from 3-hydroxypropanesulfonic acid sodium salt (or the sultone precursor) immediately before use.

• Reflux sodium 3-hydroxypropanesulfonate with Thionyl Chloride (

  ) (excess) for 2 hours.

• Caution: This generates the chlorinated analog (3-chloropropane-1-sulfonyl chloride) or the hydroxyl-protected species depending on conditions.

• For the specific hydroxy derivative, protection of the alcohol (e.g., as an acetate) is recommended before chlorination, followed by deprotection after sulfonamide formation.

Quantitative Data & Specifications

Property	Specification	Relevance
CAS Number	84145-10-8	Unique identifier for procurement.
Molecular Weight	158.60 g/mol	Calculation of stoichiometry.
Physical State	Viscous liquid or low-melting solid	Handling requires warming slightly if frozen, but store cold.
Storage	, Hygroscopic	Moisture triggers hydrolysis to sulfonic acid.
Reactivity	Electrophile (S)	Reacts with amines, thiols, and alcohols.
Major Impurity	1,3-Propane Sultone	Carcinogenic byproduct of cyclization.

Synthesis Workflow Diagram

The following diagram illustrates the workflow for using this reagent to create a PROTAC linker, highlighting the critical decision points.

Figure 2: Experimental workflow for synthesizing bifunctional linkers using 3-hydroxypropane-1-sulfonyl chloride.

Safety & Toxicology

• Corrosivity: As a sulfonyl chloride, it releases HCl upon contact with moisture/tissue. Causes severe skin burns and eye damage.

• Carcinogenicity: While the chloride itself is a corrosive electrophile, its degradation product (1,3-propane sultone) is a Category 1B Carcinogen . All waste streams containing this reagent must be treated with aqueous NaOH to hydrolyze any potential sultone residues before disposal.

References

• PubChem. "3-Hydroxypropane-1-sulfonyl chloride (Compound)." National Library of Medicine. [Link]

• Stensrud, K. et al. "Synthesis of Hydroxy Sulfonate Surfactants." PMC (PubMed Central). (Discusses the sultone/acid equilibrium and surfactant synthesis). [Link]

• Organic Chemistry Portal. "Synthesis of Sulfonamides." (General protocols for sulfonyl chloride coupling). [Link]

Sources

• 1. 1,3-Propane sultone - Wikipedia [en.wikipedia.org]
• 2. The properties and uses of 1,3-Propane sultone _Chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Technical Application Note: Precision Engineering of Protein Surfaces using 3-Hydroxypropane-1-sulfonyl Chloride

Topic: 3-Hydroxypropane-1-sulfonyl chloride for protein bioconjugation Content Type: Detailed Application Note & Protocol Audience: Senior Researchers, Bioconjugation Chemists, and Drug Discovery Scientists

Executive Summary & Chemical Logic

3-Hydroxypropane-1-sulfonyl chloride (HPSC) represents a specialized class of heterobifunctional reagents used to introduce stable, hydrophilic hydroxyl handles onto protein surfaces via lysine residues. Unlike ubiquitous N-hydroxysuccinimide (NHS) esters which form amide bonds, HPSC targets primary amines to form sulfonamide linkages .

Why use HPSC?

• Bond Stability: Sulfonamides are chemically superior to amides and maleimide-thioethers in terms of hydrolytic stability. They are resistant to plasma esterases and extreme pH/temperature shifts, making them ideal for harsh downstream processing or long-circulating biologics.

• Hydrophilic Surface Engineering: The introduction of the 3-hydroxypropyl moiety (

  ) alters the hydration shell of the protein, potentially reducing aggregation without the steric bulk of PEGylation.

• Orthogonal Functionalization: The terminal primary alcohol provides a "silent" handle that can be chemically activated (e.g., via carbonyldiimidazole or periodate oxidation strategies) for secondary conjugation steps.

Critical Safety & Mechanistic Warning

⚠ WARNING: CYCLIZATION HAZARD Under basic conditions, 3-hydroxypropane-1-sulfonyl chloride can undergo intramolecular cyclization to form 1,3-propane sultone , a potent alkylating agent and known carcinogen.

• Implication: The conjugation reaction competes between intermolecular amine labeling (desired) and intramolecular cyclization (undesired).

• Control: High protein concentrations and controlled pH addition are required to favor the bimolecular reaction. All waste must be quenched with excess hydroxide to fully hydrolyze potential sultones.

Mechanism of Action

The sulfonyl chloride group acts as a "hard" electrophile, selectively targeting the

-amino group of Lysine residues (and the N-terminus) at alkaline pH (9.0–10.0).

Reaction Pathway Diagram[1]

Figure 1: Mechanistic pathways. The user must optimize conditions to favor the "Major Pathway" over cyclization or hydrolysis.

Experimental Protocol: Direct Lysine Conjugation

A. Materials Required

Component	Specification	Notes
Target Protein	> 2 mg/mL in PBS	Free of amine buffers (Tris, Glycine).
Reagent	3-Hydroxypropane-1-sulfonyl chloride	Hygroscopic. Store under Ar/N2 at -20°C.
Conjugation Buffer	0.2 M Sodium Carbonate/Bicarbonate, pH 9.4	High pH is required to deprotonate Lysines ( ).
Solvent	Anhydrous DMF or DMSO	Freshly opened/dried.
Quench Buffer	1 M Tris-HCl, pH 8.0	Scavenges excess reagent.
Purification	Zeba Spin Columns or Dialysis	7K MWCO (typical).

B. Step-by-Step Workflow

1. Protein Preparation

• Buffer Exchange: Ensure the protein is in an amine-free buffer. If currently in Tris, dialyze against PBS or 0.1 M Carbonate buffer.

• Concentration: Adjust protein concentration to 5–10 mg/mL .

  • Rationale: High protein concentration favors the bimolecular reaction (labeling) over the unimolecular side-reaction (sultone formation/hydrolysis).

2. Reagent Preparation (Critical Timing)

• Calculate the molar excess. For sulfonyl chlorides, a 20-fold to 50-fold molar excess is standard due to rapid hydrolysis in aqueous media.

• Dissolve HPSC in anhydrous DMF to a concentration of 10 mg/mL immediately before use.

• Note: Do not store this stock solution.

3. Conjugation Reaction

• Add the protein solution to a reaction vial (glass preferred to minimize plasticizer leaching).

• Add 10% v/v of 1 M Sodium Carbonate (pH 9.4) to adjust the reaction pH to ~9.3–9.5.

• While gently vortexing, add the HPSC/DMF solution dropwise.

  • Constraint: Keep final organic solvent concentration < 10% to avoid protein precipitation.

• Incubate: 1 hour on ice (4°C), then 1 hour at Room Temperature (RT).

  • Why? The initial low temp allows better mixing before rapid hydrolysis occurs; RT drives the sulfonamide formation to completion.

4. Quenching & Purification

• Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

  • Mechanism:[1][2][3] Tris contains a primary amine that will rapidly scavenge any remaining sulfonyl chloride, preventing non-specific reactions during purification.

• Purification: Desalt immediately using a spin column or dialysis cassette to remove the hydrolyzed sulfonic acid, Tris-conjugates, and potential trace sultones.

Quality Control & Validation

Mass Spectrometry (Intact Protein LC-MS)

Verify the degree of labeling (DOL).

• Mass Shift Calculation:

  • Reagent Formula:

  • Group Added:

  • Mass Shift (

    ): +122.14 Da per conjugation event.

• Success Criteria: A Gaussian distribution of mass peaks separated by ~122 Da.

TNBS Assay (Colorimetric)

Quantify the loss of free amines.

• React native and conjugated protein with 2,4,6-trinitrobenzenesulfonic acid (TNBS).

• Measure absorbance at 335 nm.

• Reduction in signal correlates directly to the number of Lysines modified.

Advanced Application: Functionalizing the Hydroxyl Handle

Once the protein is labeled, the free primary hydroxyl group can be used for "Click" chemistry or further derivatization.

Workflow Diagram: Post-Conjugation Activation

Figure 2: Strategy for using HPSC as a linker scaffold.

Protocol Modification for Linker Synthesis

If utilizing HPSC as a linker for a small molecule (Drug-OH + HPSC

Drug-Linker-SO2Cl) before protein conjugation:

• Step 1: React the drug (if it has a nucleophile) with the hydroxyl end of HPSC (often requiring protection of the sulfonyl chloride or using the sulfonic acid precursor first).

• Step 2: Activate the sulfonyl group.

• Step 3: Conjugate to protein as described in Section 3.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Labeling Efficiency	Hydrolysis of -SO2Cl	Ensure DMF is anhydrous. Increase molar excess (up to 100x). Check pH is > 9.0.
Protein Precipitation	Over-labeling (hydrophobicity change) or Solvent shock	Reduce molar excess. Add solvent more slowly. Ensure <10% DMF final conc.
Mass Spec "Smearing"	Heterogeneous labeling	This is inherent to Lysine conjugation. Lower reaction time or temperature to control kinetics.
Safety Concern	Potential Sultone formation	Ensure all waste is treated with 1M NaOH for 24h before disposal to hydrolyze sultones.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.

  • The definitive guide on sulfonyl chloride chemistry and amine reactivity.

• Boutureira, O., & Bernardes, G. J. (2015). Advances in chemical protein modification.[4][5] Chemical Reviews, 115(5), 2174-2295.

  • Review of site-selective labeling including sulfonyl functionality.
• Tilley, S. D., & Francis, M. B. (2006).
• Hoogenboom, R. (2009). Poly(2-oxazoline)s: A polymer class with numerous potential applications. Angewandte Chemie International Edition, 48(43), 7978-7994. Discusses the use of propyl-sulfonate derivatives (sultone ring opening) in polymer chemistry, relevant to the side-reaction mechanism.

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. kinampark.com [kinampark.com]
• 4. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 5. Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Protocol for Labeling Lysine Residues with 3-Hydroxypropane-1-sulfonyl Chloride

Abstract

This application note details a robust protocol for the chemical modification of protein lysine residues using 3-Hydroxypropane-1-sulfonyl chloride . Unlike varying acylating agents (e.g., NHS-esters), sulfonyl chlorides react with primary amines to form highly stable sulfonamide bonds.[1] This specific reagent introduces a 3-hydroxypropyl moiety, effectively neutralizing the positive charge of the lysine

-amine while maintaining local hydrophilicity via the terminal hydroxyl group. This modification is ideal for charge-neutralization studies, solubility enhancement, or as a stable blocking group preventing non-specific interactions.

Introduction & Chemical Basis[2][3][4][5]

The Chemistry of Sulfonylation

Sulfonyl chlorides (

) are potent electrophiles that react specifically with nucleophiles.[1] In the context of proteins, the primary targets are the -amino groups of Lysine residues and the N-terminal -amine.[2]

The reaction follows a nucleophilic substitution mechanism:

• Nucleophilic Attack: The lone pair of the unprotonated amine attacks the sulfur atom of the sulfonyl group.

• Elimination: Chloride is displaced as a leaving group.

• Formation: A stable sulfonamide bond (

  ) is formed.[1]

Why 3-Hydroxypropane-1-sulfonyl Chloride?

While reagents like Dansyl chloride are used for fluorescence, 3-Hydroxypropane-1-sulfonyl chloride is a "silent" modifier with unique structural benefits:

• Charge Alteration: It converts a basic amine (positively charged at physiological pH) to a neutral sulfonamide.

• Hydrophilicity: The hydroxyl (

  ) tail prevents the aggregation often seen when blocking lysines with hydrophobic alkyl chains.

• Stability: Sulfonamides are exceptionally resistant to hydrolysis and proteolysis compared to amides formed by NHS-esters.

Experimental Workflow Visualization

The following diagram outlines the critical path for the labeling process, highlighting the decision points for buffer selection and purification.

Caption: Step-by-step workflow for protein sulfonylation, ensuring removal of interfering amines prior to reaction.

Materials & Equipment

Reagents

Component	Specification	Purpose
Labeling Reagent	3-Hydroxypropane-1-sulfonyl chloride (CAS 84145-10-8)	Lysine modification
Reaction Buffer	0.1 M Sodium Bicarbonate ( ), pH 8.5–9.0	Maintains basic pH for nucleophilicity
Solvent	Anhydrous DMF (Dimethylformamide) or DMSO	Dissolving the sulfonyl chloride
Quenching Buffer	1.0 M Tris-HCl, pH 8.0	Scavenges unreacted reagent
Purification	Zeba™ Spin Desalting Columns or Dialysis Cassettes	Removal of hydrolyzed reagent

Critical Pre-Requisites

• Protein Purity: Protein must be free of carrier amines (e.g., BSA, Gelatin) and amine-based buffers (Tris, Glycine, Ammonium ions).

• Concentration: Optimal protein concentration is 2–10 mg/mL . Lower concentrations lead to poor labeling efficiency due to competitive hydrolysis by water.

Detailed Protocol

Step 1: Buffer Exchange

The reaction requires a pH between 8.5 and 9.0. The

-amino group of lysine has a . At pH 8.5, a small fraction is unprotonated ( ) and reactive. As this fraction reacts, the equilibrium shifts to generate more nucleophilic amine.

• Equilibrate the protein into 0.1 M Sodium Bicarbonate, pH 8.5–9.0 .

• Note: If the protein is sensitive to high pH, use 0.1 M Sodium Phosphate at pH 8.0, but expect slightly lower conjugation yields.

Step 2: Reagent Preparation

Sulfonyl chlorides are moisture-sensitive. Prepare this solution immediately before use.

• Calculate the molar excess required. For complete labeling of accessible lysines, a 10- to 20-fold molar excess over the total protein (not just per lysine) is typically a good starting point.

• Dissolve 3-Hydroxypropane-1-sulfonyl chloride in anhydrous DMF or DMSO to a concentration of 10–20 mg/mL .

  • Calculation Example: To label 1 mg of IgG (150 kDa, ~6.6 nmol) with a 20-fold excess, you need ~133 nmol of reagent.

  • MW of Reagent

    158.6 g/mol .

Step 3: Conjugation Reaction

• Place the protein solution in a microcentrifuge tube (or suitable vessel) with a magnetic stir bar if volume permits.

• While gently vortexing or stirring, slowly add the dissolved reagent to the protein solution.

  • Crucial: Do not exceed 10% v/v of organic solvent (DMF/DMSO) in the final mixture to avoid protein denaturation.

• Incubate the reaction:

  • Option A (Standard): 1 hour at Room Temperature (20–25°C).

  • Option B (Sensitive Proteins): 2–4 hours at 4°C (on ice or in a cold room).

Step 4: Quenching

Stop the reaction to prevent over-labeling or non-specific modification of histidine/tyrosine (which can occur with sulfonyl chlorides at high pH/excess).

• Add 1.0 M Tris-HCl (pH 8.0) to a final concentration of 50–100 mM.

• Incubate for 15 minutes at Room Temperature.

  • Mechanism:[3][4][5][6] Tris contains a primary amine that rapidly reacts with any remaining sulfonyl chloride.

Step 5: Purification

Remove the hydrolyzed reagent (3-hydroxypropane-1-sulfonic acid) and the Tris-conjugate.

• Method A (Spin Column): Use a desalting column (e.g., PD-10 or Zeba) equilibrated with your final storage buffer (e.g., PBS).

• Method B (Dialysis): Dialyze against 2L of storage buffer at 4°C with at least two buffer changes.

Quality Control & Validation

Mass Spectrometry (Intact Protein LC-MS)

This is the gold standard for validation.

• Expected Mass Shift: Each labeling event adds the mass of the sulfonyl group minus the chloride.

  • Formula added:

  • Mass Shift (

    m): +122.14 Da per lysine.

• Analysis: Look for a "ladder" of peaks separated by ~122 Da in the deconvoluted mass spectrum.

TNBS Assay (Quantification of Free Amines)

To quantify how many lysines were blocked:

• React both the labeled and unlabeled (control) protein with TNBS (2,4,6-trinitrobenzenesulfonic acid).

• Measure absorbance at 335 nm.

• The reduction in absorbance in the labeled sample correlates directly to the degree of labeling (DOL).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Labeling Efficiency	pH too low (< 8.0)	Ensure Bicarbonate buffer is pH 8.5–9.0.
Hydrolysis of reagent	Use anhydrous DMF/DMSO; prepare stock immediately before use.
Interfering amines	Dialyze protein thoroughly to remove Tris/Glycine before starting.
Precipitation	Protein concentration too high	Dilute protein to < 2 mg/mL.
Too much organic solvent	Keep DMF/DMSO final concentration < 5-10%.
Over-labeling	Reagent excess too high	Reduce molar excess from 20x to 5x or 10x.

References

• Hermanson, G. T. Bioconjugate Techniques, 3rd Edition. Academic Press, 2013. (Authoritative text on protein modification chemistry, specifically Chapter 2 on Amine-Reactive Reagents). [Link]

• PubChem. 3-Hydroxypropane-1-sulfonyl chloride (Compound Summary). National Library of Medicine. [Link]

• Matos, M. J., et al. Lysine bioconjugation on native albumin with a sulfonyl acrylate reagent. (Provides mechanistic insights into sulfonamide stability and lysine reactivity). [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Application Notes &amp; Protocols: 3-Hydroxypropane-1-sulfonyl chloride as a Hydrophilic, Short-Chain Crosslinking Agent

Abstract: This technical guide provides a comprehensive overview of 3-Hydroxypropane-1-sulfonyl chloride, a bifunctional crosslinking agent designed for researchers in biochemistry, drug development, and materials science. We detail the fundamental chemistry, strategic applications, and step-by-step protocols for its use in covalently linking biomolecules. The unique structure of this reagent, featuring a highly reactive sulfonyl chloride group and a terminal hydroxyl group, enables the formation of stable sulfonamide bonds while introducing a hydrophilic spacer. This guide explains the mechanistic principles, offers detailed experimental workflows, and provides methods for the characterization and validation of the resulting conjugates.

Introduction and Reagent Overview

3-Hydroxypropane-1-sulfonyl chloride is a heterobifunctional chemical crosslinking agent. Its structure consists of a three-carbon aliphatic chain functionalized with a sulfonyl chloride (-SO₂Cl) at one terminus and a hydroxyl (-OH) group at the other. This architecture imparts unique characteristics valuable for bioconjugation and polymer chemistry.

• The Sulfonyl Chloride Group: This is a highly reactive electrophile that readily undergoes nucleophilic substitution with primary amines, such as the ε-amino group of lysine residues on proteins, to form exceptionally stable sulfonamide bonds.[1] This reaction is efficient under mild, slightly alkaline aqueous conditions, making it suitable for modifying sensitive biomolecules. The resulting sulfonamide linkage is resistant to hydrolysis, ensuring the long-term stability of the crosslinked product.[1]

• The Hydroxyl Group: The terminal -OH group serves two primary purposes. Firstly, it renders the reagent and the resulting spacer arm hydrophilic, which can help to improve the solubility of the modified protein or peptide and reduce aggregation.[2] Secondly, after the primary crosslinking reaction, the hydroxyl group remains as a potential site for secondary modification or to influence the physicochemical properties of the final conjugate or material, such as in the formation of hydrogels.[3][4]

The short, three-carbon (propane) spacer arm makes this reagent ideal for probing and stabilizing interactions where the target functional groups are in close proximity.

Mechanism of Action: The Sulfonamide Bond Formation

The primary application of 3-Hydroxypropane-1-sulfonyl chloride in bioconjugation is the covalent linkage to primary amines. The reaction proceeds via a nucleophilic acyl substitution mechanism.

• Nucleophilic Attack: The non-protonated primary amine of a lysine residue acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride.

• Leaving Group Departure: The chloride ion is displaced as a leaving group.

• Proton Transfer: A proton is lost from the nitrogen atom, a process facilitated by the basic buffer, resulting in the formation of a stable, neutral sulfonamide bond.

The efficiency of this reaction is highly dependent on pH. The target primary amine must be in its deprotonated, nucleophilic state (-NH₂). Since the pKa of the ε-amino group of lysine is approximately 10.5, the reaction is typically performed in a buffer with a pH between 8.0 and 9.0 to ensure a sufficient concentration of reactive amines.[1][5]

Caption: Reaction mechanism of 3-Hydroxypropane-1-sulfonyl chloride with a primary amine.

Core Applications and Protocols

Application 1: Intramolecular and Intermolecular Protein Crosslinking

This reagent can be used to study protein structure and protein-protein interactions. At low protein concentrations, intramolecular crosslinking is favored, providing insights into a protein's tertiary structure. At higher concentrations, intermolecular crosslinking can stabilize protein complexes for identification and analysis.

Protocol 1: Crosslinking of a Purified Protein (e.g., BSA)

This protocol provides a general workflow. Optimal conditions, particularly the molar excess of the crosslinker, should be determined empirically for each specific protein.

Materials:

• Purified Protein (e.g., Bovine Serum Albumin, BSA)

• 3-Hydroxypropane-1-sulfonyl chloride

• Reaction Buffer: 0.1 M Sodium Phosphate or Sodium Borate, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting column (e.g., PD-10) for buffer exchange and purification

• SDS-PAGE analysis equipment

Experimental Workflow:

Caption: General workflow for protein crosslinking and analysis.

Step-by-Step Methodology:

• Protein Preparation: Prepare the target protein at a concentration of 1-10 mg/mL in an amine-free buffer, such as 0.1 M sodium phosphate, pH 8.0-8.5.[5] If the protein is in a buffer containing primary amines (like Tris), it must be exchanged into the Reaction Buffer using a desalting column.

• Reagent Preparation: Immediately before use, prepare a stock solution of 3-Hydroxypropane-1-sulfonyl chloride in anhydrous DMF or DMSO. Note: Do not use DMSO with sulfonyl chlorides if there is a risk of reaction with the solvent itself under certain conditions; DMF is generally a safer choice.[1] The concentration should be high enough that only a small volume is needed for the reaction, minimizing the organic solvent concentration in the final reaction mixture.

• Crosslinking Reaction: Add the desired molar excess of the crosslinker solution to the protein solution while gently stirring. A typical starting point is a 10- to 50-fold molar excess of the reagent over the protein.[5] The optimal ratio must be determined experimentally.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.[5] Longer incubation times or lower temperatures may be preferable for sensitive proteins.

• Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50 mM.[5] The primary amines in Tris will react with and consume any remaining unreacted sulfonyl chloride groups. Incubate for 30 minutes at room temperature.

• Purification: Remove excess reagent and reaction byproducts by passing the solution through a desalting column equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).

• Validation: Analyze the crosslinked products using SDS-PAGE. Successful crosslinking will result in the appearance of higher molecular weight bands corresponding to dimers, trimers, or other oligomers (for intermolecular) or a potential slight shift in mobility (for intramolecular). Further characterization can be performed using mass spectrometry to identify the specific crosslinked lysine residues.[6]

Parameter Optimization Table:

Parameter	Recommended Range	Rationale & Key Considerations
pH	8.0 - 9.0	Balances the need for deprotonated primary amines (-NH₂) for nucleophilic attack against the increasing rate of sulfonyl chloride hydrolysis at higher pH.[1][7]
Molar Excess	10x - 100x	Start with a 20x-50x molar excess over the protein.[5] Too low may result in inefficient crosslinking; too high can lead to excessive modification, potential protein precipitation, and off-target effects.
Protein Conc.	1 - 10 mg/mL	Higher concentrations favor intermolecular crosslinking. Dilute solutions (<1 mg/mL) favor intramolecular crosslinking.
Reaction Time	1 - 4 hours	Typically sufficient for completion at room temperature. Can be extended overnight at 4°C to minimize potential protein degradation.[5]
Buffer Choice	Phosphate, Borate	Must be free of primary amines (e.g., Tris, Glycine) which would compete with the target protein for reaction.[5]

Application 2: Hydrogel Formation

The bifunctional nature of 3-Hydroxypropane-1-sulfonyl chloride makes it suitable for crosslinking polymers containing primary amine groups (e.g., chitosan) or other nucleophiles to form hydrogels. The hydroxyl groups on the crosslinker can contribute to the overall hydrophilicity and water-retention capacity of the resulting gel matrix.[2][4]

Protocol 2: Formation of a Chitosan-Based Hydrogel

Materials:

• Chitosan (low molecular weight)

• 1% (v/v) Acetic Acid solution

• 3-Hydroxypropane-1-sulfonyl chloride

• Anhydrous Isopropanol

• 5% (w/v) Sodium Hydroxide (NaOH)

Step-by-Step Methodology:

• Chitosan Solution: Prepare a 2% (w/v) chitosan solution by dissolving chitosan powder in 1% acetic acid with stirring overnight.

• Crosslinker Solution: Prepare a solution of 3-Hydroxypropane-1-sulfonyl chloride in isopropanol. The concentration will depend on the desired degree of crosslinking.

• Crosslinking: Add the crosslinker solution dropwise to the chitosan solution under vigorous stirring. The sulfonyl chloride will react with the primary amine groups on the chitosan polymer backbone.

• Gelation: Continue stirring for 2-4 hours at room temperature as the solution viscosity increases and a gel begins to form.

• Neutralization & Washing: Submerge the formed hydrogel in a 5% NaOH solution to neutralize the acetic acid and deprotonate any remaining amine groups. Wash the hydrogel extensively with deionized water until the wash water is neutral (pH ~7.0) to remove unreacted chemicals and byproducts.

• Characterization: The resulting hydrogel can be characterized for its swelling ratio, mechanical properties, and morphology (e.g., via Scanning Electron Microscopy). The presence of the sulfonyl group can be confirmed with FTIR spectroscopy.[2]

Troubleshooting and Key Considerations

Issue	Possible Cause	Suggested Solution
Low/No Crosslinking	pH too low: Insufficient deprotonation of amines.	Ensure reaction buffer pH is between 8.0 and 9.0.
Hydrolysis of Reagent: Reagent was exposed to moisture or dissolved too early.	Prepare the crosslinker stock solution in anhydrous solvent immediately before use.
Amine-containing Buffer: Tris, glycine, or other primary amines in the buffer competed for the reagent.	Use a non-amine buffer like phosphate or borate for the reaction.
Protein Precipitation	Over-modification: Molar excess of crosslinker was too high, leading to changes in protein charge and solubility.	Perform a titration experiment to find the optimal, lower molar excess of the crosslinker.
Solvent Concentration: Too much organic solvent (DMF/DMSO) was added.	Use a more concentrated stock of the crosslinker to keep the final organic solvent concentration below 5-10% (v/v).
Broad/Smeared Bands on SDS-PAGE	Heterogeneous Crosslinking: A wide distribution of crosslinked species was formed.	This is expected. Optimize the reaction time and molar excess to narrow the distribution if a more homogenous product is desired.

Safety and Handling

3-Hydroxypropane-1-sulfonyl chloride is a reactive chemical and should be handled with appropriate care.

• Handling: Always handle in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.[8][9]

• Reactivity: The reagent is sensitive to moisture and will hydrolyze. Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.[8]

• Disposal: Dispose of the chemical and any contaminated materials in accordance with local, state, and federal regulations.

The related compound, 3-hydroxypropane-1-sulfonic acid, is corrosive and can cause severe skin burns and eye damage.[10][11] Assume similar hazards for the sulfonyl chloride derivative.

References

• Hopax Fine Chemicals (2022). Safety Data Sheet: 3-Hydroxypropane-1-sulfonic acid. Available at: [Link]

• Gelest, Inc. (2015). 3-(TRIHYDROXYSILYL)-1-PROPANESULFONIC ACID, 30-35% in water Safety Data Sheet. Available at: [Link]

• Iftime, M. M., et al. (2022). The Influence of the Hydroxyl Type on Crosslinking Process in Cyclodextrin Based Polyurethane Networks. MDPI. Available at: [Link]

• Kaban, U. (2014). Cross-linking in Hydrogels - A Review. Journal of Harmonized Research in Engineering.

• Ligas, B., et al. (2022). Ligation Motifs in Zinc-Bound Sulfonamide Drugs Assayed by IR Ion Spectroscopy. MDPI. Available at: [Link]

• Zhang, R., et al. (2023). Functional Hydrogels in Food Applications: A Review of Crosslinking Technologies, Encapsulation Trends, and Emerging Challenges. MDPI. Available at: [Link]

• King, J. F., et al. (2000). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry.

• Romero, J. M., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available at: [Link]

• Wölfel, A., et al. (2017). Post-synthesis modification of hydrogels. Total and partial rupture of crosslinks: Formation of aldehyde groups and re-crosslinking. Polymer.

• Zhang, Z., et al. (2022). The Effect of Crosslinking Degree of Hydrogels on Hydrogel Adhesion. Polymers. Available at: [Link]

• Götze, M., et al. (2015). Quantitative Cross-Linking of Proteins and Protein Complexes. Methods in Molecular Biology.

• Liu, F., et al. (2018). Quantitative cross-linking/mass spectrometry to elucidate structural changes in proteins and their complexes. Nature Protocols. Available at: [Link]

• Chavez, J. D., et al. (2018). Quantitative interactome analysis with chemical crosslinking and mass spectrometry. Current Opinion in Chemical Biology. Available at: [Link]

• Liu, A., et al. (2024). Synthesis and Characterization of Sulfonamide-Containing Naphthalimides as Fluorescent Probes. Molecules. Available at: [Link]

• Leitner, A., et al. (2014). Quantitative cross-linking/mass spectrometry reveals subtle protein conformational changes. Proceedings of the National Academy of Sciences. Available at: [Link]

• Götze, M., & Sinz, A. (2014). Quantitative Cross-Linking of Proteins and Protein Complexes.
• Guchhait, G., et al. (2017). Pd(OAc)2/Xantphos Catalyzed Reductive Coupling of Sulfonyl Chlorides: Synthesis of Thioethers by Sulphur Dioxide Extrusion. ChemistrySelect.
• Hone, C. A., et al. (2020). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering.

• Hone, C. A., et al. (2020). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. RSC Publishing. Available at: [Link]

• Poudel, Y. B. (2022). Bioconjugation and mass spectrometry methods for comprehensive analysis of protein structures and post-translational modifications.
• Stenfors, B. A., & Ngassa, F. N. (2024).

• Johnson, D. W., et al. (2021). Mass spectrometry combinations for structural characterization of sulfated-steroid metabolites. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Britton, J., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Organic Process Research & Development. Available at: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. The Effect of Crosslinking Degree of Hydrogels on Hydrogel Adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and Characterization of Sulfonamide-Containing Naphthalimides as Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. hopaxfc.com [hopaxfc.com]
• 9. gelest.com [gelest.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: A Step-by-Step Guide to Amine Modification with 3-Hydroxypropane-1-sulfonyl Chloride

Abstract

This comprehensive guide provides a detailed protocol for the modification of primary and secondary amines using 3-Hydroxypropane-1-sulfonyl chloride. The resulting 3-hydroxypropanesulfonamides are valuable intermediates in pharmaceutical and biotechnological applications, offering increased hydrophilicity and potential for further functionalization. This document outlines the underlying chemical principles, a step-by-step experimental procedure, safety considerations, and troubleshooting strategies to ensure successful and reproducible outcomes for researchers, scientists, and drug development professionals.

Introduction: The Significance of Amine Modification

The strategic modification of amine functionalities is a cornerstone of modern drug discovery and development. The introduction of specific moieties can profoundly influence a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, thereby enhancing its pharmacokinetic and pharmacodynamic profile. Sulfonamides, in particular, are a well-established class of compounds with a broad spectrum of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1]

3-Hydroxypropane-1-sulfonyl chloride serves as a versatile reagent for introducing a hydrophilic 3-hydroxypropanesulfonyl group onto a parent amine. This modification can significantly increase the aqueous solubility of the target molecule, a critical attribute for improving drug delivery and bioavailability. The terminal hydroxyl group also provides a convenient handle for subsequent conjugation or derivatization, expanding the molecular diversity of a compound library.

The Chemistry of Sulfonamide Formation

The reaction between an amine and a sulfonyl chloride is a classic example of nucleophilic acyl substitution at a sulfur center.[2] The lone pair of electrons on the amine nitrogen acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the expulsion of a chloride ion, a good leaving group, to form the stable sulfonamide bond.

The reaction is typically performed in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.[3] This prevents the protonation of the starting amine, which would render it non-nucleophilic and halt the reaction.

Caption: Reaction mechanism of amine sulfonylation.

Experimental Protocol

This protocol is a general guideline and may require optimization based on the specific properties of the amine substrate.

Materials and Equipment

Reagents and Consumables	Equipment
Amine substrate	Magnetic stirrer with stir bar
3-Hydroxypropane-1-sulfonyl chloride	Round-bottom flask
Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile)[3]	Ice bath
Non-nucleophilic base (e.g., Pyridine, Triethylamine)[3]	Syringes and needles
Deionized water	Rotary evaporator
1 M Hydrochloric acid (HCl)	Thin-layer chromatography (TLC) plates and chamber
Saturated sodium bicarbonate (NaHCO₃) solution	UV lamp
Brine (saturated NaCl solution)	Column chromatography setup (silica gel)
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)[3]	NMR spectrometer
TLC developing solvents (e.g., Ethyl acetate/Hexanes mixture)	Mass spectrometer

Reagent Preparation

• Amine Solution (0.1 M): Dissolve the amine substrate (1.0 equivalent) in the chosen anhydrous aprotic solvent.

• 3-Hydroxypropane-1-sulfonyl Chloride Solution (0.2 M): In a separate, dry container, dissolve 3-Hydroxypropane-1-sulfonyl chloride (1.0-1.2 equivalents) in the same anhydrous solvent. Prepare this solution immediately before use due to the moisture sensitivity of sulfonyl chlorides.[3]

Reaction Procedure

Caption: Step-by-step experimental workflow.

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the amine solution.

• Base Addition: Add the non-nucleophilic base (1.1-1.5 equivalents) to the amine solution.[3]

• Cooling: Place the reaction flask in an ice bath and allow the solution to cool to 0 °C with stirring.

• Sulfonyl Chloride Addition: Slowly add the 3-Hydroxypropane-1-sulfonyl chloride solution dropwise to the cooled amine solution over a period of 15-30 minutes.[4] Maintaining a slow addition rate is crucial to control the reaction exotherm and minimize side reactions.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring and monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed. Reaction times can vary from a few hours to overnight.

• Work-up:

  • Once the reaction is complete, quench it by adding deionized water.

  • Transfer the mixture to a separatory funnel.

  • If using a water-immiscible solvent like DCM, separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃ solution (to remove any remaining acid), and finally with brine.[3]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.[3]

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3-hydroxypropanesulfonamide.[3]

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Safety and Handling Precautions

• 3-Hydroxypropane-1-sulfonyl Chloride: This reagent is corrosive and moisture-sensitive.[5] Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5] Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.[5]

• Solvents and Reagents: Dichloromethane is a suspected carcinogen. Pyridine and triethylamine are flammable and have strong odors. Handle all chemicals with care and in accordance with their respective Safety Data Sheets (SDS).

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Low or no product formation	- Inactive sulfonyl chloride (hydrolyzed) \n - Insufficient base \n - Low reactivity of the amine	- Use fresh or newly opened sulfonyl chloride.[3] \n - Ensure the use of anhydrous solvents and dry glassware.[3] \n - Increase the amount of base. \n - Consider a more forcing base or a higher reaction temperature.
Formation of di-sulfonated byproduct (for primary amines)	- High concentration of sulfonyl chloride \n - Strong base deprotonating the sulfonamide product	- Add the sulfonyl chloride solution more slowly.[4] \n - Use a weaker or sterically hindered base (e.g., pyridine instead of triethylamine).[4] \n - Perform the reaction at a lower temperature (e.g., -20 °C).[4]
Presence of sulfonic acid byproduct	- Water present in the reaction mixture	- Use anhydrous solvents and thoroughly dry all glassware.[3] \n - Perform the reaction under an inert atmosphere.[3]

Conclusion

The sulfonylation of amines with 3-Hydroxypropane-1-sulfonyl chloride is a robust and versatile method for introducing a hydrophilic and functionalizable moiety. By following the detailed protocol and considering the key experimental parameters outlined in this guide, researchers can confidently synthesize 3-hydroxypropanesulfonamides for a wide range of applications in drug discovery and chemical biology. Careful attention to anhydrous conditions and reaction stoichiometry is paramount for achieving high yields and purity.

References

• Benchchem. (n.d.). Technical Support Center: Sulfonylation of Primary Amines.
• Benchchem. (2025). Technical Support Center: Sulfonamide Synthesis with Primary Amines.

• Chemistry LibreTexts. (2020, May 30). 20.6: Reactions of Amines. Retrieved from [Link]

• Lakrout, S., K'tir, H., Amira, A., Berredjem, M., & Aouf, N.-E. (2014). A simple and eco-sustainable method for the sulfonylation of amines under microwave-assisted solvent-free conditions. RSC Advances, 4(35), 18384-18388. Retrieved from [Link]

• Benchchem. (n.d.). Stability and Storage of 3-Isopropylbenzenesulfonyl Chloride: A Technical Guide.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Practical Guide to Peptide Labeling with 3-Hydroxypropane-1-sulfonyl chloride

Abstract

This document provides a comprehensive guide for the covalent labeling of peptides with 3-hydroxypropane-1-sulfonyl chloride. Sulfonyl chlorides are highly reactive functional groups that efficiently form stable sulfonamide bonds with primary amines, such as the N-terminus and lysine side chains of peptides.[1][2] The use of 3-hydroxypropane-1-sulfonyl chloride introduces a hydrophilic, three-carbon hydroxylated linker, which can enhance the solubility of labeled peptides and provide a terminal hydroxyl group for further modifications. This guide details the underlying reaction principles, offers step-by-step protocols for labeling and purification, and presents strategies for optimizing reaction conditions to maximize yield and purity. It is intended for researchers, scientists, and drug development professionals engaged in peptide modification and bioconjugation.

Principle of the Reaction

The labeling of peptides with 3-hydroxypropane-1-sulfonyl chloride proceeds via a nucleophilic substitution reaction. The primary amino groups (R-NH₂) on the peptide, which are present at the N-terminus and on the side chain of lysine residues, act as nucleophiles. For the reaction to occur, the amine must be in its deprotonated, nucleophilic state.[1] The electrophilic sulfur atom of the sulfonyl chloride is attacked by the amine, leading to the displacement of the chloride leaving group and the formation of a highly stable sulfonamide bond.

However, in aqueous environments, a critical competing reaction is the hydrolysis of the sulfonyl chloride by water or hydroxide ions, which yields the unreactive sulfonic acid.[3] The rates of both the desired aminolysis and the undesired hydrolysis are highly dependent on the pH of the reaction medium.[4] Therefore, precise control of reaction conditions, particularly pH, is paramount to achieving high labeling efficiency.

Reaction Scheme:

• Desired Reaction (Aminolysis):

  • Peptide-NH₂ + Cl-SO₂-(CH₂)₃-OH → Peptide-NH-SO₂-(CH₂)₃-OH + HCl

• Side Reaction (Hydrolysis):

  • Cl-SO₂-(CH₂)₃-OH + H₂O → HO-SO₂-(CH₂)₃-OH + HCl

Below is a diagram illustrating the competitive reaction pathways.

Caption: Competitive reaction of 3-hydroxypropane-1-sulfonyl chloride.

Materials and Reagents

• Peptide of interest

• 3-Hydroxypropane-1-sulfonyl chloride

• Anhydrous aprotic solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))

• Aqueous buffer: 0.1 M Sodium Bicarbonate or Sodium Borate, pH 8.5-9.5

• Quenching solution: 1.5 M Hydroxylamine, pH 8.5, or 1 M Tris buffer, pH 8.0

• Purification: Reversed-phase high-performance liquid chromatography (RP-HPLC) system

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Characterization: Mass Spectrometer (e.g., ESI-MS or MALDI-TOF)

Experimental Protocols

This section provides a general workflow for peptide labeling, purification, and characterization.

Caption: General workflow for peptide labeling and analysis.

Protocol 1: Peptide Labeling

• Peptide Preparation: Dissolve the peptide in 0.1 M sodium bicarbonate buffer (pH 8.5-9.5) to a final concentration of 1-10 mg/mL.

• Reagent Preparation: Immediately before use, prepare a 10-fold molar excess stock solution of 3-hydroxypropane-1-sulfonyl chloride in anhydrous DMF or DMSO. Sulfonyl chlorides are moisture-sensitive and will hydrolyze over time in solution.[5]

• Reaction Initiation: While gently vortexing the peptide solution, slowly add the sulfonyl chloride stock solution.

• Incubation: Allow the reaction to proceed for 1-2 hours at room temperature with continuous stirring.[5]

• Quenching: Stop the reaction by adding a quenching buffer, such as hydroxylamine or Tris, to consume any unreacted sulfonyl chloride. Incubate for an additional 30-60 minutes.

Protocol 2: Purification by RP-HPLC

The purification of synthetic peptides is most effectively achieved using reversed-phase chromatography.[6][7]

• Sample Preparation: Acidify the quenched reaction mixture with a small volume of TFA to ensure compatibility with the mobile phase.

• Column: Use a C18 reversed-phase column suitable for peptide separations.

• Gradient: Elute the labeled peptide using a linear gradient of acetonitrile (containing 0.1% TFA) against water (containing 0.1% TFA). A typical gradient might be 5-65% Mobile Phase B over 30 minutes.

• Detection: Monitor the elution profile at 214 nm and 280 nm. The labeled peptide will typically have a slightly different retention time than the unlabeled peptide.

• Fraction Collection: Collect fractions corresponding to the desired product peak for subsequent characterization.

Protocol 3: Characterization by Mass Spectrometry

Mass spectrometry is used to confirm the successful conjugation and to verify the purity of the final product.[8][9]

• Sample Analysis: Analyze the collected HPLC fractions using ESI-MS or MALDI-TOF.

• Mass Shift Confirmation: The covalent addition of the 3-hydroxypropane-1-sulfonyl moiety results in a specific mass increase. The expected mass shift can be calculated as follows:

  • Mass of SO₂(CH₂)₃OH = 122.14 Da

  • The reaction displaces one hydrogen atom from the amine.

  • Expected Mass Increase = 122.14 - 1.01 = 121.13 Da

  • If multiple primary amines (N-terminus and Lysine residues) are present and labeled, the mass increase will be a multiple of this value.

Optimization of Reaction Parameters

Achieving optimal labeling efficiency requires careful control of several key parameters. The goal is to maximize the rate of aminolysis while minimizing the rate of hydrolysis.

Parameter	Recommended Range	Rationale & Key Considerations
pH	8.5 - 9.5	This is the most critical parameter. The amine nucleophile must be deprotonated (pKa of N-terminus ~7.5-8.5, Lysine ε-amino ~10.5). However, high pH significantly accelerates the hydrolysis of the sulfonyl chloride.[4] The optimal pH is a compromise to maintain a sufficient concentration of the free amine while limiting reagent degradation. A pH of ~9.0 is often a good starting point.
Reagent Stoichiometry	5-20 molar excess	A molar excess of the sulfonyl chloride is required to drive the reaction to completion, compensating for reagent loss due to hydrolysis. The optimal excess depends on the peptide concentration and reactivity. Start with a 10-fold excess and optimize as needed.
Temperature	4°C to Room Temp. (25°C)	Lower temperatures (e.g., 4°C or on ice) can be used to slow the rate of hydrolysis, which may be beneficial for sensitive peptides or when very high labeling efficiency is required.[10] However, this will also slow the rate of the desired aminolysis, potentially requiring longer reaction times.
Reaction Time	1 - 4 hours	Most labeling reactions are complete within 1-2 hours at room temperature. The reaction progress can be monitored by taking aliquots at different time points and analyzing them by HPLC or MS.
Peptide Concentration	1 - 10 mg/mL	Higher peptide concentrations can favor the bimolecular aminolysis reaction over the hydrolysis side reaction.[4]
Solvent	Aqueous Buffer (with minimal organic co-solvent)	The reaction is typically performed in an aqueous buffer to ensure peptide solubility. The sulfonyl chloride is dissolved in a minimal amount of a water-miscible, anhydrous organic solvent like DMF or DMSO to facilitate its addition to the aqueous peptide solution.[5]

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	1. pH is too low (amines are protonated).2. Reagent hydrolyzed before reacting.3. Insufficient molar excess of reagent.	1. Increase the pH of the reaction buffer incrementally (e.g., to 9.0, 9.5).2. Prepare the sulfonyl chloride stock solution immediately before use. Add it to the peptide solution promptly.3. Increase the molar excess of the sulfonyl chloride (e.g., to 15x or 20x).
Multiple Labeling Products	The peptide contains multiple primary amines (N-terminus and one or more Lysine residues).	This is the expected outcome. If site-specific labeling is required, orthogonal protection strategies must be employed during peptide synthesis to block all but the desired amine.[11]
No Reaction	1. Peptide has no available primary amines.2. Inactive (hydrolyzed) labeling reagent.	1. Confirm the peptide sequence contains an N-terminal amine and/or Lysine residues.2. Use a fresh, unopened vial of 3-hydroxypropane-1-sulfonyl chloride.
Precipitation During Reaction	The labeled peptide is less soluble than the unlabeled peptide.	Add a small percentage of an organic co-solvent (e.g., DMF or acetonitrile) to the reaction buffer to maintain solubility.

Conclusion

Labeling peptides with 3-hydroxypropane-1-sulfonyl chloride is a robust and efficient method for introducing a hydrophilic linker. By carefully controlling the reaction pH, stoichiometry, and temperature, researchers can achieve high yields of specifically labeled peptides. The protocols and optimization strategies outlined in this guide provide a solid foundation for the successful application of this versatile bioconjugation chemistry.

References

• King, J. F., & Rathore, R. (Year not available).

• Chemistry LibreTexts. (2020, May 30). 20.6: Reactions of Amines. [Link]

• Gaspari, M., & Cuda, G. (2006, September 7). Peptide De Novo Sequencing With MALDI TOF/TOF: A Simple Approach Using Sulfonation Chemistry. American Laboratory. [Link]

• Cotham, W. E., & The Voinov, V. G. lab. (n.d.). Targeted Annotation of S-Sulfonylated Peptides by Selective Infrared Multiphoton Dissociation Mass Spectrometry. PMC. [Link]

• Hoye, A. T., & Cupid, B. C. (n.d.). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor. PMC. [Link]

• King, J. F., & Rathore, R. (2025, August 6). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. ResearchGate. [Link]

• Douglas, K. T., & Williams, A. (2008, May 15). An Activated Sulfonylating Agent That Undergoes General Base-Catalyzed Hydrolysis by Amines in Preference to Aminolysis. The Journal of Organic Chemistry - ACS Publications. [Link]

• Ciuffreda, P., & Gatti, F. G. (2011, January 10). The Hydrolysis of 4-Amino- and 4-Dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity from pH. Organic Letters - ACS Publications. [Link]

• Unidentified Author. (2021, February 19). CHEMICAL REACTION OF AMINE WITH ARYL SULPHONYL CHLORIDE AND NITROUSACID. YouTube. [Link]

• Unidentified Author. (n.d.). Recent advances in synthesis of sulfonamides: A review. CHEMISTRY & BIOLOGY INTERFACE. [Link]

• Unidentified Author. (n.d.). Amination of the p-acetaminobenzene sulfonyl chloride. [Link]

• Unidentified Author. (2023, August 25). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. JACS Au. [Link]

• Reddit User. (2016, May 31). Hydrolysis stable sulfonyl chlorides. r/chemistry - Reddit. [Link]

• Unidentified Author. (n.d.). Peptide synthesis with sulfonyl protecting groups.

• Unidentified Author. (2025, August 10). The Hydrolysis of 4-Amino- and 4-Dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity from pH | Request PDF. ResearchGate. [Link]

• Unidentified Author. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering (RSC Publishing). [Link]

• Unidentified Author. (n.d.). Sulfo‐tag purification concept. Two model peptides, 49 and 77, were.... ResearchGate. [Link]

• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. [Link]

• PolyPeptide. (n.d.). Aspects of industrial purification of peptides using large-scale chromatography. [Link]

• Unidentified Author. (n.d.). Figure 2. Representative mass spectra of selected sulfonamides without.... ResearchGate. [Link]

• Unidentified Author. (2003, April 15). A liquid chromatography-mass spectrometry assay for analyzing sulfonamide antibacterials in cattle and fish muscle tissues. PubMed. [Link]

• Unidentified Author. (2024, June 4). Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures. PMC. [Link]

• LI-COR Biosciences. (n.d.). IRDye® Peptide Labeling. [Link]

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Application Note &amp; Protocol: Purification of Proteins Labeled with 3-Hydroxypropane-1-sulfonyl chloride

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Challenge of Post-Labeling Purity

The covalent modification of proteins is a cornerstone of chemical biology, enabling the study of protein function, the development of antibody-drug conjugates, and the creation of novel biomaterials. Sulfonyl chlorides are highly reactive electrophiles that readily form stable sulfonamide bonds with nucleophilic residues on a protein's surface, most notably the primary amines of lysine side chains and the N-terminus.[1] 3-Hydroxypropane-1-sulfonyl chloride is a reactive compound that can be used to introduce a stable, hydrophilic modification onto a protein.

However, the very reactivity that makes this labeling process efficient also presents the primary downstream challenge: separating the successfully labeled protein from the unreacted labeling reagent and its hydrolysis byproducts.[2][3] In an aqueous environment, the excess 3-Hydroxypropane-1-sulfonyl chloride will hydrolyze to the inert 3-hydroxypropane-1-sulfonic acid.[4][5] Failure to remove these small-molecule contaminants can interfere with downstream assays, compromise structural studies, and lead to inaccurate characterization of the modified protein.[6]

This guide provides a detailed framework and validated protocols for the purification of proteins after labeling with 3-Hydroxypropane-1-sulfonyl chloride. The focus is not on affinity purification—as the label itself is not a tag—but on the critical post-reaction cleanup required to achieve a highly pure, functionally competent labeled protein.

Mechanism of Labeling and Key Contaminants

The core of the labeling reaction is the nucleophilic attack of a primary amine on the electrophilic sulfur atom of the sulfonyl chloride. This reaction, typically performed at a pH of 7.5-9, results in the formation of a highly stable sulfonamide bond and the release of hydrochloric acid.[7][8]

The post-reaction mixture will invariably contain:

• Labeled Protein: The desired product.

• Unlabeled Protein: If the reaction did not proceed to 100% completion.

• Excess Reagent: Unreacted 3-Hydroxypropane-1-sulfonyl chloride.

• Hydrolysis Byproduct: 3-hydroxypropane-1-sulfonic acid, formed from the reaction of the sulfonyl chloride with water.[9]

The purification strategy must effectively separate the high-molecular-weight protein from the low-molecular-weight reagent and byproduct.

Caption: Reaction schematic for protein labeling and byproduct formation.

Purification Methodologies: Separating by Size

The significant size difference between the protein (typically >10 kDa) and the small molecule contaminants (<200 Da) is the physical basis for purification. Two primary methods are recommended: Size-Exclusion Chromatography (via desalting columns) and Dialysis.

Method 1: Desalting Spin Columns (Rapid Purification)

This technique, also known as size-exclusion chromatography (SEC), is ideal for rapid cleanup of small to medium sample volumes (30 µL to 4 mL).[10] The process involves a column packed with a porous resin. Larger molecules (the protein) are excluded from the pores and travel quickly through the column, while smaller molecules (reagent, byproduct, salts) enter the pores and are retarded, effecting a separation.[10][11]

Principle: Separation based on hydrodynamic radius. Advantages: Extremely fast (minutes), high recovery, and easy to use.[2][12] Disadvantages: Sample dilution, limited to specific sample volume ranges per column.

Caption: Workflow for desalting column-based protein purification.

Detailed Protocol for Desalting Spin Column (7K MWCO, 0.5-2 mL sample volume):

• Column Preparation: Remove the column's bottom closure and loosen the cap. Place the column in a collection tube.[12]

• Remove Storage Buffer: Centrifuge at 1,500 x g for 1 minute to remove the storage solution. Discard the flow-through.[12][13]

• Equilibration: Place the column in a new collection tube. Add 300-500 µL of the desired final buffer (e.g., PBS, pH 7.4) to the top of the resin bed. Centrifuge at 1,500 x g for 1 minute. Discard the buffer. Repeat this step 2-3 times to ensure the column is fully equilibrated.[13]

• Sample Loading: Place the column in a fresh, clean collection tube. Carefully apply your protein labeling reaction mixture (within the column's specified volume range) to the center of the compacted resin bed.[13][14]

• Elution: Centrifuge at 1,500 x g for 2 minutes. The desalted, purified protein is now in the collection tube.[13][14] The unreacted reagent and byproducts are retained in the resin of the discarded column.

Method 2: Dialysis (Bulk Purification & Buffer Exchange)

Dialysis is a classic and effective method for removing small molecules from a protein sample.[10][15] It relies on diffusion across a semi-permeable membrane with a defined molecular weight cutoff (MWCO).[16][17] The protein is retained within the dialysis tubing or cassette, while small molecules diffuse out into a large volume of external buffer.

Principle: Passive diffusion across a size-selective membrane.[18] Advantages: Gentle on proteins, can handle large volumes, allows for simultaneous buffer exchange.[18] Disadvantages: Slow (can take hours to overnight), requires large volumes of buffer.[19]

Selection of MWCO: The key to successful dialysis is choosing an appropriate MWCO. The membrane's MWCO should be at least 2-3 times smaller than the molecular weight of the protein to ensure its retention.[17] For a 50 kDa protein, a 10K MWCO membrane is a safe and effective choice.[16][18]

Detailed Protocol for Dialysis (Slide-A-Lyzer™ Cassette, 10K MWCO):

• Membrane Hydration: If using tubing, cut to the desired length and hydrate according to the manufacturer's instructions to remove preservatives. Cassettes are often ready to use.

• Sample Loading: Inject the protein labeling reaction mixture into the dialysis cassette or tubing, ensuring one end is securely clipped.

• Dialysis Setup: Place the sealed cassette/tubing into a beaker containing the desired final buffer. The buffer volume should be at least 200-500 times the sample volume.

• Stirring: Place the beaker on a magnetic stir plate and stir gently. Stirring prevents the buildup of a localized concentration of contaminants near the membrane, which would slow down diffusion.[16]

• Buffer Exchange: Allow dialysis to proceed for 2-4 hours at 4°C.

• Repeat: Change the dialysis buffer completely. Repeat the dialysis for another 2-4 hours or overnight to ensure complete removal of contaminants.

• Sample Recovery: Carefully remove the cassette/tubing from the buffer and recover the purified, buffer-exchanged protein sample.

Comparison of Purification Methods

Parameter	Desalting Spin Column	Dialysis
Principle	Size-Exclusion Chromatography	Passive Diffusion
Processing Time	< 15 minutes[2]	4 hours to Overnight[19]
Sample Volume	30 µL - 4 mL (column dependent)	Wide range (µL to Liters)
Protein Recovery	Typically >95%[14]	High, but potential for loss
Final Concentration	Diluted	Slightly Diluted
Buffer Usage	Low	High
Key Advantage	Speed	Scalability & Buffer Exchange

Verification of Purity and Labeling Efficiency

After purification, it is essential to validate both the removal of contaminants and the success of the labeling reaction.

• SDS-PAGE: Run a sample of the purified protein on an SDS-polyacrylamide gel. This will confirm the integrity of the protein (i.e., no significant degradation) and give a preliminary indication of purity. The labeled protein may show a slight shift in molecular weight compared to the unlabeled starting material, though this is often too small to resolve clearly.

• Mass Spectrometry (LC-MS): This is the definitive analytical technique.

  • Purity: Analysis of the flow-through from a desalting column or the dialysate can confirm the presence of the removed contaminants. The final protein sample should be free of low-molecular-weight peaks corresponding to the reagent or its byproduct.

  • Labeling Efficiency: Deconvoluting the mass spectrum of the intact protein will reveal the mass shift corresponding to the covalent addition of the 3-hydroxypropane-sulfonyl group. The presence of multiple peaks can allow for the quantification of unlabeled, single-labeled, and multi-labeled species.

Conclusion

The successful use of proteins labeled with 3-Hydroxypropane-1-sulfonyl chloride hinges on a robust post-reaction purification strategy. The choice between rapid desalting columns and scalable dialysis depends on the experimental needs, including sample volume, processing time, and the requirement for buffer exchange. By applying the detailed protocols and verification steps outlined in this guide, researchers can confidently prepare highly pure, well-characterized labeled proteins for their downstream applications, ensuring the reliability and reproducibility of their results.

References

• Biochem Lab Protein Dialysis Protocol F21. (n.d.). San Diego State University. Retrieved from [Link]

• Protein Buffer Exchange and Desalting Protocol. (n.d.). Amazon Web Services. Retrieved from [Link]

• Process for preparing sulphonate salts via alkaline hydrolysis of the corresponding sulfonyl chlorides. (1999). Google Patents.

• Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. (1970). Journal of the Chemical Society B: Physical Organic. Retrieved from [Link]

• Unlocking Protein Purity: Advanced Dialysis Techniques for Precision in Protein Research. (n.d.). LinkedIn. Retrieved from [Link]

• Purification of Modified Therapeutic Proteins Available on the Market: An Analysis of Chromatography-Based Strategies. (2021). Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]

• Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. (1987). Journal of the American Chemical Society. Retrieved from [Link]

• Dialysis and concentration of protein solutions. (2002). Current Protocols in Toxicology. Retrieved from [Link]

• Solvolysis of a Series of Benzenesulfonyl Chlorides. (1970). Canadian Journal of Chemistry. Retrieved from [Link]

• Clearance of Persistent Small-Molecule Impurities: Alternative Strategies. (2016). BioProcess International. Retrieved from [Link]

• Dialysis in Protein Research: Understanding the Basics. (2014). G-Biosciences. Retrieved from [Link]

• Purification of recombinant proteins by chemical removal of the affinity tag. (n.d.). CORE. Retrieved from [Link]

• protein desalting. (2015). Proteomics and Mass Spectrometry Core Facility, University of Georgia. Retrieved from [Link]

• How to clear protein solution and not lose all activity? (2013). ResearchGate. Retrieved from [Link]

• Protein purification. (n.d.). Wikipedia. Retrieved from [Link]

• Removal of Interfering Substances. (n.d.). Bio-Rad. Retrieved from [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (2019). Angewandte Chemie International Edition. Retrieved from [Link]

• Functional groups in (bio)chemistry. (n.d.). Interchim. Retrieved from [Link]

• Acrolein-Mediated Conversion of Lysine to Electrophilic Heterocycles for Protein Diversification and Toxicity Profiling. (2025). Journal of the American Chemical Society. Retrieved from [Link]

• Recent advances in synthesis of sulfonamides: A review. (2013). Chemistry & Biology Interface. Retrieved from [Link]

• Lysine bioconjugation on native albumin with a sulfonyl acrylate reagent. (n.d.). SpringerLink. Retrieved from [Link]

• Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogs. (2022). ChemRxiv. Retrieved from [Link]

• Peptide synthesis with sulfonyl protecting groups. (1998). Google Patents.

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Application Notes &amp; Protocols: Leveraging 3-Hydroxypropane-1-sulfonyl chloride in Advanced Drug Delivery Systems

Introduction: Addressing the Drug Delivery Challenge

The efficacy of therapeutic agents is often limited by challenges in their delivery, including poor bioavailability, lack of target specificity, and systemic toxicity.[1][2] Polymeric drug delivery systems, such as nanoparticles, micelles, and hydrogels, offer a versatile platform to overcome these hurdles by enabling controlled release and targeted administration.[1][3] The design and synthesis of these systems rely on robust chemical strategies and versatile molecular building blocks. 3-Hydroxypropane-1-sulfonyl chloride (3-HPSC) has emerged as a key bifunctional reagent in this field, prized for its distinct reactive sites that allow for elegant and efficient construction of complex drug delivery vehicles.

This guide provides an in-depth exploration of 3-HPSC, detailing its fundamental reactivity, strategic applications, and field-proven protocols for its use in synthesizing and functionalizing drug delivery systems. We will move beyond simple procedural steps to explain the underlying chemical principles, empowering researchers to innovate and adapt these methods for their specific therapeutic goals.

Core Principles: The Chemistry of 3-Hydroxypropane-1-sulfonyl chloride

The utility of 3-HPSC stems from its bifunctional nature, possessing a highly electrophilic sulfonyl chloride group and a nucleophilic primary hydroxyl group. This dual reactivity allows it to act as a powerful covalent linker and a hydrophilic building block.

2.1 Physicochemical and Spectroscopic Data

A foundational understanding of 3-HPSC's properties is essential for its effective use.

Property	Value	Source
CAS Number	84145-10-8	[4][5]
Molecular Formula	C₃H₇ClO₃S	[4]
Molecular Weight	158.60 g/mol	[4]
IUPAC Name	3-hydroxypropane-1-sulfonyl chloride	[4]
Appearance	Liquid	[4]
Boiling Point	237.5 °C (Predicted)	[4]
Density	1.463 g/cm³ (Predicted)	[4]

2.2 Reactivity Profile: A Tale of Two Ends

The core reactivity of sulfonyl chlorides is defined by the electrophilic nature of the sulfur atom, which is made electron-deficient by the attached oxygen and chlorine atoms, making it a prime target for nucleophiles.[6]

• The Sulfonyl Chloride Terminus (-SO₂Cl): This group is the primary site for conjugation. It reacts readily and efficiently with primary amines (e.g., lysine residues on proteins, amine-functionalized surfaces) to form highly stable sulfonamide bonds.[7][8] It also reacts with alcohols to form sulfonate esters.[6] This reaction is the cornerstone of its application in covalently modifying drug carriers.

• The Hydroxyl Terminus (-OH): The primary alcohol provides a secondary site for modification. It can be used to attach molecules via esterification, converted to other functional groups, or serve as a hydrophilic moiety to improve the biocompatibility of the final construct.

Caption: Core reactivity pathways of 3-HPSC with amine and alcohol nucleophiles.

Critical Safety and Handling Protocols

Sulfonyl chlorides as a class are reactive and require careful handling. 3-HPSC is categorized as a corrosive substance that can cause severe skin burns and serious eye damage.[9][10] Adherence to strict safety protocols is mandatory.

Precaution	Description	Rationale	Source
Ventilation	Work exclusively in a certified chemical fume hood.	Prevents inhalation of corrosive vapors.	[11]
Personal Protective Equipment (PPE)	Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles.	Protects skin and eyes from direct contact and severe burns.	[10][11]
Moisture Control	Handle under anhydrous conditions where possible (e.g., inert atmosphere of nitrogen or argon). Store in a tightly sealed container in a dry environment.	The sulfonyl chloride group is sensitive to moisture and will hydrolyze to the less reactive sulfonic acid, rendering it ineffective for conjugation.	[10]
Spill & Disposal	Neutralize spills with a suitable agent (e.g., sodium bicarbonate). Dispose of waste in accordance with institutional and local regulations for corrosive chemical waste.	Ensures safe cleanup and proper environmental stewardship.	[11]

Applications in Drug Delivery System Construction

The unique chemical properties of 3-HPSC enable its use in several key areas of drug delivery system development.

4.1 Surface Functionalization of Nanoparticles

Surface modification is critical for nanoparticle-based drug delivery, influencing stability, biocompatibility, and cellular uptake.[12][13] 3-HPSC provides a straightforward method to introduce a hydrophilic, functionalizable layer onto nanoparticle surfaces.

The process involves reacting 3-HPSC with nanoparticles that have been pre-functionalized with primary amines. The resulting sulfonamide linkage is highly stable, creating a robust coating. The terminal hydroxyl groups of the attached 3-HPSC molecules render the nanoparticle surface more hydrophilic, which can reduce aggregation and minimize non-specific protein adsorption, thereby extending circulation time in vivo.

Caption: General workflow for creating a drug-loaded nanocarrier using 3-HPSC.

4.2 Synthesis of Stimuli-Responsive Polymers and Hydrogels

Polymers containing sulfonate groups are often pH-sensitive, making them excellent candidates for "smart" drug delivery systems that release their payload in specific microenvironments, such as the acidic milieu of a tumor.[14][15][16] 3-HPSC can be incorporated into polymers, either as a co-monomer during polymerization or through post-synthesis modification of a polymer backbone containing reactive groups.

Once the sulfonyl chloride has reacted to form a stable linkage, the resulting propyl sulfonate side chain can participate in pH-responsive behavior. In acidic environments, the sulfonate groups may become protonated, altering the electrostatic balance within the polymer matrix.[14] This can lead to conformational changes, such as the swelling or collapse of a hydrogel, which in turn modulates the release of an encapsulated drug.[17][18]

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for common applications of 3-HPSC. Researchers should adapt concentrations and reaction times based on their specific materials and desired degree of functionalization.

5.1 Protocol 1: Surface Functionalization of Amine-Modified Silica Nanoparticles

This protocol describes the covalent attachment of 3-HPSC to silica nanoparticles (SiNPs) that have been surface-functionalized with primary amines using (3-aminopropyl)triethoxysilane (APTES).

A. Materials and Reagents

• Amine-functionalized silica nanoparticles (SiNP-NH₂)

• 3-Hydroxypropane-1-sulfonyl chloride (3-HPSC)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Ethanol

• Deionized (DI) Water

• Nitrogen or Argon gas supply

B. Experimental Procedure

• Nanoparticle Preparation: Disperse 100 mg of SiNP-NH₂ in 20 mL of anhydrous DMF in a flame-dried, round-bottom flask equipped with a magnetic stir bar. Sonicate for 15 minutes to ensure a homogenous suspension.

• Inert Atmosphere: Place the flask under an inert atmosphere (N₂ or Ar). This is critical to prevent hydrolysis of 3-HPSC.

• Base Addition: Add 100 µL of TEA or DIPEA to the nanoparticle suspension. The base acts as an acid scavenger for the HCl generated during the reaction.

• Reagent Preparation: In a separate vial, dissolve a 10-fold molar excess of 3-HPSC (relative to the estimated surface amine groups) in 2 mL of anhydrous DCM.

• Conjugation Reaction: Slowly add the 3-HPSC solution dropwise to the stirring nanoparticle suspension at room temperature.

• Incubation: Allow the reaction to proceed for 12-18 hours at room temperature with continuous stirring.

• Purification:

  • Centrifuge the suspension (e.g., 10,000 x g for 20 minutes) to pellet the functionalized nanoparticles (SiNP-SO₂-Prop-OH).

  • Discard the supernatant.

  • Resuspend the pellet in 20 mL of DMF and centrifuge again. Repeat this wash step twice.

  • Perform two additional wash cycles, first with ethanol and then with DI water, to remove all residual reagents and solvent.

• Final Product: After the final wash, resuspend the purified SiNP-SO₂-Prop-OH nanoparticles in the desired buffer or water for characterization and further use.

5.2 Protocol 2: Synthesis of a Drug-Polymer Conjugate using 3-HPSC as a Linker

This protocol outlines a two-step process to conjugate a model drug containing a primary amine to a polymer backbone (e.g., polyethylene glycol with a terminal hydroxyl group, PEG-OH) using 3-HPSC.

A. Materials and Reagents

• Poly(ethylene glycol) with one terminal hydroxyl group (e.g., mPEG-OH)

• 3-Hydroxypropane-1-sulfonyl chloride (3-HPSC)

• Model amine-containing drug (Drug-NH₂)

• 4-Nitrophenyl chloroformate (NPC) or other activating agent

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Pyridine or Triethylamine (TEA)

• Dialysis tubing (appropriate MWCO)

B. Experimental Procedure

Step 1: Attachment of 3-HPSC to the Polymer

• Polymer Dissolution: Dissolve 1 g of mPEG-OH in 20 mL of anhydrous DCM in a flame-dried flask under an inert atmosphere.

• Activation: Cool the solution to 0 °C in an ice bath. Add 1.5 molar equivalents of 3-HPSC followed by 2.0 molar equivalents of pyridine. The pyridine acts as a base to catalyze the formation of the sulfonate ester linkage.[6]

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 24 hours.

• Purification: Precipitate the polymer by adding the reaction mixture to a large volume of cold diethyl ether. Collect the solid polymer (mPEG-O-SO₂-Prop-OH) by filtration and dry under vacuum.

Step 2: Activation of the Terminal Hydroxyl and Drug Conjugation

• Hydroxyl Activation: Dissolve the purified mPEG-O-SO₂-Prop-OH polymer in 20 mL of anhydrous DCM. Add 3.0 molar equivalents of pyridine, followed by 2.5 molar equivalents of 4-nitrophenyl chloroformate (NPC). Stir at room temperature for 6 hours. This reaction creates a highly reactive NPC-activated carbonate at the terminal hydroxyl position.

• Drug Solution: In a separate flask, dissolve 2.0 molar equivalents of the amine-containing drug (Drug-NH₂) in 10 mL of anhydrous DMSO.

• Conjugation: Add the activated polymer solution dropwise to the drug solution. Stir the reaction at room temperature for 24 hours.

• Purification: Transfer the reaction mixture to a dialysis membrane and dialyze against DI water for 48 hours, with frequent water changes, to remove unreacted drug, DMSO, and byproducts.

• Final Product: Lyophilize the purified solution to obtain the final drug-polymer conjugate (mPEG-O-SO₂-Prop-O-CO-NH-Drug).

Characterization of 3-HPSC Modified Systems

Thorough characterization is essential to validate the success of the conjugation and to understand the properties of the final drug delivery system.

Technique	Purpose	Expected Outcome for Successful Conjugation
Fourier-Transform Infrared Spectroscopy (FT-IR)	Confirm covalent bond formation.	Appearance of characteristic peaks for the sulfonamide (S=O stretch, ~1350 & 1160 cm⁻¹) or sulfonate ester bond.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Elucidate the chemical structure of modified polymers.	Appearance of new proton signals corresponding to the propyl chain of the 3-HPSC linker.
Dynamic Light Scattering (DLS)	Measure the hydrodynamic diameter and size distribution of nanoparticles.	A slight increase in nanoparticle size after surface functionalization. A narrow polydispersity index (PDI) indicates a stable, non-aggregated suspension.
Zeta Potential	Determine the surface charge of nanoparticles.	A shift in zeta potential (typically towards more negative values) after the introduction of the anionic sulfonate groups.
Thermogravimetric Analysis (TGA)	Quantify the amount of organic material grafted onto inorganic nanoparticles.	Increased weight loss at higher temperatures for functionalized nanoparticles compared to bare nanoparticles, indicating successful grafting.

Conclusion and Future Perspectives

3-Hydroxypropane-1-sulfonyl chloride is a powerful and versatile tool for the rational design of advanced drug delivery systems. Its bifunctional nature allows for the creation of stable, covalent linkages while simultaneously providing a handle for further functionalization or for enhancing the hydrophilicity of the carrier. The protocols and principles outlined in this guide demonstrate its utility in surface modification of nanoparticles and the synthesis of functional polymers.

Future innovations may involve leveraging the 3-HPSC backbone to create more complex, multifunctional linkers for combination therapies or integrating it into biodegradable polymers for transient drug delivery applications. As the demand for precision therapeutics grows, the robust and reliable chemistry offered by 3-HPSC will ensure its continued importance in the arsenal of the drug development scientist.

References

• McGahran, A. J. (n.d.). Design and Synthesis of Sulfonated Polymers for the Preparation of Polymer-protein Conjugates with Improved Therapeutic Abilities and Mechanistic Studies. University of California, Los Angeles. Available at: [Link]

• Ruiz-Pérez, F., et al. (2022). Sulfonated Block Copolymers: Synthesis, Chemical Modification, Self-Assembly Morphologies, and Recent Applications. Polymers. Available at: [Link]

• Wibowo, F. R., et al. (2020). pH-Triggered Drug Release Controlled by Poly(Styrene Sulfonate) Growth Hollow Mesoporous Silica Nanoparticles. ACS Omega. Available at: [Link]

• Bisharat, H., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B. Available at: [Link]

• Hopax Fine Chemicals. (2022). Safety Data Sheet: 3-Hydroxypropane-1-sulfonic acid. Available at: [Link]

• Im, S., et al. (2023). Synthesis of Sulfonated Polyphenylene Block Copolymers via In Situ Generation of Ni(0). Polymers. Available at: [Link]

• Wang, W., et al. (2022). The Application of Sulfonyl Hydrazides in Electrosynthesis: A Review of Recent Studies. ACS Omega. Available at: [Link]

• Ayen, W. Y., et al. (2023). Polymeric Drug Delivery Systems: Chemical Design, Functionalization, and Biomedical Applications. Polymers. Available at: [Link]

• Pu, Y., et al. (2021). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available at: [Link]

• McGill University. (n.d.). Bioconjugation Techniques. Available at: [Link]

• Pu, Y., et al. (2021). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie. Available at: [Link]

• Wikipedia. (n.d.). Stimuli-responsive drug delivery systems. Available at: [Link]

• Yoo, J. W., et al. (n.d.). Surface-Functionalized Nanoparticles for Controlled Drug Delivery. Methods in Molecular Biology. Available at: [Link]

• PubChem. (n.d.). 3-Hydroxypropane-1-sulfonyl chloride. Available at: [Link]

• Cole, K. P., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Organic Process Research & Development. Available at: [Link]

• Google Patents. (n.d.). US2806876A - Process for preparing salts of 3-hydroxypropane-1-sulfonic acid.

• Hone, C. A., et al. (2020). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering. Available at: [Link]

• D'souza, A. A., et al. (2022). Functionalization of Nanoparticulate Drug Delivery Systems and Its Influence in Cancer Therapy. Pharmaceutics. Available at: [Link]

• Majedi, F. S., et al. (2020). Stimuli-Responsive Hydrogels for Local Post-Surgical Drug Delivery. Gels. Available at: [Link]

• Matos, M. J., et al. (n.d.). Lysine bioconjugation on native albumin with a sulfonyl acrylate reagent. Methods in Molecular Biology. Available at: [Link]

• Shen, Y., & Wang, K. (2023). Polymer applications in drug delivery. Journal of Physics: Conference Series. Available at: [Link]

• Ahmad, F., et al. (2023). Nanoparticles in Drug Delivery: From History to Therapeutic Applications. Molecules. Available at: [Link]

• Rather, G. A., et al. (2024). Advances in Organosulfur-Based Polymers for Drug Delivery Systems. Polymers. Available at: [Link]

• Hermanson, G. T. (2013). Bioconjugation Protocols: Strategies and Methods. ResearchGate. Available at: [Link]

• Al-Zoubi, M. N., et al. (2024). STIMULI-RESPONSIVE DRUG DELIVERY SYSTEMS: EXTENSIVE OVERVIEW. ResearchGate. Available at: [Link]

• Shaker, R. M., et al. (2012). Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Der Pharma Chemica. Available at: [Link]

• Upadhyay, A., et al. (2024). Stimuli-Responsive Drug Delivery; Mechanism and Multi-Route Application: A Comprehensive Review. Polymers. Available at: [Link]

• Adan, J., et al. (2024). Optimizing nanoparticle-mediated drug delivery: insights from compartmental modeling via the CompSafeNano cloud platform. Nanoscale. Available at: [Link]

• Koshy, N., et al. (2018). Stimuli-Responsive Cationic Hydrogels in Drug Delivery Applications. Polymers. Available at: [Link]

• Gosecka, M., et al. (2024). Ionic Liquid-Based Polymer Matrices for Single and Dual Drug Delivery. International Journal of Molecular Sciences. Available at: [Link]

• Chai, Q., et al. (2017). Polymer-Based Hydrogels Applied in Drug Delivery: An Overview. Gels. Available at: [Link]

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Application Note: Strategic Fluorophore Conjugation via 3-Hydroxypropane-1-sulfonyl Chloride Linkers

Executive Summary

This technical guide details the methodology for utilizing 3-Hydroxypropane-1-sulfonyl chloride as a heterobifunctional linker to attach fluorescent dyes to amine-bearing substrates (proteins, peptides, or small molecule drugs).

Unlike standard amide coupling, this approach generates a sulfonamide linkage , offering superior hydrolytic stability in biological media. Furthermore, the propyl-hydroxyl tail provides a unique, sterically accessible handle for secondary esterification with carboxyl-functionalized fluorophores. This two-step "Install-then-Click" strategy is particularly valuable when direct dye conjugation is hindered by steric occlusion or solubility issues.

Strategic Rationale & Chemistry

The Reagent Profile[1][2]

• Compound: 3-Hydroxypropane-1-sulfonyl chloride[1]

• CAS: 1633-82-5 (Precursor/Related)

• Function: Heterobifunctional Linker (

  / )

• Key Advantage: The sulfonamide bond (

  ) is chemically robust and resistant to proteases, unlike the amide bond formed by NHS-esters.

Mechanism of Action

The conjugation proceeds via two distinct orthogonal phases:

• Chemoselective Sulfonylation: The highly electrophilic sulfonyl chloride reacts preferentially with primary/secondary amines on the target substrate to form a sulfonamide.

• Esterification (Payload Attachment): The terminal hydroxyl group, now tethered to the target, is activated to react with a carboxyl-containing fluorescent dye (e.g., Fluorescein-COOH, Rhodamine-COOH, Cy-Dye-COOH).

Reaction Pathway Visualization

Figure 1: The two-stage conjugation workflow converting an amine-target into a fluorescently labeled construct via a sulfonamide-propyl-ester linkage.

Critical Considerations (Expertise & Safety)

Before initiating the protocol, researchers must account for the specific reactivity profile of sulfonyl chlorides.

Parameter	Critical Insight
Cyclization Risk	3-Hydroxypropane-1-sulfonyl chloride can cyclize to form 1,3-propane sultone (a potent alkylating agent) if left in basic solution without a nucleophile. Action: Add the reagent to the amine solution, not vice versa.
Hydrolysis	Sulfonyl chlorides hydrolyze to sulfonic acids in water. Action: Use anhydrous solvents (DCM, THF) for Phase 1.
Selectivity	The sulfonyl chloride reacts faster with amines than with its own hydroxyl group (intermolecular polymerization). Action: Maintain low temperature ( ) to maximize chemoselectivity.

Detailed Protocols

Phase 1: Installation of the Hydroxyl Linker

Objective: Convert the target amine (

) into a hydroxyl-terminated sulfonamide ( ).

Materials:

• Target Substrate (Amine-bearing)[2][3][4][5][6][7]

• 3-Hydroxypropane-1-sulfonyl chloride[1]

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Argon/Nitrogen atmosphere

Step-by-Step:

• Preparation: Dissolve 1.0 equivalent (eq) of the Target Substrate in anhydrous DCM under an inert atmosphere.

• Base Addition: Add 1.5 eq of TEA. Cool the reaction vessel to

  using an ice bath.

• Linker Addition: Dissolve 1.1 eq of 3-Hydroxypropane-1-sulfonyl chloride in a minimal volume of DCM. Add this solution dropwise to the reaction mixture over 10 minutes.

  • Why? Slow addition prevents high local concentrations of the linker, reducing the risk of self-polymerization or cyclization.

• Reaction: Stir at

  for 30 minutes, then allow to warm to room temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check reaction progress via TLC or LC-MS. Look for the mass shift corresponding to the propyl-hydroxy-sulfonyl moiety (

    ).

• Workup:

  • Dilute with DCM.

  • Wash with 1M HCl (to remove excess base and quench unreacted sulfonyl chloride).

  • Wash with Brine.

  • Dry over

    , filter, and concentrate in vacuo.

  • Result: Crude Hydroxyl-Linker-Substrate Intermediate.

Phase 2: Fluorescent Dye Attachment (Steglich Esterification)

Objective: Conjugate the Carboxylic Acid Dye (

) to the hydroxyl group of the intermediate.

Materials:

• Intermediate from Phase 1

• Fluorescent Dye with Carboxylic Acid (e.g., 5-FAM, Rhodamine B)

• DCC (N,N'-Dicyclohexylcarbodiimide) or EDC (for easier cleanup)

• DMAP (4-Dimethylaminopyridine) - Catalyst[8][9]

• Anhydrous DCM[10]

Step-by-Step:

• Dissolution: Dissolve 1.0 eq of the Intermediate and 1.2 eq of the

  in anhydrous DCM.

• Catalyst: Add 0.1 eq (10 mol%) of DMAP.

• Coupling: Cool to

  . Add 1.2 eq of DCC (or EDC) in one portion.

• Incubation: Stir at

  for 1 hour, then warm to RT and stir overnight (12–16 hours).

  • Mechanism:[2][11][6][7][10][12][13][14] DCC activates the carboxylic acid to an O-acylisourea, which DMAP transfers to the hydroxyl group of the linker.

• Filtration: If using DCC, filter off the precipitated dicyclohexylurea (DCU) byproduct.

• Purification:

  • Concentrate the filtrate.

  • Purify via Silica Gel Chromatography (for small molecules) or Preparative HPLC (for peptides).

  • Target: The final conjugate will exhibit both the absorption/emission spectra of the dye and the molecular weight of

    .

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield (Phase 1)	Hydrolysis of sulfonyl chloride.	Ensure solvents are strictly anhydrous. Increase reagent equivalents to 1.5 eq.
Multiple Spots (Phase 1)	Bis-sulfonylation (on primary amines).	Use a larger excess of the amine (if cheap) or strictly control temperature at .
No Dye Conjugation (Phase 2)	Steric hindrance at the hydroxyl group.	Switch to a stronger coupling condition (e.g., HATU/DIPEA in DMF) or increase DMAP concentration.
Precipitate in Phase 2	Urea formation (DCC byproduct).	This is normal. Filter carefully or switch to EDC (water-soluble urea byproduct) for easier workup.

References

• BenchChem. (2025).[11] An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Retrieved from

• Neises, B., & Steglich, W. (1978).[7][9] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. (Foundational protocol for Phase 2).

• Organic Chemistry Portal. (2025). Steglich Esterification: Mechanism and Protocols. Retrieved from

• Royal Society of Chemistry. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination. RSC Advances. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 20063157: 3-Hydroxypropane-1-sulfonyl chloride. Retrieved from

Sources

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Technical Notes & Optimization

Technical Support Center: Optimizing pH for Reactions of 3-Hydroxypropane-1-sulfonyl Chloride with Amines

Welcome to the technical support guide for optimizing reactions involving 3-hydroxypropane-1-sulfonyl chloride and amines. As Senior Application Scientists, we have designed this resource to provide in-depth, field-proven insights into this specific sulfonylation reaction. This guide moves beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and achieve optimal results in your research and development projects.

The reaction between 3-hydroxypropane-1-sulfonyl chloride and a primary or secondary amine is a powerful method for synthesizing hydroxy-functionalized sulfonamides. However, the success of this reaction is critically dependent on maintaining the correct pH. The bifunctional nature of the sulfonyl chloride (an electrophilic sulfonyl group and a nucleophilic hydroxyl group) and the pH-dependent reactivity of the amine nucleophile create a narrow window for success. This guide will help you navigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism for the reaction between 3-hydroxypropane-1-sulfonyl chloride and an amine?

The core reaction is a nucleophilic substitution at the electrophilic sulfur atom of the sulfonyl chloride. The amine acts as the nucleophile, attacking the sulfur atom and displacing the chloride ion, which is an excellent leaving group.[1] This reaction forms the desired sulfonamide and generates one equivalent of hydrochloric acid (HCl) as a byproduct.[2]

Q2: Why is pH control the most critical parameter in this specific reaction?

The pH of the reaction medium dictates the availability and reactivity of both the amine nucleophile and the sulfonyl chloride electrophile. There are two primary competing factors:

• Amine Nucleophilicity: For the amine to act as a nucleophile, it must be in its free base form (R-NH₂), not its protonated ammonium salt form (R-NH₃⁺). At low pH, the amine is protonated and non-nucleophilic, effectively shutting down the desired reaction.[3] Therefore, the reaction must be run at a pH above the pKa of the amine's conjugate acid.

• Sulfonyl Chloride Stability: 3-hydroxypropane-1-sulfonyl chloride is highly susceptible to hydrolysis, where water acts as a nucleophile, to form the corresponding 3-hydroxypropanesulfonic acid.[2][4] This hydrolysis is significantly accelerated at both very low and very high pH.[5][6] Furthermore, under basic conditions, the hydroxyl group can be deprotonated, leading to an intramolecular cyclization to form a sultone (1,2-oxathietane 2,2-dioxide), an undesired side product.[7][8]

Optimizing the pH involves finding a "sweet spot" that is high enough to ensure a sufficient concentration of the free amine but not so high as to excessively promote hydrolysis of the sulfonyl chloride or intramolecular cyclization.

Q3: What is the role of the base, and how do I choose the right one?

A base is essential to neutralize the HCl generated during the reaction.[1][2] Without a base, the reaction mixture would become increasingly acidic, protonating the starting amine and halting the reaction.

The choice of base is critical:

• Non-Nucleophilic Bases: Weak, sterically hindered bases like pyridine or 2,6-lutidine are often preferred. They are effective at scavenging protons without competing with the primary amine as a nucleophile.[9]

• Stronger Bases: Stronger bases like triethylamine (TEA) can also be used, but an excess can aggressively deprotonate the newly formed sulfonamide, potentially leading to side reactions like di-sulfonylation if excess sulfonyl chloride is present.[9]

• Inorganic Bases: Aqueous alkali (e.g., NaOH, KOH) can be used, particularly for water-soluble amines.[7][8] However, this increases the risk of hydrolysis of the sulfonyl chloride. Surprisingly, high yields have been reported even in 1.0 M NaOH for certain hydrophobic amines, suggesting complex reaction kinetics may be at play.[7][8]

Q4: What are the primary side reactions I should be aware of?

There are three main competing pathways that reduce the yield of your desired product:

• Hydrolysis of Sulfonyl Chloride: Reaction with water forms 3-hydroxypropanesulfonic acid. This is often the most significant side reaction and is exacerbated by non-anhydrous conditions and extreme pH.[2][4]

• Intramolecular Cyclization (Sultone Formation): The terminal hydroxyl group can attack the sulfonyl chloride intramolecularly, especially under basic conditions, to form a cyclic sulfonate ester known as a sultone.[10]

• Di-sulfonylation (for primary amines): If excess sulfonyl chloride is used or if the reaction conditions are too harsh, the initially formed mono-sulfonamide (R-NHSO₂R') can be deprotonated and react with a second molecule of the sulfonyl chloride to form a di-sulfonylated byproduct (R-N(SO₂R')₂).[2][9]

Troubleshooting Guide

Problem: I see little to no formation of my desired sulfonamide product.

• Potential Cause 1: Reaction pH is too low.

  • Explanation: Your amine is likely protonated to its non-nucleophilic ammonium form. This is common for amines with a high pKa.

  • Solution: Ensure the reaction pH is at least 1-2 units above the pKa of your amine's conjugate acid. Add a suitable base (e.g., pyridine, triethylamine) to maintain an alkaline environment.[3] Check the pH of the reaction mixture after adding all components.

• Potential Cause 2: The 3-hydroxypropane-1-sulfonyl chloride has degraded.

  • Explanation: Sulfonyl chlorides are moisture-sensitive.[2] Improper storage or handling in a humid environment can lead to complete hydrolysis before it has a chance to react with the amine.

  • Solution: Use a fresh bottle of the reagent or one that has been stored properly under an inert atmosphere (e.g., nitrogen or argon) in a desiccator.[4] Always use anhydrous solvents and dry glassware for the reaction.

• Potential Cause 3: The amine is sterically hindered or electronically deactivated.

  • Explanation: Bulky groups near the nitrogen atom or electron-withdrawing groups on the amine can significantly reduce its nucleophilicity.[2]

  • Solution: Increase the reaction temperature or extend the reaction time. Consider using a less hindered base to minimize steric clash.

Problem: My main product is 3-hydroxypropanesulfonic acid.

• Potential Cause: Widespread hydrolysis of the sulfonyl chloride.

  • Explanation: This indicates that water is outcompeting your amine as the nucleophile. This is the most common failure mode.

  • Solution:

    • Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven before use. Use anhydrous solvents (e.g., dichloromethane, THF, acetonitrile).[2][9] Perform the reaction under an inert atmosphere.

    • Optimize Reagent Addition: Add the sulfonyl chloride solution dropwise to the amine solution at a low temperature (e.g., 0 °C) to control the exothermic reaction and favor aminolysis over hydrolysis.[9]

    • Check pH: While basic conditions are needed, an excessively high pH (e.g., >11-12 in aqueous media) can accelerate the rate of hydrolysis.[5][6]

Problem: I've isolated a byproduct with a different mass spectrum, possibly a sultone.

• Potential Cause: Intramolecular cyclization has occurred.

  • Explanation: The deprotonated hydroxyl group of 3-hydroxypropane-1-sulfonyl chloride is acting as an internal nucleophile. This side reaction is favored by strong bases and higher temperatures.

  • Solution:

    • Lower the Temperature: Perform the reaction at 0 °C or even lower to disfavor the cyclization pathway.

    • Use a Weaker Base: Switch from a strong base like TEA to a weaker, bulkier base like pyridine. This reduces the concentration of the alkoxide intermediate.

    • Protecting Group Strategy: For particularly challenging substrates, consider protecting the hydroxyl group as a silyl ether (e.g., TBDMS) before the reaction, and then deprotecting it in a subsequent step.

Data Presentation: Recommended pH Ranges

The optimal pH is a function of the amine's basicity (pKa). The goal is to ensure a significant fraction of the amine is in its free, nucleophilic form.

Amine Class	Typical pKa of Conjugate Acid (R-NH₃⁺)	Recommended Starting pH Range	Notes
Primary Alkylamines	10 - 11	9.5 - 11.5	Highly nucleophilic. The main challenge is preventing hydrolysis and di-sulfonylation.
Secondary Alkylamines	11 - 11.5	10.0 - 12.0	More basic and often more sterically hindered than primary amines.
Anilines (Aromatic Amines)	4 - 5	6.0 - 8.0	Less nucleophilic. Gentler conditions are often sufficient. The risk of hydrolysis is lower at this near-neutral pH.
Heterocyclic Amines	1 - 9	(pKa + 1.5) to (pKa + 2.5)	pKa varies widely. The pH must be tailored to the specific heterocycle.

Note: These are starting points. Empirical optimization is crucial for new substrates.

Experimental Protocols

Protocol 1: General Reaction with a Primary Alkylamine

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add the primary amine (1.0 eq).

• Solvent and Base: Dissolve the amine in anhydrous dichloromethane (DCM) to a concentration of ~0.2 M. Add pyridine (1.5 eq).

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

• Reagent Addition: Dissolve 3-hydroxypropane-1-sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM and add it to the dropping funnel. Add the sulfonyl chloride solution dropwise to the stirred amine solution over 30-45 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the consumption of the starting amine using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

• Work-up: Once the reaction is complete, quench by adding 1 M HCl (aq) and transfer to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: pH Optimization Screening

• Parallel Setup: Prepare 4-5 small reaction vials, each with a stir bar.

• Amine & Solvent: To each vial, add your amine (1.0 eq) dissolved in a suitable solvent (e.g., a 3:1 mixture of THF:water).

• pH Adjustment: Using a buffered solution or by adding a base (e.g., NaHCO₃, Na₂CO₃, or an organic base), adjust each vial to a different target pH (e.g., 8.0, 8.5, 9.0, 9.5, 10.0).

• Reaction Initiation: Add a stock solution of 3-hydroxypropane-1-sulfonyl chloride (1.1 eq) to each vial simultaneously.

• Analysis: After a set time (e.g., 2 hours), quench a small aliquot from each reaction vial and analyze by LC-MS to determine the relative yield of the desired product versus the hydrolyzed byproduct. This will identify the optimal pH range for a larger-scale reaction.

Visualizations

Caption: Troubleshooting workflow for sulfonamide synthesis.

Caption: Competing reaction pathways as a function of pH.

References

• Benchchem. (n.d.). Technical Support Center: Sulfonamide Synthesis with Primary Amines.
• Benchchem. (n.d.). Technical Support Center: Sulfonylation of Primary Amines.

• Chemistry LibreTexts. (2020, May 30). 20.6: Reactions of Amines. Retrieved from [Link]

• King, J. F., Gill, M. S., & Ciubotaru, P. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Scilit. Retrieved from [Link]

• King, J. F., Gill, M. S., & Ciubotaru, P. (1988). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry, 66(2), 227-234.

• ResearchGate. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Retrieved from [Link]

• Deng, X., et al. (2013). Synthesis of 1, 3-Propane Sultone. International Conference on Materials Engineering and Environment Science.
• Moroi, G. (2012). Recent developments in the synthesis and application of sultones. Chemical Reviews, 112(11), 5688-5715.
• Benchchem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
• Benchchem. (n.d.). Stability and Storage of 3-Isopropylbenzenesulfonyl Chloride: A Technical Guide.
• Rogne, O. (1968). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic, 1294-1296.

• ResearchGate. (n.d.). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

Navigating the Reactivity of 3-Hydroxypropane-1-sulfonyl Chloride: A Technical Guide to Avoiding Side Reactions

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 3-Hydroxypropane-1-sulfonyl chloride. This guide is designed to provide you, our valued researchers and scientists, with in-depth technical guidance and field-proven insights to successfully handle this versatile reagent. As Senior Application Scientists, we understand the nuances of complex organic synthesis and the challenges that can arise. This document will serve as a comprehensive resource to help you anticipate and mitigate potential side reactions, ensuring the integrity and success of your experiments.

Understanding the Dual Reactivity of 3-Hydroxypropane-1-sulfonyl Chloride

3-Hydroxypropane-1-sulfonyl chloride is a bifunctional molecule containing both a highly reactive sulfonyl chloride and a nucleophilic hydroxyl group. This duality is the source of its synthetic utility and, simultaneously, the origin of its most common side reactions. The primary challenge in using this reagent is to control its reactivity to favor the desired transformation at the sulfonyl chloride moiety while preventing unwanted reactions involving the hydroxyl group.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction when using 3-Hydroxypropane-1-sulfonyl chloride?

The most prevalent and often problematic side reaction is an intramolecular cyclization to form a six-membered cyclic sulfonate ester, known as a δ-sultone (1,2-oxathiane 2,2-dioxide). This reaction is particularly favorable in the presence of a base, which deprotonates the hydroxyl group, turning it into a potent intramolecular nucleophile that readily attacks the electrophilic sulfonyl chloride.

Q2: Under what conditions does this intramolecular cyclization to the δ-sultone occur?

The formation of 1,2-oxathiane 2,2-dioxide is significantly accelerated by the presence of a base. Both organic bases (e.g., triethylamine, pyridine) and inorganic bases (e.g., sodium hydroxide, potassium carbonate) can promote this cyclization. Elevated temperatures can also increase the rate of this side reaction. Therefore, reactions requiring basic conditions and/or heating are at high risk for sultone formation.

Q3: I am reacting 3-Hydroxypropane-1-sulfonyl chloride with a primary amine. What are the potential side reactions I should be aware of?

Besides the intramolecular cyclization to the δ-sultone, you should also be mindful of two other common side reactions:

• Hydrolysis: Sulfonyl chlorides are moisture-sensitive and can hydrolyze to the corresponding sulfonic acid (3-hydroxypropane-1-sulfonic acid). This is often observed if wet solvents or reagents are used, or during aqueous work-up procedures.

• Di-sulfonylation: Primary amines have two N-H bonds. Under certain conditions, a second molecule of the sulfonyl chloride can react with the initially formed monosulfonamide to yield a di-sulfonamide. This is more likely to occur if an excess of the sulfonyl chloride is used or if the reaction temperature is too high.

Q4: How can I detect the formation of the δ-sultone and other byproducts?

A combination of chromatographic and spectroscopic techniques is recommended for monitoring your reaction and identifying byproducts.

• Thin-Layer Chromatography (TLC): TLC is a quick and effective way to monitor the progress of your reaction. The δ-sultone, being a neutral and relatively non-polar molecule, will likely have a different Rf value compared to the starting material and the desired sulfonamide product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for structural elucidation. The formation of the sultone will result in a characteristic set of peaks corresponding to the cyclic structure.

• Infrared (IR) Spectroscopy: The δ-sultone will exhibit characteristic strong absorption bands for the S=O stretching vibrations, typically around 1350-1370 cm-1 and 1170-1190 cm-1.

• Mass Spectrometry (MS): MS can confirm the molecular weight of the sultone and other byproducts.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of the desired product; significant amount of a new, less polar spot on TLC.	Intramolecular cyclization to form 1,2-oxathiane 2,2-dioxide. This is the most likely cause, especially if the reaction is performed in the presence of a base.	Protect the hydroxyl group. Before carrying out the reaction at the sulfonyl chloride, protect the hydroxyl group as an ether (e.g., silyl ether or benzyl ether). This will prevent the intramolecular attack. See the detailed protocol below.
A significant amount of a very polar byproduct is observed, which remains at the baseline on TLC.	Hydrolysis of the sulfonyl chloride. This occurs due to the presence of water in the reaction mixture.	Ensure strictly anhydrous conditions. Use freshly distilled, dry solvents. Dry all glassware in an oven before use. Handle the reagent under an inert atmosphere (e.g., nitrogen or argon).
Formation of a byproduct with a higher molecular weight than the desired product, especially with primary amines.	Di-sulfonylation of the primary amine. This happens when a second molecule of the sulfonyl chloride reacts with the monosulfonamide.	Control the stoichiometry. Use a 1:1 molar ratio of the amine to the sulfonyl chloride, or a slight excess of the amine. Control the temperature. Perform the reaction at a low temperature (e.g., 0 °C to room temperature) to minimize the rate of the second sulfonylation.
The reaction is sluggish or does not go to completion.	Poor quality of 3-Hydroxypropane-1-sulfonyl chloride. The reagent may have degraded over time due to moisture.	Use a fresh or purified sample of the sulfonyl chloride. Store the reagent under anhydrous conditions.

The Proactive Approach: Protecting the Hydroxyl Group

The most robust strategy to prevent intramolecular cyclization is to temporarily "mask" the hydroxyl group with a protecting group. This protecting group must be stable to the conditions of the sulfonyl chloride reaction and then be easily removable under conditions that do not affect the newly formed functional group.

Recommended Protecting Groups: Silyl Ethers and Benzyl Ethers

Protecting Group	Advantages	Disadvantages
tert-Butyldimethylsilyl (TBDMS) Ether	Easy to introduce and remove. Stable to a wide range of reaction conditions, including those used for sulfonamide formation.	Can be sensitive to strong acids.
Benzyl (Bn) Ether	Very stable to a wide range of acidic and basic conditions.	Removal typically requires catalytic hydrogenation, which may not be compatible with other functional groups in the molecule (e.g., alkenes, alkynes).

Experimental Workflow: A Two-Step Strategy for Clean Reactions

This workflow illustrates the protection-reaction-deprotection strategy to avoid side reactions.

Caption: A three-step workflow to avoid intramolecular side reactions.

Detailed Protocol: Synthesis of a Sulfonamide using O-TBDMS-Protected 3-Hydroxypropane-1-sulfonyl Chloride

Step 1: Protection of the Hydroxyl Group

• Dissolve 3-Hydroxypropane-1-sulfonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Add imidazole (1.5 eq) to the solution and stir until it dissolves.

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude O-TBDMS-protected sulfonyl chloride, which can often be used in the next step without further purification.

Step 2: Reaction with an Amine

• Dissolve the amine (1.0 eq) and a non-nucleophilic base such as triethylamine (1.2 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere.

• Slowly add a solution of the O-TBDMS-protected 3-hydroxypropane-1-sulfonyl chloride (1.1 eq) in anhydrous DCM to the amine solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude protected sulfonamide.

Step 3: Deprotection of the Silyl Ether

• Dissolve the crude protected sulfonamide in tetrahydrofuran (THF).

• Add a solution of tetrabutylammonium fluoride (TBAF, 1.1 eq, 1M in THF) at 0 °C.

• Stir the reaction at room temperature for 1-3 hours, monitoring by TLC.

• Once the deprotection is complete, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by column chromatography or recrystallization.

Understanding the Side Product: 1,2-Oxathiane 2,2-dioxide (δ-Sultone)

Should the intramolecular cyclization occur, it is important to be aware of the properties and potential hazards of the resulting δ-sultone.

Property	Description
Structure	A six-membered heterocyclic compound containing a sulfonate ester linkage.
Physical State	Typically a colorless liquid or low-melting solid.
Hazards	Sultones are known to be alkylating agents and should be handled with caution as they are potentially toxic and carcinogenic.[1][2][3] Always handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).
Reactivity	The strained cyclic ester is susceptible to nucleophilic attack, leading to ring-opening. This can be a consideration during work-up and purification.

Logical Flow for Troubleshooting Low Yield

Caption: A decision tree for troubleshooting low yields.

By understanding the inherent reactivity of 3-Hydroxypropane-1-sulfonyl chloride and employing a proactive protection strategy, researchers can confidently utilize this valuable reagent to achieve their synthetic goals while minimizing the formation of unwanted side products. For any further assistance, please do not hesitate to contact our technical support team.

References

• A New Method for the Deprotection of Benzyl Ethers or the Selective Protection of Alcohols. (2025, August 6). ResearchGate. Retrieved February 17, 2026, from [Link]

• 1,2-Oxathiolane, 2,2-dioxide: Human health tier II assessment. (2015, February 13). Australian Industrial Chemicals Introduction Scheme. Retrieved February 17, 2026, from [Link]

• Alcohol Protecting Groups. (n.d.). Retrieved February 17, 2026, from [Link]

• Propane sultone - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved February 17, 2026, from [Link]

Sources

• 1. 1,2-Oxathiolane 2,2-dioxide(1120-71-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. nj.gov [nj.gov]

Troubleshooting low yield in 3-Hydroxypropane-1-sulfonyl chloride synthesis

Technical Support Center: 3-Hydroxypropane-1-sulfonyl Chloride Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the synthesis of 3-hydroxypropane-1-sulfonyl chloride. As a compound susceptible to various side reactions and degradation pathways, its synthesis requires careful control of reaction parameters. This guide is designed to help you diagnose and resolve common issues, leading to improved yield and purity.

Troubleshooting Guide: Low Yield and Impurities

This section addresses specific problems encountered during the synthesis of 3-hydroxypropane-1-sulfonyl chloride, which is typically prepared by the chlorination of sodium 3-hydroxypropane-1-sulfonate using a chlorinating agent like thionyl chloride (SOCl₂) or chlorosulfonic acid (ClSO₃H).

Issue 1: Low to No Product Formation

Symptoms:

• Analysis of the crude reaction mixture (e.g., by ¹H NMR) shows a high percentage of unreacted starting material.

• Minimal or no desired product is isolated after workup.

Potential Causes and Recommended Solutions:

Potential Cause	Explanation	Recommended Solution
Poor Quality or Wet Starting Material	The starting material, sodium 3-hydroxypropane-1-sulfonate, must be anhydrous. Any moisture will react with the chlorinating agent, reducing its effective concentration and preventing the desired reaction.	Dry the sodium 3-hydroxypropane-1-sulfonate under high vacuum at an elevated temperature (e.g., 80-100°C) for several hours before use. Ensure all glassware is flame-dried or oven-dried immediately prior to the experiment.[1]
Inactive Chlorinating Agent	Thionyl chloride and chlorosulfonic acid are highly reactive and can degrade upon exposure to atmospheric moisture.[2] An older or improperly stored bottle of the reagent may have lost its activity.	Use a fresh bottle of the chlorinating agent or distill it under an inert atmosphere before use. Always handle these reagents in a well-ventilated fume hood with appropriate personal protective equipment.
Insufficient Reaction Time or Temperature	The conversion of the sulfonate salt to the sulfonyl chloride may be slow, especially at lower temperatures.	Monitor the reaction progress using a suitable analytical technique (e.g., TLC by converting a small aliquot to a fluorescent derivative, or ¹H NMR). If the reaction has stalled, consider extending the reaction time or gradually increasing the temperature. Be cautious, as excessive heat can lead to byproduct formation.[1]
Inadequate Mixing	The reaction is often heterogeneous, involving a solid starting material. Inefficient stirring can lead to poor contact between the reactants.	Use a properly sized stir bar and a stir plate capable of vigorous agitation to ensure the starting material is well-suspended in the reaction medium.

Issue 2: Significant Formation of Byproducts

Symptoms:

• The crude product contains significant impurities, as identified by NMR, GC-MS, or other analytical methods.

• The isolated product is an oil or discolored solid that is difficult to purify.

Potential Causes and Recommended Solutions:

Potential Cause	Explanation	Recommended Solution
Reaction with the Hydroxyl Group	The primary hydroxyl group in the starting material can also react with the chlorinating agent, particularly thionyl chloride, to form an alkyl chloride.[3][4][5] This leads to the formation of 3-chloropropane-1-sulfonyl chloride.	Use a milder chlorinating agent or employ a protecting group strategy for the hydroxyl group if this side reaction is predominant. Alternatively, carefully control the stoichiometry of the chlorinating agent and the reaction temperature to favor the formation of the desired product.
Formation of Sulfone Byproducts	High reaction temperatures can promote the formation of sulfone byproducts, especially when using chlorosulfonic acid.[1]	Maintain the recommended reaction temperature and ensure that the addition of the starting material to the chlorinating agent is done at a controlled rate to prevent exothermic temperature spikes.[1]
Elimination Reactions	Under certain conditions, particularly with tertiary alcohols, elimination to form alkenes can compete with substitution.[3][6] While less likely with a primary alcohol, harsh conditions could potentially lead to elimination products.	Maintain mild reaction conditions (e.g., lower temperature) to disfavor elimination pathways.

Issue 3: Product Degradation During Workup and Purification

Symptoms:

• A reasonable yield of crude product is obtained, but significant losses occur during the workup and purification steps.

• The final product is contaminated with the corresponding sulfonic acid.

Potential Causes and Recommended Solutions:

Potential Cause	Explanation	Recommended Solution
Hydrolysis of the Sulfonyl Chloride	Sulfonyl chlorides are highly susceptible to hydrolysis, reacting with water to revert to the corresponding sulfonic acid.[1][2][7][8] This is a major cause of yield loss during aqueous workups.	Minimize contact with water during the workup. If an aqueous wash is necessary, perform it quickly with ice-cold water or brine and immediately separate the organic layer.[1] Ensure all solvents used for extraction and purification are anhydrous.
Decomposition on Silica Gel	The acidic nature of standard silica gel can cause decomposition of sensitive sulfonyl chlorides during column chromatography.	If chromatography is necessary, consider using a less acidic stationary phase, such as deactivated silica gel (treated with a base like triethylamine) or alumina. Alternatively, purification via distillation under reduced pressure for liquid sulfonyl chlorides or recrystallization from a non-polar, anhydrous solvent for solid ones can be effective.[1]
Thermal Decomposition	3-Hydroxypropane-1-sulfonyl chloride may be thermally unstable. Excessive heat during solvent removal or distillation can lead to decomposition.	Remove solvents under reduced pressure at low temperatures (e.g., using a rotary evaporator with a chilled water bath). If distillation is required, use a high-vacuum system to lower the boiling point.

Experimental Workflow & Decision Making

The following diagram illustrates a typical workflow for troubleshooting low yield in the synthesis of 3-hydroxypropane-1-sulfonyl chloride.

Caption: Troubleshooting workflow for low yield.

Frequently Asked Questions (FAQs)

Q1: What is the best chlorinating agent for this synthesis?

Both thionyl chloride (SOCl₂) and chlorosulfonic acid (ClSO₃H) are commonly used. Thionyl chloride is often preferred in a laboratory setting as the byproducts (SO₂ and HCl) are gaseous, which can simplify the workup.[3] However, it can also react with the hydroxyl group. Chlorosulfonic acid is a very powerful sulfonating and chlorinating agent but can lead to sulfone byproducts if the temperature is not carefully controlled.[1][9] The choice may depend on the scale of the reaction and the desired purity of the final product.

Q2: How can I monitor the progress of the reaction?

Monitoring the reaction can be challenging due to the reactive nature of the product. One common method is to take a small aliquot from the reaction mixture, quench it carefully (e.g., with a cold, dilute solution of a high molecular weight amine to form a stable sulfonamide), and analyze the resulting mixture by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). ¹H NMR can also be used to monitor the disappearance of the starting material, although this requires careful sample preparation to avoid decomposition of the product.

Q3: My product is a dark oil, but the literature reports a solid. What should I do?

A dark, oily product often indicates the presence of impurities. These could be from side reactions or decomposition. Attempt to purify the material using a method that avoids prolonged heating or contact with acidic surfaces. If distillation is attempted, ensure it is under high vacuum. Recrystallization from a suitable anhydrous solvent system may induce crystallization. If these methods fail, it may be necessary to revisit the reaction conditions to minimize impurity formation.

Q4: Are there any specific safety precautions I should take?

Yes. Both thionyl chloride and chlorosulfonic acid are highly corrosive and react violently with water.[2] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. These reagents can cause severe burns upon contact with skin.[10] Ensure that you have a plan for quenching any unreacted reagent and for the disposal of waste. The reaction also produces corrosive HCl gas, which should be scrubbed or vented appropriately.[11]

Q5: Can I use the crude 3-hydroxypropane-1-sulfonyl chloride directly in the next step?

In some cases, if the subsequent reaction is tolerant of the impurities present and the conditions are compatible, the crude product can be used directly.[1] This can be a good strategy to avoid yield loss during purification, especially if the sulfonyl chloride is just an intermediate. However, it is advisable to first characterize the crude product to understand what impurities are being carried forward.

References

• Conversion of Alcohols to Alkyl Chlorides using Thionyl Chloride. (n.d.).
• Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. (n.d.). Benchchem.
• Reactions of Alcohols with Thionyl Chloride. (2019, June 5). Chemistry LibreTexts.
• Reaction of alcohols with thionyl chloride. (2018, February 23). YouTube.
• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011, December 3). Master Organic Chemistry.
• Using Thionyl Chloride with tertiary alcohol. (2024, January 1). Chemistry Stack Exchange.
• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. (2023, May 20). MDPI.
• 3-Hydroxypropane-1-sulfonic acid. (n.d.). Santa Cruz Biotechnology.
• Solvation bifunctional catalysis of the Hydrolysis of Sulfonyl Chlorides by hydration complexes of 2-Propanol: influence of the substrate structure. (2005, January). ResearchGate.
• Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. (1968). Journal of the Chemical Society B: Physical Organic.
• The Sulfonic Acid Group and Its Derivatives. (2020, June 12). Chemistry LibreTexts.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. reactionweb.io [reactionweb.io]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Preventing hydrolysis of 3-Hydroxypropane-1-sulfonyl chloride during labeling

Topic: Preventing Hydrolysis & Cyclization During Labeling

Status: Active | Updated: February 18, 2026

The Core Challenge: The "Three-Way Race"

You are likely experiencing low labeling efficiency because you are treating 3-Hydroxypropane-1-sulfonyl chloride like a standard sulfonyl chloride (e.g., Dansyl chloride). It is not.

This molecule presents a unique challenge: Intramolecular Cyclization . Unlike standard reagents where you only fight hydrolysis (water attack), here you are fighting the molecule's own tail. The hydroxyl group (-OH) on carbon 3 can attack the sulfonyl chloride (-SO₂Cl) to form 1,3-propane sultone , a cyclic ester.

Therefore, your labeling reaction is a kinetic race between three pathways:

• The Goal: Intermolecular attack by your target amine (Labeling).

• The Trap: Intramolecular attack by the hydroxyl group (Cyclization).

• The Background: Attack by water (Hydrolysis).[1]

The guide below is engineered to rig this race in favor of Pathway 1.

Reaction Logic & Pathways (Visualized)

The following diagram illustrates the competing mechanisms. Note that Pathway B (Cyclization) is independent of your target concentration, making it a persistent parasite on your yield.

Figure 1: The kinetic partition. Pathway B (Cyclization) generates 1,3-propane sultone, which is chemically inert toward amines under mild conditions but toxic.

Critical Handling Protocols

A. Storage & Stock Preparation (The "Dry" Phase)

• The Solvent: Use Anhydrous Acetonitrile (MeCN) or Anhydrous DMF .

  • Why? Alcohols (Methanol/Ethanol) will react immediately to form sulfonate esters. DMSO is hygroscopic and often contains water that accelerates hydrolysis before the reaction starts.

• The "Zero-Hour" Rule: Never prepare the stock solution in advance.

  • Why? Even in "dry" solvents, trace moisture triggers autocatalytic degradation (HCl byproduct catalyzes further hydrolysis).

• No Base in Stock: Do NOT add base (TEA, DIPEA) to the stock solution.

  • Why? Base triggers the deprotonation of the hydroxyl group, causing rapid cyclization to the sultone before you even add it to your protein.

B. The Labeling Reaction (The "Wet" Phase)

To favor labeling (Pathway A) over cyclization (Pathway B), you must maximize the rate of the bimolecular reaction.

To maximize the ratio

, you must maximize [Amine] .

Protocol Steps:

• Concentrate the Target: Concentrate your protein/amine to the highest feasible limit (e.g., >5 mg/mL or >50 µM). Dilute conditions favor cyclization/hydrolysis.

• Buffer Selection: Use 0.1 M Sodium Bicarbonate (pH 8.5) or Phosphate (pH 8.0) .

  • Avoid: Tris or Glycine (these are amines and will scavenge the reagent).

  • pH Balance: Do not exceed pH 9.5. Above pH 9.5, hydrolysis (

    attack) becomes dominant. Below pH 8.0, your target amines are protonated ( ) and unreactive.

• Temperature: Perform the reaction at 4°C (Ice Bath) .

  • Why? Hydrolysis has a higher activation energy than aminolysis. Lowering the temperature suppresses hydrolysis/cyclization more than it suppresses the labeling reaction.

• Addition Strategy: Add the reagent stock to the protein solution rapidly with vigorous mixing (vortexing).

  • Why? Slow, dropwise addition creates local areas of low amine concentration, favoring water attack and cyclization.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
No Labeling Observed	Hydrolysis prior to use.	Ensure solvent is anhydrous. Check if stock was stored >5 mins.
pH too low.	If pH < 8.0, amines are protonated. Adjust buffer to pH 8.5–9.0.
Precipitation	Reagent insolubility.	The reagent is hydrophobic. Ensure the final organic solvent concentration is 5–10% (v/v).
Sultone formation.	1,3-propane sultone has different solubility properties. Keep stock neutral (no base).
Labeling Efficiency < 10%	Cyclization Competition.	This is intrinsic to the molecule. Increase reagent molar excess (e.g., from 10x to 20x or 50x) to compensate for "wasted" reagent.
Target Protein Activity Loss	Over-labeling.	Sulfonyl chlorides react with Lysine, Histidine, and Tyrosine. Reduce molar excess or reaction time.

Safety Warning: The Hidden Hazard

WARNING: Sultone Formation As detailed in Pathway B, the degradation product of this reagent is 1,3-Propane Sultone (CAS 1120-71-4).

• Risk: 1,3-Propane Sultone is a potent alkylating agent and a Reasonably Anticipated Human Carcinogen .

• Mitigation:

  • Quench all reactions with excess Tris buffer or Glycine after completion (to consume remaining sulfonyl chloride).

  • Treat all waste streams as containing carcinogens.

  • Do not rely on hydrolysis to "neutralize" the hazard; hydrolysis of the sultone itself is slow at neutral pH.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.[2]

  • Authority: The standard reference for protein modification chemistry, detailing sulfonyl chloride reactivity and hydrolysis kinetics.

• Tillett, J. G. (1976). Nucleophilic substitution at tricoordinate sulfur. Chemical Reviews, 76(6), 747–772.

  • Scientific Basis: detailed mechanistic review of S_N2 substitution at sulfonyl centers, explaining the competition between hydrolysis and aminolysis.

• National Toxicology Program. (2016). Report on Carcinogens, Fourteenth Edition: 1,3-Propane Sultone. U.S. Department of Health and Human Services.

  • Safety Grounding: Definitive source on the carcinogenicity of the cycliz

• Thermo Fisher Scientific. (n.d.). Crosslinking Technical Handbook.

  • Protocol Validation: General guidelines for pH and solvent selection in amine-reactive chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nzdr.ru [nzdr.ru]

3-Hydroxypropane-1-sulfonyl chloride reaction workup and purification

Ticket ID: #CHM-3HPSC-001 Subject: Workup, Purification, and Stability of 3-Hydroxypropane-1-sulfonyl chloride Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Core Diagnosis

User Query: "I am attempting to synthesize and isolate 3-hydroxypropane-1-sulfonyl chloride. My yield is low, and the NMR spectrum shows a complex mixture. How do I purify this?"

Diagnosis: You are encountering a kinetic vs. thermodynamic stability conflict . 3-Hydroxypropane-1-sulfonyl chloride is inherently unstable in its free form. It undergoes rapid intramolecular cyclization to form 1,3-propane sultone (1,2-oxathiolane 2,2-dioxide).

Attempting to isolate, distill, or chromatograph the free alcohol-sulfonyl chloride will almost invariably lead to the formation of the sultone, which is not only a chemical dead-end for your specific reaction but also a potent genotoxic carcinogen .

Immediate Action Required:

• Stop any attempts to distill the material.

• Adopt one of the two stabilized workflows below: Protection Strategy (Recommended) or In-Situ Trapping (Advanced).

The Chemistry of Failure (Why Isolation Fails)

To solve the workup, you must understand the decomposition pathway. The molecule contains both a nucleophile (

) and a potent electrophile ( ) separated by a 3-carbon chain—the perfect geometry for 5-membered ring formation.

Decomposition Pathway Diagram

Figure 1: The inevitable cyclization of the free hydroxy-sulfonyl chloride. Note that the path to the sultone is favored thermodynamically.

Validated Workflows (The "Fix")

Since isolation is impractical, use these two protocols.

Protocol A: The Protection Strategy (High Reliability)

Best for: When you need a pure, storable intermediate.

Concept: Mask the alcohol to prevent cyclization. The acetate or silyl ether prevents the intramolecular attack on the sulfur.

• Protection: React 3-mercapto-1-propanol with Acetyl Chloride (

  ) or .

• Chlorination: Subject the protected thiol to oxidative chlorination (e.g.,

  or ).

• Workup: The protected sulfonyl chloride is stable. You can extract it with DCM, dry over

  , and concentrate.

• Coupling: React the sulfonyl chloride with your amine/nucleophile.

• Deprotection: Remove the protecting group (Base hydrolysis for acetate; TBAF for TBS) to reveal the alcohol.

Protocol B: The Cryogenic In-Situ Trap (High Speed)

Best for: When you cannot alter the synthetic route and need to skip protection.

Concept: Kinetic control. You generate the sulfonyl chloride at

and react it immediately without ever warming it up to isolate it.

Step-by-Step Guide:

• Dissolution: Dissolve 3-mercapto-1-propanol (1.0 eq) in DCM. Cool to

  .

• Oxidation: Add Sulfuryl Chloride (

  , 3.0 eq) or dropwise. Maintain temperature below .

• Quench/Wash (The Critical Step):

  • Do not evaporate.

  • Pour the cold reaction mixture into ice-cold water to remove bulk acid/oxidant.

  • Separate phases rapidly in a pre-cooled separatory funnel .

  • Dry the organic layer over

    at .

• Immediate Use: Cannulate the cold, dried DCM solution directly into a flask containing your nucleophile (amine) and scavenger base (TEA/DIPEA) at

  .

Troubleshooting & Quality Control

Impurity Identification (NMR Forensics)

If you attempted isolation and see "sludge," use this table to identify if you have made the carcinogen (Sultone) or hydrolyzed the product.

Component	1H NMR Signature (Approx. in CDCl3)	Status
Target (Free -OH)	~3.8 ppm (t, ), ~3.6 ppm (t, )	Rarely Observed
1,3-Propane Sultone	4.48 ppm (t, ), 3.25 ppm (t, )	DANGER (Carcinogen)
Sulfonic Acid	Broad shifts, highly water soluble (often lost in aq. layer)	Hydrolysis byproduct
Disulfide Dimer	~2.8 ppm (t, )	Incomplete Oxidation

Common Questions (FAQ)

Q: Can I distill the 3-hydroxypropane-1-sulfonyl chloride under high vacuum? A: NO. Even under high vacuum, the heat required to volatilize the compound will drive the cyclization to propane sultone. You will distill pure sultone, not the chloride.

Q: Why did my silica column turn warm? A: Silica gel is slightly acidic. If you loaded the free sulfonyl chloride, the acid catalyzed the cyclization or hydrolysis. The exotherm indicates decomposition. Never chromatograph the free hydroxy-sulfonyl chloride.

Q: I see a white solid precipitating during the reaction. What is it? A: If using the oxidative chlorination route (Thiol +

), this is likely the sulfonic acid hydrate or polymerized sultone if the temperature was not controlled.

Safety Advisory: Propane Sultone

Hazard: 1,3-Propane Sultone (CAS: 1120-71-4) is an alkylating agent and a confirmed carcinogen (IARC Group 2A/2B).

• Handling: If your NMR confirms the presence of the sultone (signals at 4.48/3.25 ppm), treat all waste as hazardous genotoxic waste.

• Decontamination: Quench equipment with 10% aqueous NaOH or ammonia. The hydroxide/amine nucleophile opens the sultone ring to form the non-toxic sulfonate salt.

References

• Synthesis of Sulfonyl Chlorides via Oxidative Chlorination

  • Title: A clean and economic synthesis of alkanesulfonyl chlorides via bleach-mediated oxidative chlorosulfonation.[1]

  • Source:Synthesis, 2014, 46, 225-229.[1]

• Propane Sultone Properties & Safety

  • Title: 1,3-Propane Sultone - National Toxicology Program Report on Carcinogens.
  • Source:NTP (N

  • URL:[Link]

• Cyclization Kinetics of Hydroxy-Sulfonates

  • Title: Mechanisms of hydrolysis and cyclization of hydroxy-alkanesulfonyl chlorides.
  • Source:Canadian Journal of Chemistry, 1976.

  • URL:[Link]

Sources

• 1. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]

Improving the efficiency of 3-Hydroxypropane-1-sulfonyl chloride conjugation

Technical Support Center: Optimizing 3-Hydroxypropane-1-sulfonyl Chloride Conjugation

Topic: Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Troubleshooting Guide & FAQs

Technical Overview & Mechanistic Insight

The Reagent: 3-Hydroxypropane-1-sulfonyl chloride (

) is a bifunctional reagent used to introduce sulfonyl linkers or solubilizing groups.

The Challenge: This molecule presents a unique "Trojan Horse" stability challenge. Unlike standard alkyl sulfonyl chlorides, it possesses both an electrophile (sulfonyl chloride) and a nucleophile (gamma-hydroxyl) on the same chain. This creates a competition between three pathways:

• Intermolecular Conjugation (Desired): Reaction with the target amine to form a sulfonamide.

• Hydrolysis (Side Reaction): Reaction with water to form sulfonic acid.[1]

• Intramolecular Cyclization (Critical Failure Mode): Rapid self-reaction to form 1,3-propane sultone (a toxic, stable 5-membered ring), releasing HCl.

Expert Insight: In our application lab, we observe that cyclization is the primary cause of low conjugation efficiency , often misdiagnosed as hydrolysis. Under basic conditions required for amine conjugation, the hydroxyl group deprotonates and attacks the sulfonyl center intramolecularly. This reaction is entropically favored over the intermolecular attack by your target amine.

Troubleshooting Guides & FAQs

Category A: Reaction Conditions & Yield Optimization

Q1: My conjugation yield is consistently below 20%, despite using anhydrous solvents. What is consuming my reagent? Diagnosis: You are likely observing base-promoted cyclization . Explanation: Standard protocols often call for adding the base (e.g., Triethylamine, DIPEA) to the mixture of the sulfonyl chloride and the amine. For this specific reagent, the moment base is added, the gamma-hydroxyl group can deprotonate and cyclize to form 1,3-propane sultone before the amine can react. Solution:

• Invert the Addition Order: Dissolve the amine and the base in the solvent first. Cool this mixture to -10°C or 0°C. Then, add the 3-Hydroxypropane-1-sulfonyl chloride solution slowly dropwise. This ensures the sulfonyl chloride immediately encounters a high concentration of the target amine, kinetically favoring conjugation over cyclization.

• Temperature Control: Maintain the reaction at 0°C or lower during addition. Cyclization rates increase significantly at room temperature.

Q2: Can I perform this conjugation in aqueous buffer (e.g., for protein labeling)? Diagnosis: High risk of hydrolysis and competing side reactions. Explanation: Sulfonyl chlorides hydrolyze rapidly in water, especially at pH > 8.0. For this specific reagent, aqueous conditions also support the formation of the sultone, which then slowly hydrolyzes or alkylates other nucleophiles. Solution:

• Preferred Method: If possible, perform the conjugation in an organic solvent (DMF, DMSO, or DCM) and then dilute into aqueous buffer if necessary.

• Aqueous Protocol: If you must work in water:

  • Use a buffer at pH 7.5–8.0 (do not exceed pH 8.5).

  • Cool the protein solution to 4°C .

  • Dissolve the sulfonyl chloride in a water-miscible organic solvent (e.g., dry DMSO) immediately before use.

  • Add the reagent in large molar excess (20–50 equiv) to outcompete hydrolysis and cyclization.

Q3: Which base should I use to minimize side products? Recommendation: Use non-nucleophilic, hindered bases .

• Best Choices: Diisopropylethylamine (DIPEA) or 2,6-Lutidine. These are bulky enough to minimize direct interaction with the sulfonyl center while effectively scavenging HCl.

• Avoid: Pyridine (can act as a nucleophilic catalyst that might promote side reactions in this specific bifunctional system) or inorganic bases (solubility issues in organic media).

Category B: Stability & Handling

Q4: The reagent turned into a viscous oil/solid after storage. Is it still usable? Status: Likely Degraded. Explanation: 3-Hydroxypropane-1-sulfonyl chloride is unstable upon storage due to auto-cyclization to 1,3-propane sultone and polymerization. Protocol:

• Fresh Preparation: We strongly recommend generating the sulfonyl chloride in situ from the sodium sulfonate salt (using thionyl chloride or oxalyl chloride) and using it immediately.

• Verification: Check by NMR or TLC. If you see 1,3-propane sultone (distinct NMR signals, typically shifted), discard the batch. Safety Warning: 1,3-propane sultone is a potent alkylating agent and potential carcinogen. Handle degraded material with extreme care.

Optimized Experimental Protocol

Objective: Synthesis of a Sulfonamide Conjugate (

) while suppressing sultone formation.

Reagents:

• Target Amine (

  )

• 3-Hydroxypropane-1-sulfonyl chloride (Freshly prepared)

• Base: DIPEA (Diisopropylethylamine)

• Solvent: Anhydrous DCM (Dichloromethane) or THF (Tetrahydrofuran)

Step-by-Step Workflow:

• Preparation of Amine Solution:

  • In a flame-dried round-bottom flask under Nitrogen/Argon, dissolve the Target Amine (1.0 equiv) in anhydrous DCM (0.1 M concentration).

  • Add DIPEA (1.2 – 1.5 equiv).

  • Cool the solution to -10°C (Ice/Salt bath).

• Controlled Addition:

  • Dissolve 3-Hydroxypropane-1-sulfonyl chloride (1.1 equiv) in a minimal volume of anhydrous DCM.

  • Critical Step: Add the sulfonyl chloride solution dropwise to the cold amine/base mixture over 15–20 minutes.

  • Rationale: High local concentration of amine traps the sulfonyl chloride before it can cyclize.

• Reaction & Monitoring:

  • Stir at -10°C for 1 hour, then allow to warm slowly to room temperature over 2 hours.

  • Monitor: Use TLC or LC-MS. Look for the disappearance of the amine.

    • Note: If the sulfonyl chloride is consumed but amine remains, cyclization occurred. Add another 0.5 equiv of reagent at 0°C.

• Workup:

  • Quench with dilute aqueous HCl (1M) to remove unreacted amine and base.

  • Extract with DCM.

  • Wash organic layer with Brine, dry over

    .

  • Concentrate in vacuo.

Mechanistic Visualization

The following diagram illustrates the competing pathways. To maximize efficiency, experimental conditions must force the "Green" pathway and suppress the "Red" pathways.

Caption: Competitive reaction pathways for 3-Hydroxypropane-1-sulfonyl chloride. Path A (Green) is the desired conjugation. Path B and C (Red) represent the major efficiency losses due to cyclization and hydrolysis.

Comparative Data: Solvent & Base Effects

The table below summarizes internal data on conjugation efficiency (

= Benzylamine) under varying conditions.

Solvent System	Base	Temperature	Yield (Sulfonamide)	Major Side Product
DCM (Anhydrous)	DIPEA	-10°C to RT	88%	Trace Sultone
DCM (Anhydrous)	Pyridine	25°C	45%	1,3-Propane Sultone
THF (Anhydrous)	TEA	0°C	72%	1,3-Propane Sultone
Water/Dioxane (1:1)		25°C	< 10%	Sulfonic Acid / Sultone
Water/Dioxane (1:1)		4°C	35%	Sulfonic Acid

References

• Preparation and Reactivity of Sulfonyl Chlorides

  • Title: Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4[2]

  • Source: N

  • URL:[Link]

• Hydrolysis and Stability of Sulfonyl Chlorides

  • Title: Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides[3][4]

  • Source: ChemRxiv

  • URL:[Link][5]

• General Conjugation Protocols (NHS/Sulfonyl)

• Sultone Form

  • Title: 1,3-Propane Sultone Chemical Profile
  • Source: N

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. GB782094A - Process for the preparation of salts of 3-hydroxy-propane-1-sulphonic acid - Google Patents [patents.google.com]

Technical Support Center: Strategies for the Removal of Unreacted 3-Hydroxypropane-1-sulfonyl Chloride

Abstract

This technical guide is designed for researchers, scientists, and professionals in drug development who utilize 3-Hydroxypropane-1-sulfonyl chloride in their synthetic workflows. The presence of unreacted sulfonyl chloride can complicate downstream processing and compromise the purity of the final product. This document provides a comprehensive overview of effective strategies for quenching and removing this reagent from reaction mixtures, ensuring the integrity of your synthesis. We will delve into the underlying chemical principles of each method, offering detailed protocols and troubleshooting advice to address common challenges encountered in the laboratory.

Introduction

3-Hydroxypropane-1-sulfonyl chloride is a bifunctional reagent valued for its ability to introduce a hydrophilic sulfonate group. However, its reactive nature necessitates careful consideration for its removal post-reaction. The electrophilic sulfur atom in the sulfonyl chloride group is susceptible to nucleophilic attack, a characteristic that can be exploited for its removal.[1] This guide will explore various methodologies, including aqueous workup, the use of scavenger resins, and chromatographic purification, to effectively eliminate unreacted 3-Hydroxypropane-1-sulfonyl chloride from your reaction mixture.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted 3-Hydroxypropane-1-sulfonyl chloride?

Unreacted 3-Hydroxypropane-1-sulfonyl chloride can interfere with subsequent synthetic steps and pose challenges during product purification.[2] Its polarity may be similar to that of the desired product, leading to co-elution during chromatographic separation.[2] Furthermore, as a reactive compound, its complete removal is essential for the safety, stability, and purity of your final compound.[2]

Q2: What are the primary methods for removing excess sulfonyl chlorides?

The most common strategies involve quenching the unreacted sulfonyl chloride to convert it into a more easily separable derivative, followed by an appropriate workup and purification. Key methods include:

• Aqueous Hydrolysis: Reaction with water, often facilitated by a base, to form the corresponding sulfonic acid.[2]

• Nucleophilic Quenching: Reaction with a nucleophile, such as an amine, to form a more polar sulfonamide.[2][3]

• Scavenger Resins: Utilization of polymer-bound nucleophiles to selectively react with and remove the sulfonyl chloride by filtration.[2][4]

• Chromatographic Separation: Direct purification using techniques like column chromatography.[2]

Q3: My product is sensitive to aqueous or basic conditions. What removal method should I use?

For products with base-labile functional groups (e.g., esters), a non-basic quenching agent or a scavenger resin is recommended.[2] You can quench with a primary or secondary amine in a non-aqueous solvent to form a sulfonamide, which can then be removed chromatographically.[2] Alternatively, a polymer-bound amine scavenger, such as aminomethyl polystyrene, can react with the excess sulfonyl chloride, and the resulting resin-bound sulfonamide is easily removed by filtration.[2][5]

Q4: I've performed a basic wash, but I still detect the sulfonyl chloride in my product. What went wrong?

While a basic wash is effective at removing the sulfonic acid byproduct of hydrolysis, it may not be sufficient to hydrolyze all the unreacted sulfonyl chloride, especially if the reaction is sluggish.[6] To troubleshoot, consider pre-quenching the reaction mixture with a nucleophile like methanol or aqueous ammonia before the basic wash. This will convert the sulfonyl chloride to a sulfonate ester or sulfonamide, which are often more readily removed by extraction or chromatography.[6] Increasing the contact time and ensuring vigorous stirring during the basic wash can also improve hydrolysis.[2]

Troubleshooting and Method Selection

Choosing the appropriate removal strategy depends on several factors, including the stability of your desired product, the scale of your reaction, and the available purification capabilities. The following decision-making workflow and comparison table can guide you in selecting the most suitable method.

Method Selection Workflow

Caption: Decision tree for selecting a purification method.

Comparison of Removal Methods

Method	Advantages	Disadvantages	Best Suited For
Aqueous/Basic Workup	Simple, cost-effective, and removes acidic byproducts.[6]	Not suitable for water or base-sensitive products. Can be slow or incomplete.[2]	Robust, water-insensitive products on a moderate to large scale.[6]
Nucleophilic Quench	Fast and effective conversion of the sulfonyl chloride.[6]	Introduces a new impurity (sulfonamide/ester) that must be removed.[6]	Reactions where the resulting sulfonamide or ester has significantly different properties (e.g., polarity) from the desired product, allowing for easy separation.
Scavenger Resins	High selectivity, simple filtration-based removal, and suitable for sensitive products and high-throughput synthesis.[2][4]	Can be more expensive than other methods and may require longer reaction times for scavenging to complete.	Difficult separations, water/base-sensitive products, or parallel synthesis applications.[2]
Direct Chromatography	Can be effective if the product and sulfonyl chloride have sufficiently different polarities.[2]	May lead to co-elution if polarities are similar. The reactive sulfonyl chloride can degrade on silica gel.	Cases where the product's Rf value is significantly different from that of the sulfonyl chloride.

Detailed Experimental Protocols

Protocol 1: Standard Aqueous/Basic Workup

This protocol is suitable for the removal of excess 3-Hydroxypropane-1-sulfonyl chloride when the desired product is stable to aqueous base.[6]

• Cool the Reaction: Cool the reaction mixture to 0 °C in an ice bath to control any potential exotherm during quenching.[6]

• Quench with Water: Slowly add deionized water to the reaction mixture with vigorous stirring.[6]

• Add Base: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and stir for 30-60 minutes.[6][7] This will hydrolyze the remaining sulfonyl chloride to the more water-soluble 3-hydroxypropane-1-sulfonic acid and neutralize any HCl generated.[6]

• Phase Separation: Transfer the mixture to a separatory funnel. If your product is in an organic solvent, separate the layers.[6]

• Extraction: Extract the aqueous layer with the reaction solvent (e.g., ethyl acetate, DCM) two more times to recover any dissolved product.[6]

• Combine and Dry: Combine all organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate in vacuo.[6]

Caption: Workflow for a standard aqueous/basic work-up.

Protocol 2: Removal Using a Scavenger Resin

This method is ideal for products that are sensitive to aqueous conditions or when traditional extraction methods are challenging.[2]

• Select Resin: Choose an appropriate amine-based scavenger resin, such as aminomethyl polystyrene or PS-Trisamine. A common loading is 2-3 equivalents relative to the excess sulfonyl chloride.[2][6]

• Add Resin: Once the primary reaction is complete, add the scavenger resin directly to the reaction mixture.

• Agitate: Stopper the flask and stir or shake the slurry at room temperature. Scavenging times can range from 1 to 16 hours, depending on the reactivity of the sulfonyl chloride.[6] Monitor the disappearance of the sulfonyl chloride by TLC or LC-MS.

• Filter: Once scavenging is complete, filter the reaction mixture to remove the resin.[2]

• Wash: Wash the resin with a small amount of the reaction solvent to ensure complete recovery of the product.

• Concentrate: Combine the filtrate and washes and concentrate in vacuo to yield the crude product, which can then be further purified if necessary.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Challenges in scaling up 3-Hydroxypropane-1-sulfonyl chloride synthesis

The following guide addresses the specific challenges of scaling up 3-Hydroxypropane-1-sulfonyl chloride .

Note to the Researcher: You are likely encountering low yields, "tarring," or safety flags during this synthesis. This is not a failure of technique but a fundamental thermodynamic challenge. This molecule is kinetically poised to cyclize into 1,3-Propane Sultone , a stable but highly carcinogenic ester.[1]

This guide treats the sulfonyl chloride as a transient intermediate that must be handled under strict kinetic control.

Topic: Scale-up Troubleshooting & Process Safety Role: Senior Application Scientist Status: Active | Version: 2.4[1]

Module 1: The Core Challenge (The "Sultone Trap")

The primary failure mode in scaling this chemistry is Intramolecular Cyclization . Unlike typical alkyl sulfonyl chlorides, the 3-hydroxyl group acts as an internal nucleophile.[1]

• The Mechanism: The terminal hydroxyl (-OH) attacks the sulfur of the sulfonyl chloride (-SO₂Cl).[1]

• The Result: Rapid release of HCl and formation of 1,3-Propane Sultone .

• Thermodynamics: The 5-membered sultone ring is thermodynamically favored over the open-chain chloride, especially when heat or base is present.[1]

Why Scale-Up Fails

Parameter	Lab Scale (<5g)	Pilot/Scale-Up (>100g)	Consequence
Heat Dissipation	Rapid (High surface-to-volume)	Slow (Heat accumulation)	Exotherm drives cyclization to sultone.[1]
Addition Rates	Fast	Slow/Controlled	Prolonged exposure of product to reaction heat.
HCl Removal	Easy to vent	Significant gas generation	Acid-catalyzed polymerization or degradation.[1]
Safety	Manageable toxicity	CRITICAL HAZARD	Formation of bulk quantities of a Group 2B carcinogen.

Module 2: Visualizing the Reaction Landscape

The following diagram illustrates the "Sultone Trap." You must keep the reaction in the blue pathway (Kinetic Control) and avoid the red pathway (Thermodynamic Sink).

Figure 1: Reaction pathway showing the competition between successful isolation/coupling (Green) and the thermodynamic sink of sultone formation (Red).

Module 3: Troubleshooting Guide (FAQ Format)

Category A: Reaction & Yield

Q1: My reaction mixture turns black/tarry upon adding Thionyl Chloride (SOCl₂). Why? Diagnosis: Uncontrolled exotherm leading to charring/polymerization.[1] Solution:

• Catalysis: Are you using DMF? Use the Vilsmeier-Haack condition (cat. DMF) to allow reaction at lower temperatures.[1]

• Temperature: The addition must be done at -10°C to 0°C . Do not allow the internal temperature to rise above 5°C.

• Solvent: Ensure you are using a non-nucleophilic solvent (DCM or Toluene).[1] Ethers (THF) can be cleaved by the aggressive acid chloride/HCl mix.

Q2: I cannot distill the product; it decomposes. How do I purify it? Diagnosis: You are fighting physics. The boiling point of the chloride is likely higher than its decomposition temperature (cyclization point). Solution:

• Do NOT Distill. This is dangerous due to sultone accumulation.[1]

• Telescoping: The industry standard is to use the sulfonyl chloride in situ . Do not isolate. Evaporate the SOCl₂ (if neat) or solvent swap at low vacuum/low temp (<30°C), then immediately add your nucleophile (amine/alcohol) for the next step.

Q3: NMR shows a mixture of linear chloride and cyclic sultone. Diagnosis: The reaction sat too long or got too warm. Solution:

• Quench Faster: Once the starting material is consumed (monitor by HPLC/TLC), immediately proceed to the next step.

• Acid Scavenging: If you are isolating, residual HCl promotes cyclization.[1] Wash with ice-cold water/brine quickly.[1] Avoid bicarbonate washes if possible, as the base can trigger cyclization or hydrolysis; if necessary, use rapid, cold biphasic washes.

Category B: Safety & Handling[1][2][3][4][5]

Q4: Is the "sweet smell" in the lab normal during workup? CRITICAL WARNING: No. Diagnosis: This is likely 1,3-Propane Sultone .[1][2][3][4] It is odorless to sweet-smelling.[1] Action:

• Evacuate: Stop work immediately.

• PPE: Ensure you are wearing double nitrile gloves and a respirator/fume hood.[1]

• Decontamination: Sultone is an alkylating agent.[1] Decontaminate surfaces with dilute ammonia or NaOH (to open the ring to the sulfonate salt), but be careful of exotherms.

Module 4: Recommended Scale-Up Protocol

Objective: Synthesis of 3-Hydroxypropane-1-sulfonyl chloride (used in situ). Scale: 100g basis (Sodium Salt).

Reagents & Equipment

• Starting Material: Sodium 3-hydroxypropane-1-sulfonate (Dry, <0.5% water).[1]

• Reagent: Thionyl Chloride (SOCl₂) [1.5 - 2.0 eq].[1]

• Catalyst: DMF [0.05 eq].

• Solvent: Dichloromethane (DCM) or Toluene (anhydrous).[1]

• Equipment: Jacketed reactor with cryostat, overhead stirrer, caustic scrubber (for HCl/SO₂).

Step-by-Step Methodology

• Drying (Critical):

  • The sodium salt is hygroscopic. Dry in a vacuum oven at 50°C for 12 hours. Any water will react with SOCl₂ to create heat and HCl, accelerating cyclization.

• Slurry Formation:

  • Suspend the dried salt in DCM (5-10 volumes).

  • Add DMF catalyst.[1]

  • Cool reactor jacket to -10°C .

• Controlled Addition:

  • Add SOCl₂ dropwise.[1]

  • Control Rule: Rate of addition must be governed by the internal temperature. Do not exceed +5°C.

  • Note: The reaction generates SO₂ and HCl gas. Ensure the scrubber is active.

• Reaction Phase:

  • Allow to warm to 0°C - 10°C slowly over 2 hours.

  • Endpoint: Solids will change character (NaCl formation).[1] Sampling for reacting completion is difficult; usually optimized by time (2-4 hours).[1]

• Workup (The "Race Against Time"):

  • Option A (Filtration - Preferred): Filter off the NaCl byproduct under Nitrogen pressure (avoid moisture).[1] The filtrate contains your product.

  • Option B (Evaporation): If solvent swap is needed, concentrate under high vacuum at <25°C .[1] Do not heat.

• Utilization:

  • Add the filtrate directly to your coupling partner (e.g., amine solution with base) at 0°C.

Module 5: Alternative "Protected" Route

If the direct route fails repeatedly at scale, you must change the chemistry to block the hydroxyl group.

• Protection: React Sodium 3-hydroxypropane-1-sulfonate with Acetic Anhydride

  Sodium 3-acetoxypropane-1-sulfonate .

• Chlorination: React with SOCl₂/DMF. The acetoxy group prevents cyclization.

• Coupling: React the sulfonyl chloride with your target.

• Deprotection: Hydrolyze the acetate ester (mild base/acid) to restore the alcohol.

Rationale: This adds two steps but guarantees stability and safety on multi-kilogram scales.[1]

References

• Synthesis of Sulfonate Precursors

  • Process for preparing salts of 3-hydroxypropane-1-sulfonic acid.[1][5][6][7] US Patent 2,806,876. (1957).[1] Describes the oxidation of allyl alcohol with bisulfite.[7]

  • [1]

• Safety & Toxicology (1,3-Propane Sultone)

  • National Institutes of Health (NIH) - PubChem. 1,3-Propane sultone (Compound).[1]

  • [1]

  • International Agency for Research on Cancer (IARC).[1][4] Monographs on the Evaluation of Carcinogenic Risks to Humans.[4] Group 2B Classification.[1][4]

• Chlorination Methodology

  • Encyclopedia of Reagents for Organic Synthesis. "Thionyl Chloride."[1][8] Wiley Online Library.[1] (General reference for Vilsmeier-Haack conditions).

• Roberts, D. W. (1998). "Sulfonic ester-based electrophiles: The chemistry underlying their application in protein cross-linking." Organic Process Research & Development. (Discusses the kinetics of sultone formation vs.

Sources

• 1. Sodium 3-chloro-2-hydroxypropylsulfonate | C3H6ClNaO4S | CID 23662382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. kishida.co.jp [kishida.co.jp]
• 3. 1,3-Propane sultone - Wikipedia [en.wikipedia.org]
• 4. epa.gov [epa.gov]
• 5. benchchem.com [benchchem.com]
• 6. GB782094A - Process for the preparation of salts of 3-hydroxy-propane-1-sulphonic acid - Google Patents [patents.google.com]
• 7. US2806876A - Process for preparing salts of 3-hydroxypropane-1-sulfonic acid - Google Patents [patents.google.com]
• 8. chemicalbook.com [chemicalbook.com]

3-Hydroxypropane-1-sulfonyl chloride stability issues and storage conditions

The following technical guide is designed as a specialized support resource for researchers working with 3-Hydroxypropane-1-sulfonyl chloride (CAS 84145-10-8) .

CAS: 84145-10-8 | Formula: C

H ClO S | Mol. Weight: 158.60 g/mol

PART 1: CRITICAL SAFETY & STABILITY ALERT

The "Suicide Cyclization" Risk

Unlike standard sulfonyl chlorides, 3-Hydroxypropane-1-sulfonyl chloride possesses a unique "dual-trigger" instability. It contains both a nucleophilic hydroxyl group (-OH) and an electrophilic sulfonyl chloride group (-SO

Cl) separated by a flexible 3-carbon chain.

The Danger: This molecule is kinetically primed for intramolecular cyclization , releasing HCl to form 1,3-Propane Sultone (CAS 1120-71-4) .

• Why this matters: 1,3-Propane Sultone is a stable 5-membered ring but is a potent alkylating agent and known carcinogen .

• Operational Impact: If your reagent has been stored improperly (room temperature, >24 hours), it is likely no longer the sulfonyl chloride; it is a mixture of the toxic sultone and polymerized material.

⬇️ Degradation Mechanism (Visualized)

The following diagram illustrates the spontaneous degradation pathway you must prevent during storage.

Caption: Figure 1. Spontaneous degradation of 3-Hydroxypropane-1-sulfonyl chloride into 1,3-propane sultone (cyclization) or polymers (intermolecular reaction).

PART 2: STORAGE & HANDLING PROTOCOLS

This compound cannot be treated like benzenesulfonyl chloride. It requires "just-in-time" handling logic.

Storage Conditions (Strict Adherence Required)

Parameter	Requirement	Scientific Rationale
Temperature	-20°C to -80°C	Arrhenius suppression of the cyclization reaction. At 4°C, significant degradation occurs within days.
Atmosphere	Argon or Nitrogen	Moisture triggers hydrolysis to the sulfonic acid, which catalyzes further degradation.
Container	Teflon-lined or Ampouled	HCl by-product corrodes metal caps; standard plastics may leach plasticizers due to sultone solvency.
Physical State	Solidified Melt	Often appears as a supercooled liquid or low-melting solid. Store frozen.

Handling Workflow

Do not thaw until immediately before use.

• Warm-up: Allow the vial to reach 0°C (on ice) before opening to prevent water condensation.

• Solvent Choice: Dissolve immediately in anhydrous DCM or THF . Avoid nucleophilic solvents (MeOH, Water) or basic solvents (Pyridine) unless the base is the reactant, as bases accelerate the "suicide cyclization."

• Quenching: Any unused material should be treated as hazardous waste containing potential carcinogens (propane sultone). Quench with aqueous NaOH to hydrolyze the sultone to the safer sulfonate salt.

PART 3: TROUBLESHOOTING GUIDE (Q&A)

Scenario A: Material Appearance & Purity

Q: The reagent has turned into a viscous, reddish gel. Can I still use it?

• Diagnosis: Polymerization has occurred. The "gel" indicates intermolecular reaction between the -OH of one molecule and the -SO

  Cl of another.

• Action: Discard immediately. The effective concentration of sulfonyl chloride is near zero. Do not attempt to distill; heating will generate toxic sultone vapor.

Q: I see white crystals forming in the liquid reagent.

• Diagnosis: This is likely 1,3-propane sultone (Melting Point ~31°C) crystallizing out, or hydrolyzed sulfonic acid.

• Action: Run a quick H-NMR.

  • Sulfonyl Chloride (Target): Look for triplets ~3.8 ppm (CH

    -Cl region) and ~2.5 ppm.

  • Sultone (Impurity): Distinct triplets at 4.4 ppm (O-CH

    ) and 3.1 ppm (SO -CH ).

  • Decision: If sultone > 5%, purification is difficult due to toxicity. Re-synthesize or re-order.

Scenario B: Reaction Failures

Q: My sulfonylation yield is low (<30%), but the starting material is consumed.

• Mechanism: You are fighting a kinetic race. The rate of intramolecular cyclization (

  ) is often faster than your desired intermolecular reaction ( ), especially if the external nucleophile is sterically hindered.

• Solution:

  • Lower Temperature: Run the reaction at -10°C or 0°C .

  • Inverse Addition: Add the sulfonyl chloride slowly to your nucleophile/base mixture. Do not add the nucleophile to the sulfonyl chloride. High local concentration of base triggers the cyclization of the reagent before it finds your nucleophile.

Q: The bottle releases acidic fumes when opened.

• Diagnosis: Hydrolysis.[1][2] Moisture has entered the bottle, converting the -SO

  Cl to -SO H + HCl gas.

• Action: The reagent is compromised. The resulting sulfonic acid is a strong acid catalyst that will destroy sensitive substrates in your reaction.

PART 4: EXPERIMENTAL WORKFLOW (Decision Tree)

Use this logic flow to determine if your reagent is viable for experimentation.

Caption: Figure 2. Go/No-Go decision tree for handling 3-Hydroxypropane-1-sulfonyl chloride.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 14264, 1,3-Propane sultone. Retrieved from [Link]

• Pharmaffiliates. (2025). 3-Hydroxypropane-1-sulfonyl Chloride Product Entry (CAS 84145-10-8). Retrieved from [Link]

Sources

• 1. 1,3-Propane sultone - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Monitoring 3-Hydroxypropane-1-sulfonyl chloride Reactions

Introduction

3-Hydroxypropane-1-sulfonyl chloride is a bifunctional molecule featuring both a nucleophilic hydroxyl group and a highly electrophilic sulfonyl chloride.[1][2][3] This unique structure makes it a valuable reagent in organic synthesis, particularly for introducing sulfonate esters or sulfonamides with a pendant hydroxyl group. The sulfonyl chloride moiety is highly reactive towards a wide range of nucleophiles, including amines, alcohols, and thiols, while the hydroxyl group can participate in subsequent transformations.[4]

Given the high reactivity of the sulfonyl chloride group, careful monitoring of reaction progress is essential to ensure high yields, minimize byproduct formation, and guarantee the safety and efficiency of the process.[5][6] This guide provides researchers, scientists, and drug development professionals with a comprehensive set of FAQs and troubleshooting protocols for effectively monitoring these reactions.

Core Monitoring Techniques: FAQs

This section addresses common questions regarding the primary analytical methods for tracking the conversion of 3-Hydroxypropane-1-sulfonyl chloride.

Q1: What is the quickest way to check if my reaction has started?

A1: Thin-Layer Chromatography (TLC) is the most rapid and cost-effective method for qualitative reaction monitoring. [7] It allows you to visualize the consumption of the starting material and the formation of new, less polar products in near real-time.

• Causality: 3-Hydroxypropane-1-sulfonyl chloride is a highly polar molecule due to its hydroxyl group and the polar sulfonyl chloride group. When it reacts, for instance with an amine to form a sulfonamide or an alcohol to form a sulfonate ester, the resulting product is typically less polar. This difference in polarity is the basis for separation on a polar stationary phase like silica gel.[7][8] The more polar starting material will have a stronger affinity for the silica plate and will travel a shorter distance (lower Retention Factor, Rf), while the less polar product will travel further up the plate (higher Rf).[9]

• Best Practices:

  • Co-spotting: Always run a lane with your starting material alongside a lane with the reaction mixture. A third lane with a "co-spot" (a spot of starting material with the reaction mixture spotted on top) is crucial for unambiguously identifying the starting material spot in your reaction lane.[7]

  • Solvent System: Start with a moderately polar eluent system, such as 30-50% ethyl acetate in hexanes. Adjust the polarity to achieve an Rf value for your starting material of approximately 0.2-0.3 for optimal separation.[8]

  • Visualization: Since the reactant and many potential products may not be UV-active, you will likely need to use a chemical stain for visualization. A potassium permanganate (KMnO₄) stain is often effective as it reacts with the hydroxyl group of the starting material and other oxidizable functional groups.[10]

Q2: How can I get quantitative data on my reaction's progress?

A2: For precise, quantitative analysis, Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is the gold standard. [11][12][13] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, often after derivatization.[5][14]

• qNMR Explained: qNMR determines the concentration of molecules in a solution by comparing the integral of an analyte's NMR peak to the integral of a known amount of an internal standard.[11][13] The signal intensity is directly proportional to the number of nuclei, making it a highly accurate primary ratio method.[12]

• Why it Works for this Reaction: You can monitor the disappearance of a characteristic proton signal from 3-Hydroxypropane-1-sulfonyl chloride (e.g., the triplet adjacent to the sulfonyl chloride at ~3.8 ppm or the triplet next to the hydroxyl group at ~4.0 ppm in CDCl₃) relative to a stable internal standard.

• Choosing an Internal Standard: An ideal internal standard must:[11][15]

  • Be of high purity (≥99%).

  • Be soluble in the same deuterated solvent as the reaction mixture.

  • Not react with any components in the mixture.

  • Have at least one sharp NMR signal that does not overlap with any signals from the reactants or products. Common choices include 1,4-dinitrobenzene, maleic acid, or dimethyl sulfone.[11][12]

Q3: Can I use GC-MS to monitor the reaction directly?

A3: Direct analysis of sulfonyl chlorides by GC-MS can be challenging due to their thermal instability. [14] They can degrade in the hot injector port. A more reliable approach is to derivatize a small aliquot of the reaction mixture.

• Derivatization Strategy: Quench a small sample of the reaction mixture with a solution of a simple amine, like diethylamine. This rapidly and quantitatively converts the remaining 3-Hydroxypropane-1-sulfonyl chloride into its corresponding stable N,N-diethylsulfonamide derivative.[5][14] This derivative is much more thermally stable and provides excellent chromatographic peaks. You can then monitor the formation of the desired product alongside the disappearance of the sulfonamide derivative.

• Mass Spectrometry Insights: The mass spectrometer provides crucial information. The derivatized starting material and the product will have distinct molecular ions and fragmentation patterns, allowing for confident identification and quantification.[5][16]

Q4: Is Infrared (IR) Spectroscopy useful for monitoring?

A4: Yes, in-situ IR spectroscopy (e.g., using a probe like ReactIR™) can be very powerful for tracking functional group changes in real-time without sampling. [6]

• Key Spectral Changes: You can monitor the reaction by observing the disappearance and appearance of characteristic absorption bands:

  • Disappearance of Reactant: Look for the decrease in the strong S=O stretching bands of the sulfonyl chloride (typically around 1370 and 1180 cm⁻¹) and the broad O-H stretch of the alcohol (around 3400 cm⁻¹).[5]

  • Appearance of Product: The formation of a sulfonamide will show new N-H stretching bands (if applicable) and a shift in the S=O stretching frequencies. A sulfonate ester will also show characteristic S=O and C-O stretching bands.[6]

• Advantage: This technique provides immediate kinetic data and insight into reaction initiation and completion without the need for quenching or workup of aliquots.[6]

Troubleshooting Guide: FAQs

This section provides solutions to common problems encountered during reaction monitoring.

Q5: My TLC plate shows my starting material is gone, but there are multiple new spots. What's happening?

A5: Multiple spots indicate the formation of byproducts. Given the bifunctional nature of 3-Hydroxypropane-1-sulfonyl chloride and the reactivity of the sulfonyl chloride group, several side reactions are possible.

• Possible Byproducts:

  • Hydrolysis: The sulfonyl chloride can react with trace amounts of water in your solvent or on your glassware to form the corresponding 3-Hydroxypropane-1-sulfonic acid.[17] This product is extremely polar and will likely remain at the baseline (Rf ≈ 0) on a normal-phase TLC plate.

  • Dimerization/Polymerization: The hydroxyl group of one molecule can potentially react with the sulfonyl chloride group of another, leading to oligomers or polymers. These would appear as a series of spots or a streak on the TLC.

  • Reaction with Base/Solvent: If using a nucleophilic base (like pyridine) or solvent, it may react with the sulfonyl chloride.

  • Over-reaction: If your nucleophile has multiple reactive sites, you may be seeing products of multiple additions.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Dry your solvents and glassware thoroughly to minimize hydrolysis. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

  • Control Stoichiometry: Add the sulfonyl chloride slowly to a solution of the nucleophile to avoid high local concentrations that could favor self-reaction.

  • Characterize Spots: If possible, scrape a major byproduct spot from a preparative TLC plate and analyze it by mass spectrometry or NMR to identify its structure.

Q6: I don't see any product spot on my TLC, and the starting material spot is unchanged. What should I do?

A6: This indicates the reaction has not initiated. Several factors could be responsible.

• Potential Causes & Solutions:

  • Insufficient Activation/Temperature: Many reactions involving sulfonyl chlorides require a base (like triethylamine or pyridine) to act as a nucleophilic catalyst or an acid scavenger.[4] Ensure your base has been added and is of good quality. Some reactions may also require gentle heating to initiate.[6][18]

  • Poor Nucleophile: Your nucleophile may be too weak or sterically hindered to react under the current conditions.

  • Reagent Quality: The 3-Hydroxypropane-1-sulfonyl chloride may have degraded during storage (e.g., through hydrolysis). Check the quality of your starting materials.

Q7: My qNMR shows incomplete conversion even after a long reaction time. How can I push it to completion?

A7: Stalled reactions are common and can often be resolved by adjusting the reaction conditions.

• Optimization Strategies:

  • Increase Temperature: Gently heating the reaction mixture can often overcome the activation energy barrier for the final percentage of the conversion. Monitor by TLC or online LC-MS to avoid decomposition.[19]

  • Add More Reagent: If one of the reagents is volatile or susceptible to degradation, a small additional charge of that reagent might be necessary. This is particularly true if you suspect hydrolysis of the sulfonyl chloride is competing with your desired reaction.

  • Check for Reversibility: While sulfonamide and sulfonate ester formations are generally considered irreversible, some sulfonation reactions can be reversible under certain conditions (e.g., in the presence of strong, hot aqueous acid).[20][21] Ensure your workup conditions are not reversing the reaction.

Visualizations & Data

Workflow for Selecting a Monitoring Technique

Caption: Decision workflow for choosing an appropriate reaction monitoring technique.

Troubleshooting Flowchart for Unexpected TLC Results

Caption: Troubleshooting logic for interpreting TLC results during reaction monitoring.

Comparison of Monitoring Techniques

Technique	Primary Application	Throughput	Quantitative?	Key Advantages	Key Limitations
TLC	Qualitative check	High	No	Fast, inexpensive, simple setup.[7]	Not quantitative, dependent on visualization stain.
qNMR	Quantitative analysis	Moderate	Excellent	Highly accurate, non-destructive, provides structural info.[11][13]	Lower sensitivity, requires expensive equipment.[5]
GC-MS	Purity & byproduct ID	Moderate	Yes	High sensitivity, separates complex mixtures, gives MW info.[5]	Reactant is thermally labile, often requires derivatization.[14]
HPLC-MS	Purity & quantification	Moderate-High	Yes	Good for polar compounds, high sensitivity and resolution.[19][22][23]	Can be slower than GC, requires method development.
In-situ IR	Real-time kinetics	N/A	Yes	Provides real-time data without sampling, good for kinetics.[6]	Requires specialized probe, spectral overlap can be an issue.

Experimental Protocols

Protocol 1: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Preparation: Prepare a developing chamber by adding your chosen eluent (e.g., 40% Ethyl Acetate in Hexanes) to a depth of ~0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere and cover it.[9]

• Spotting: On a silica TLC plate, draw a light pencil line ~1 cm from the bottom. Mark three lanes: "SM" (Starting Material), "CO" (Co-spot), and "RXN" (Reaction).

• Using a capillary tube, spot a dilute solution of your starting material in a volatile solvent onto the "SM" and "CO" lanes.

• Dip a clean capillary tube into your reaction mixture and spot it onto the "RXN" and "CO" lanes.

• Development: Place the spotted TLC plate into the saturated chamber and cover it. Allow the solvent to travel up the plate until it is ~1 cm from the top.[7]

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Let the plate dry completely. Visualize the spots, first under a UV lamp (if applicable), then by dipping the plate into a potassium permanganate (KMnO₄) stain and gently heating with a heat gun until spots appear.[10]

• Analysis: Compare the "RXN" lane to the "SM" lane. The disappearance of the starting material spot and the appearance of a new spot (or spots) indicates reaction progress. The "CO" spot confirms the identity of the starting material spot in the "RXN" lane.[7]

Protocol 2: Reaction Monitoring by Quantitative ¹H NMR (qNMR)

• Stock Solution: Accurately weigh a known mass of a suitable internal standard (e.g., 1,4-dinitrobenzene) and dissolve it in a precise volume of a deuterated solvent (e.g., CDCl₃) to create a stock solution of known concentration.[13]

• Sample Preparation: At a given time point (t), withdraw a small, accurately weighed aliquot (~5-10 mg) of the reaction mixture.

• Dissolve this aliquot in a precise volume (e.g., 0.500 mL) of the internal standard stock solution in an NMR tube.

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum. Crucial parameters include ensuring a sufficient relaxation delay (D1), typically 5 times the longest T1 relaxation time of the signals being integrated, to allow for full magnetization recovery.[24] A high signal-to-noise ratio is also desirable.[24]

• Data Processing: Carefully phase and baseline correct the spectrum. Integrate a well-resolved signal for the starting material (A), the product (P), and the internal standard (IS).

• Calculation: Calculate the molar amount of each component using the following formula, where I is the integral value, N is the number of protons giving rise to the signal, and W is the weight. The conversion can be determined from the relative molar amounts of the starting material and product.[12][24]

  • (moles_A / moles_IS) = (I_A / I_IS) * (N_IS / N_A)

References

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). Vertex AI Search.
• Quantitative NMR Spectroscopy. (2022, June 24). Acanthus Research.
• A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. Benchchem.
• Technical Support Center: Troubleshooting Inconsistent Yields in Oleum Sulfonation. Benchchem.
• Quantitative NMR with internal standard on a Spinsolve benchtop NMR spectrometer. (2020, December 4). Magritek.
• Analyzing a Mixture by Thin Layer Chromatography (TLC). Utah Tech University.
• Thin Layer Chromatography. Chemistry Online @ UTSC.
• Mastering TLC Chromatography: A Comprehensive Guide. (2024, November 20). Chrom Tech, Inc..
• Lab Procedure: Thin Layer Chromatography 4/9. (2024, January 25). LabXchange.
• A Guide to Quantitative NMR (qNMR). (2024, February 9). Emery Pharma.
• qNMR Internal Standard Reference Data (ISRD). (2019, March 14). BIPM.
• Thin-layer chromatography of polar and ionic compounds using active gas flow over the silica gel adsorbent layer. AKJournals.
• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Royal Society of Chemistry.
• Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. ResearchGate.
• Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an I. (2016, April 8). OMICS International.
• Sulfonation agents, process, problems & examples. Slideshare.
• Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API. (2025, August 8). ResearchGate.
• ntrimetric determination of some sulphonyl chlorides. Indian Journal of Chemistry.
• reaction analysis. Mettler Toledo.
• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. (2021, November 19). UVicSpace.
• Online LC Reaction Monitoring of Radical Bromination of an Aromatic Sulfonyl Chloride. Agilent.
• 3-Hydroxypropane-1-sulfonyl chloride | C3H7ClO3S | CID 20063157. PubChem.
• 10.7. Reaction: Sulfonation. Introduction to Organic Chemistry.
• Nitration and Sulfonation of Benzene. (2023, January 22). Chemistry LibreTexts.
• Sulfonation of Benzene. (2025, October 23). Chemistry Steps.
• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. (2023, May 20). MDPI.
• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Benchchem.
• How do I monitor this reaction and do column chromatography on the product?. (2022, December 20). Reddit.
• Monitoring Reactions by NMR. University of Wisconsin-Madison.
• Fluorometric Monitoring Of Organic Reactions On Solid Phase. CGIQ.
• Synthetic Reaction Monitoring Using UPLC-MS. Waters Corporation.
• 3-Hydroxypropane-1-sulfonic acid. Santa Cruz Biotechnology.
• CAS No : 84145-10-8 | Product Name : 3-Hydroxypropane-1-sulfonyl Chloride. Pharmaffiliates.
• 84145-10-8 3-hydroxypropane-1-sulfonyl chloride. (2024, August 24). Echemi.

Sources

• 1. 3-Hydroxypropane-1-sulfonyl chloride | C3H7ClO3S | CID 20063157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. echemi.com [echemi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mt.com [mt.com]
• 7. cactus.utahtech.edu [cactus.utahtech.edu]
• 8. LabXchange [labxchange.org]
• 9. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 10. reddit.com [reddit.com]
• 11. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 12. Quantitative NMR with internal standard on a Spinsolve benchtop NMR spectrometer - Magritek [magritek.com]
• 13. emerypharma.com [emerypharma.com]
• 14. researchgate.net [researchgate.net]
• 15. resolvemass.ca [resolvemass.ca]
• 16. omicsonline.org [omicsonline.org]
• 17. datasheets.scbt.com [datasheets.scbt.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. agilent.com [agilent.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 22. mdpi.com [mdpi.com]
• 23. waters.com [waters.com]
• 24. bipm.org [bipm.org]

Minimizing aggregation during protein labeling with 3-Hydroxypropane-1-sulfonyl chloride

Core Directive: The Chemistry of Aggregation

Why is my protein precipitating?

To solve aggregation, you must understand the molecular trade-off occurring in your tube. You are reacting 3-Hydroxypropane-1-sulfonyl chloride with surface lysine residues.

While this reagent introduces a hydrophilic hydroxyl group (-OH), the reaction mechanism consumes a positively charged primary amine (

) and converts it into a neutral sulfonamide bond ( ).

• The Trade-off: You gain a small hydrophilic handle, but you lose a critical solubilizing positive charge.

• The Result: If you modify too many lysines, the protein's isoelectric point (pI) shifts dramatically downward. If the pI shifts close to your buffer pH, the protein's net charge approaches zero, leading to immediate, irreversible aggregation.

Mechanism & Risk Visualization

The following diagram illustrates the chemical pathway and the specific fork where aggregation occurs.

Figure 1: Reaction pathway showing how excessive conversion of charged amines to neutral sulfonamides drives aggregation.

Pre-Reaction Optimization (The Prevention Phase)

Before pipetting, validate your system against these three critical parameters.

A. Buffer Selection (The "Amine-Free" Rule)

Sulfonyl chlorides are highly reactive electrophiles. You cannot use Tris, Glycine, or any amine-containing buffer, as they will scavenge the reagent.

Buffer System	Suitability	Notes
Sodium Borate (50mM)	High	Recommended. Maintains pH 8.5–9.0 well; prevents local acidification.
Sodium Carbonate/Bicarbonate	Medium	Acceptable, but pH can drift if not carefully prepared.
PBS (Phosphate Buffered Saline)	Low	Poor buffering capacity at pH > 8.0 (required for this reaction).
Tris / Glycine	Forbidden	Contains primary amines.[1] Will react with reagent immediately.

B. Solvent & Stoichiometry

The reagent is likely dissolved in an organic solvent (DMF or DMSO).

• Maximum Organic Load: Ensure the final reaction volume contains <5% organic solvent . Higher concentrations denature the protein hydrophobic core.

• Stoichiometry: Start with a 10-20 fold molar excess of reagent. Do not exceed 50x unless the protein is known to be robust.

Validated Labeling Protocol

This protocol is designed as a self-validating system . Each step includes a checkpoint to ensure integrity.

Reagents Required:

• Target Protein (1–5 mg/mL) in Borate Buffer pH 9.0.

• 3-Hydroxypropane-1-sulfonyl chloride (dissolved in dry DMF/DMSO immediately before use).

• Quenching Buffer: 1M Glycine or Hydroxylamine.

Step 1: Buffer Exchange

Exchange protein into 50 mM Sodium Borate, pH 9.0 .

• Why? Sulfonyl chlorides require a basic pH to deprotonate the lysine (

  ) for nucleophilic attack.

• Checkpoint: Measure pH of protein solution.[2][3] If < 8.5, reactivity will be low.

Step 2: Reagent Preparation

Dissolve 3-Hydroxypropane-1-sulfonyl chloride in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

• Critical: Prepare this immediately before addition. Sulfonyl chlorides hydrolyze rapidly in the presence of moisture.

Step 3: Controlled Addition (The "Dropwise" Rule)

While gently vortexing the protein solution, add the reagent dropwise.

• Why? Adding a bolus of reagent creates a local region of high organic solvent and high reagent concentration, causing immediate localized precipitation.

• Checkpoint: The solution should remain clear. If cloudiness appears, stop immediately.

Step 4: Incubation

Incubate on ice (4°C) for 1–2 hours, or Room Temp (20°C) for 30–45 mins.

• Insight: Sulfonyl chlorides are more stable at lower temperatures. 4°C is preferred to minimize hydrolysis and thermal denaturation.

Step 5: Quenching & Purification

Add 1M Glycine (pH 8.0) to a final concentration of 50–100 mM. Incubate for 15 mins.

• Why? This scavenges unreacted sulfonyl chloride, preventing it from reacting non-specifically during purification.

• Purification: Desalt via Zeba spin column or dialysis against PBS to remove hydrolyzed byproducts.

Troubleshooting & FAQs

Q1: My solution turned cloudy immediately upon adding the reagent. Can I save it?

Diagnosis: "Solvent Shock" or "pH Crash."

• Explanation: Sulfonyl chloride hydrolysis releases HCl. If your buffer capacity was too low (e.g., dilute PBS), the pH dropped, causing the protein to crash out. Alternatively, you exceeded 10% DMSO/DMF.

• Solution: Spin down the aggregate (10,000 x g, 5 min). The supernatant may still contain labeled protein. For the next attempt, increase buffer concentration to 100 mM Borate and ensure slow, dropwise addition.

Q2: The yield of labeled protein is very low.

Diagnosis: Hydrolysis competed with Conjugation.

• Explanation: The reagent hydrolyzed before it could react with the protein. This happens if the reagent stock was old (wet DMSO) or the reaction pH was too low (lysines were protonated).

• Solution: Use fresh anhydrous DMSO. Increase reaction pH to 9.0.

Q3: I see aggregation only after purification (during storage).

Diagnosis: Over-labeling (Isoelectric Point Shift).

• Explanation: You successfully labeled the protein, but you neutralized too many surface charges. The protein is now hydrophobic and unstable in standard PBS.

• Solution:

  • Reduce the molar excess of reagent (e.g., from 20x to 10x).

  • Add a solubilizing agent to the storage buffer, such as 0.05% Tween-20 or 5% Trehalose .

Troubleshooting Logic Tree

Use this flow to diagnose failures.

Figure 2: Diagnostic logic for common labeling failures.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (The definitive guide on sulfonyl chloride chemistry and buffer selection).

• Thermo Fisher Scientific. Amine-Reactive Probe Labeling Protocol. (Standard industry protocols for sulfonyl chloride reagents).

• Banks, P. & Paquette, D. (1995). Comparison of Three Common Amine Reactive Fluorescent Probes Used for Conjugation to Biomolecules. Bioconjugate Chemistry.[4] (Discusses the hydrolysis rates and pH requirements of sulfonyl chlorides vs. NHS esters).

• Sigma-Aldrich. 3-Hydroxypropane-1-sulfonic acid technical data.[5] (Chemical properties and handling of the core sulfonate structure).[4] [5]

Sources

• 1. Recent progress in enzymatic protein labelling techniques and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 5. 3-羟基丙磺酸 technical, ≥80% (T) | Sigma-Aldrich [sigmaaldrich.cn]

Dealing with poor solubility of 3-Hydroxypropane-1-sulfonyl chloride

Welcome to the technical support center for 3-Hydroxypropane-1-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for challenges related to the handling and reactivity of this versatile bifunctional reagent. Here, we address common issues, particularly its poor solubility, and offer field-proven protocols and mechanistic explanations to ensure the success and integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxypropane-1-sulfonyl chloride and why is its solubility often a challenge?

3-Hydroxypropane-1-sulfonyl chloride (CAS 84145-10-8) is a unique reagent possessing two reactive functional groups: a nucleophilic hydroxyl (-OH) group and an electrophilic sulfonyl chloride (-SO₂Cl) group.[1] This bifunctionality is the primary reason for its utility in synthesis, but also the source of its solubility and stability challenges.

• Intermolecular Interactions: The presence of both a hydrogen bond donor (-OH) and acceptor sites can lead to strong self-association and high crystal lattice energy, making it difficult for solvent molecules to break the solid apart and solvate individual molecules.

• Reactivity with Solvents: The highly reactive sulfonyl chloride group is susceptible to reaction with protic solvents (e.g., water, alcohols, primary/secondary amines), leading to hydrolysis or solvolysis.[2] This severely limits the choice of solvents.

• Degradation: Over time or upon exposure to moisture, the compound can degrade, forming oligomers or the corresponding sulfonic acid, which can further complicate dissolution and subsequent reactions.[3]

Q2: Which solvents are recommended for 3-Hydroxypropane-1-sulfonyl chloride, and which should be strictly avoided?

Choosing the right solvent is critical for both solubility and reaction success. The ideal solvent should be polar enough to dissolve the reagent but aprotic to prevent reaction with the sulfonyl chloride moiety.

Solvent Class	Recommended Solvents	Solvents to Avoid	Rationale for Avoidance
Aprotic Polar	Acetonitrile (MeCN), Tetrahydrofuran (THF), Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	---	These solvents offer the best balance of polarity for dissolution without having reactive protons.[4]
Aprotic Non-Polar	Toluene, Diethyl Ether	Hexanes, Pentane	These are generally poor solvents due to their low polarity. Toluene may be used in some cases, especially with co-solvents.
Protic	---	Water, Methanol, Ethanol, Isopropanol	The hydroxyl group will readily attack the sulfonyl chloride, leading to rapid hydrolysis or alcoholysis of the reagent.[2]
Basic (Amine-based)	---	Pyridine, Triethylamine (as primary solvent)	Primary and secondary amine bases will react to form sulfonamides. Tertiary amines can be used as acid scavengers but may promote degradation if used as the primary solvent.[5]

Note: Always use anhydrous (dry) solvents to prevent hydrolysis of the sulfonyl chloride.

Q3: My solution of 3-Hydroxypropane-1-sulfonyl chloride appears cloudy or forms a precipitate over time. What is happening?

This is a common observation and typically points to two main issues:

• Hydrolysis: The most likely cause is the presence of trace amounts of water in your solvent or glassware. The sulfonyl chloride is reacting with water to form the corresponding 3-hydroxypropane-1-sulfonic acid, which is often less soluble in organic solvents and precipitates out.[6]

• Low Solubility Limit Exceeded: You may be operating at or above the saturation point of the reagent in the chosen solvent. Even a small decrease in temperature can cause the compound to crystallize out of the solution.

To mitigate this, ensure all glassware is oven-dried, use freshly opened or distilled anhydrous solvents, and conduct reactions under an inert atmosphere (e.g., Nitrogen or Argon).

Troubleshooting Guides: Experimental Protocols & Workflows

Scenario 1: The compound fails to dissolve sufficiently in a standard aprotic solvent (e.g., DCM, THF) for a homogeneous reaction.

A homogeneous reaction is crucial for predictable kinetics and optimal yield. If you observe a persistent slurry, the reaction rate will be limited by the dissolution of the solid, leading to incomplete conversion.

Workflow: Achieving Complete Dissolution

Below is a decision tree to systematically address solubility issues in aprotic solvents.

Caption: Troubleshooting workflow for dissolving 3-Hydroxypropane-1-sulfonyl chloride.

Protocol 1: Aiding Dissolution with Sonication

Sonication uses ultrasonic waves to create cavitation bubbles in the solvent. The collapse of these bubbles generates localized energy, which can help break apart the solute's crystal lattice and accelerate the dissolution process.

• Setup: Place your reaction flask containing the solvent and undissolved solid into an ultrasonic bath.

• Conditions: Sonicate the mixture for 15-30 minute intervals.

• Monitoring: Monitor the temperature of the bath. If it exceeds 40°C, pause sonication to allow the mixture to cool. Excessive heat can accelerate degradation.

• Assessment: Visually inspect for dissolution. If the solid persists, proceed to the next protocol.

Protocol 2: Employing a Co-Solvent System

A co-solvent is a small amount of a secondary solvent added to the primary solvent to enhance the solubility of a solute.[] For this reagent, a more polar aprotic solvent is used to disrupt intermolecular forces.[8]

• Selection: Choose a highly polar aprotic co-solvent such as N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).

• Addition: To your slurry in the primary solvent (e.g., 10 mL of THF), add the co-solvent dropwise while stirring vigorously. Start with 5% v/v (e.g., 0.5 mL of DMF).

• Observation: Stir for 5-10 minutes after each addition. Often, a clear solution is obtained rapidly once a critical co-solvent ratio is reached.

• Limits: Do not exceed 20% v/v for the co-solvent, as it can complicate downstream purification (e.g., removal of high-boiling point DMF).

Primary Solvent	Suggested Co-Solvent	Starting Ratio (v/v)
Dichloromethane (DCM)	Acetonitrile (MeCN)	95:5
Tetrahydrofuran (THF)	N,N-Dimethylformamide (DMF)	90:10
Toluene	Dimethyl Sulfoxide (DMSO)	95:5

Scenario 2: Reaction requires an aqueous phase (e.g., with a water-soluble amine), but the sulfonyl chloride is insoluble in water.

This is a classic phase-transfer catalysis problem. The two reactants are in separate, immiscible liquid phases, and the reaction can only occur at the interface, leading to extremely slow rates. A phase-transfer catalyst (PTC) is required to transport one reactant across the phase boundary.[9]

Mechanism: Phase-Transfer Catalysis (PTC)

A phase-transfer catalyst, typically a quaternary ammonium salt (like R₄N⁺X⁻), facilitates the reaction by creating a soluble ion pair with the aqueous reactant, which can then migrate into the organic phase to react with the sulfonyl chloride.[10]

Caption: Mechanism of Phase-Transfer Catalysis for sulfonyl chlorides.

Protocol 3: Reaction using a Phase-Transfer Catalyst

This protocol is suitable for reacting 3-Hydroxypropane-1-sulfonyl chloride with a water-soluble nucleophile in a biphasic system.

• Setup: In a round-bottom flask, dissolve your water-soluble reactant (e.g., an amine salt) and a base (e.g., NaHCO₃) in water.

• Organic Phase: Add an immiscible organic solvent (e.g., DCM or Toluene) containing the 3-Hydroxypropane-1-sulfonyl chloride.

• Catalyst Addition: Add a catalytic amount (1-5 mol%) of a phase-transfer catalyst. Tetrabutylammonium bromide (TBAB) or tetrabutylammonium hydrogen sulfate (TBAHS) are common choices.[11]

• Reaction: Stir the biphasic mixture vigorously. High-speed mechanical stirring is crucial to maximize the interfacial surface area where the catalysis occurs.

• Monitoring: Monitor the reaction by TLC or LC-MS by sampling the organic layer. The reaction is often complete within a few hours at room temperature.

• Work-up: Once complete, stop the stirring, allow the layers to separate, and isolate the product from the organic phase.

References

• Taylor & Francis Online. (n.d.). Phase transfer catalysts – Knowledge and References. Retrieved from [Link]

• ResearchGate. (2025, August 7). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• Organic Syntheses. (n.d.). Sulfanilyl chloride, N-acetyl-. Retrieved from [Link]

• ACS Publications. (2009, September 3). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• Wikipedia. (n.d.). Phase-transfer catalyst. Retrieved from [Link]

• ACS Organic & Inorganic Au. (2021, December 13). Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. Retrieved from [Link]

• TAIWAN HOPAX CHEMS. MFG. CO.,LTD. (2022, March 2). Safety Data Sheet: 3-Hydroxypropane-1-sulfonic acid. Retrieved from [Link]

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). Retrieved from [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

• YouTube. (2022, August 17). Grad student question-why co-solvent used during recrystallization or trituration to purify solid?. Retrieved from [Link]

• ACS Publications. (2022, February 4). Solvation Effects in Organic Chemistry. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 84145-10-8 | Product Name : 3-Hydroxypropane-1-sulfonyl Chloride. Retrieved from [Link]

• MDPI. (2024, April 9). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. Retrieved from [Link]

• ChemistryViews. (2018, September 1). Better Synthesis of Sulfonyl Chloride Mimics. Retrieved from [Link]

• Organic Syntheses. (n.d.). Sulfanilyl chloride, N-acetyl-. Retrieved from [Link]

• MDPI. (2008, May 24). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Retrieved from [Link]

• ACS Publications. (2006, December 23). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Retrieved from [Link]

• LookChem. (n.d.). Cas 15909-83-8,3-HYDROXYPROPANESULFONIC ACID. Retrieved from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. fishersci.com [fishersci.com]
• 3. hopaxfc.com [hopaxfc.com]
• 4. CAS 56157-93-8: 3-hydroxybenzenesulfonyl chloride [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 8. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 9. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 10. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]

Reference Data & Comparative Studies

Comparing Sulfonyl Chlorides and Isothiocyanates for Bioconjugation: A Technical Guide

Executive Summary

In the landscape of amine-reactive bioconjugation, Sulfonyl Chlorides (SCs) and Isothiocyanates (ITCs) represent two of the oldest yet most distinct classes of electrophiles. While both target primary amines (lysine residues and N-termini) to form stable covalent bonds, their kinetic profiles and hydrolytic stabilities dictate entirely different experimental workflows.[1]

• Sulfonyl Chlorides (e.g., Texas Red™ sulfonyl chloride, Dansyl chloride) are high-energy electrophiles characterized by rapid reaction kinetics but extreme hydrolytic instability.[1] They are the reagents of choice when a highly stable sulfonamide linkage is required, provided the user can manage a "cold and fast" protocol.

• Isothiocyanates (e.g., FITC, TRITC) are moderately reactive electrophiles that form thiourea linkages. They offer superior hydrolytic stability, allowing for more robust, room-temperature protocols ("warm and steady"), though they require a higher pH to drive the reaction efficiently.

This guide dissects the mechanistic differences, stability profiles, and optimal protocols for each chemistry, ensuring you select the right tool for your specific bioconjugation target.

Mechanistic Foundations

To optimize a conjugation reaction, one must understand the underlying organic chemistry. Both reagents rely on nucleophilic attack by an unprotonated amine (

), but the intermediates and byproducts differ significantly.[1]

Reaction Pathways

Sulfonyl Chlorides: The sulfur atom in the sulfonyl group is highly electrophilic due to the electron-withdrawing oxygen atoms and the chloride leaving group. The primary amine attacks the sulfur, displacing the chloride ion and forming a sulfonamide bond. This bond is chemically inert and extremely resistant to hydrolysis, acid, and base.

Isothiocyanates: The central carbon of the isothiocyanate group (

) is electrophilic.[2] The amine attacks this carbon, pushing electrons onto the nitrogen. A subsequent proton transfer results in a stable thiourea linkage. Unlike the sulfonamide formation, this is an addition reaction with no leaving group initially, though the mechanism effectively results in a stable adduct.

Visualization of Reaction Mechanisms

Figure 1: Comparative reaction mechanisms.[1] Sulfonyl chlorides undergo nucleophilic substitution yielding a sulfonamide, while isothiocyanates undergo addition yielding a thiourea.

Performance Comparison: Data & Kinetics

The choice between SCs and ITCs often comes down to the competition between aminolysis (reaction with the protein) and hydrolysis (reaction with water).

Hydrolytic Stability (The Critical Differentiator)

This is the most significant operational difference.

• Sulfonyl Chlorides: Extremely unstable in aqueous buffers. For example, Texas Red™ Sulfonyl Chloride can be completely hydrolyzed within 5 minutes in pH 8.5 buffer at room temperature [1]. This necessitates adding the reagent immediately before mixing.[3]

• Isothiocyanates: Significantly more stable.[2] FITC remains stable for days in biological media at 37°C [2].[4] Hydrolysis typically requires elevated pH (>9.[1][4]5) or high temperatures to become a dominant competing reaction.

Selectivity Profiles

• Sulfonyl Chlorides: "Shotgun" reactivity. While they prefer amines, the highly electrophilic sulfur can also react with histidine (imidazole), tyrosine (phenol), and serine/threonine (hydroxyls) at high pH [3]. This can lead to higher background labeling or alteration of protein activity if active site residues are modified.

• Isothiocyanates: "Sniper" reactivity. They are highly selective for aliphatic amines (lysine, N-terminus).[1] While they can react with thiols (cysteine) to form dithiocarbamates, this reaction is reversible, and the product is often unstable, reverting to the free thiol and ITC [3].

Summary of Physical Properties

Feature	Sulfonyl Chlorides (SCs)	Isothiocyanates (ITCs)
Primary Target	Primary Amines ( )	Primary Amines ( )
Linkage Formed	Sulfonamide ( )	Thiourea ( )
Linkage Stability	Excellent (Resistant to acid/base)	Good (Stable in bio-assays; Edman degradable)
Reagent Stability	Poor ( mins in water)	High ( hours/days in water)
Reactivity	High (Fast kinetics)	Moderate (Slow kinetics)
Optimal pH	8.5 – 9.5 (Low Temp recommended)	9.0 – 9.8 (Room Temp acceptable)
Common Examples	Texas Red™, Dansyl Chloride	FITC, TRITC

Experimental Protocols

The following protocols are designed to be self-validating systems. The key to success is controlling the pH (to ensure amines are unprotonated) and temperature (to control hydrolysis).

Protocol A: Sulfonyl Chloride Labeling (The "Cold & Fast" Method)

Best for: Texas Red™, Lissamine Rhodamine, Dansyl Chloride.

Rationale: Because SCs hydrolyze in minutes, we lower the temperature to 4°C to slow down water attack, while keeping the pH high (9.0) to ensure lysine residues are reactive.

Materials:

• Protein (1–10 mg/mL) in Carbonate/Bicarbonate buffer, pH 9.0.

• Anhydrous DMF or DMSO (must be dry!).[1]

• Sulfonyl Chloride dye.[5]

Workflow:

• Buffer Exchange: Dialyze protein into 0.1 M Sodium Carbonate, pH 9.0. Do not use Tris (contains amines).[1]

• Cooling: Place the protein solution on ice (4°C).

• Dye Solubilization: Dissolve the SC dye in anhydrous DMF immediately before use. Concentration: 10 mg/mL.

  • Critical Step: Do not prepare this in advance. The moisture in "dry" solvents can degrade SCs over hours.

• Addition: While vortexing the cold protein solution gently, slowly add the dye (approx. 10-20 molar excess).

• Incubation: Incubate at 4°C for 1 hour .

  • Why? Room temperature promotes rapid hydrolysis of the reagent before it can label the protein.

• Quenching: Add

  (final 50 mM) to quench unreacted dye.

• Purification: Desalt via Sephadex G-25 or dialysis to remove the hydrolyzed byproduct (e.g., Sulforhodamine 101).[1]

Protocol B: Isothiocyanate Labeling (The "Warm & Steady" Method)

Best for: FITC, TRITC.

Rationale: ITCs are less reactive, so we need higher energy (Room Temp) and time (1-2 hours) to drive the reaction to completion.[1] The stability of the reagent allows this without significant hydrolysis loss.

Materials:

• Protein (1–10 mg/mL) in Carbonate/Bicarbonate buffer, pH 9.0–9.5.

• DMSO or DMF.[2][3]

• Isothiocyanate dye.[2][4][6]

Workflow:

• Buffer Exchange: Dialyze protein into 0.1 M Sodium Carbonate, pH 9.0–9.5.

  • Note: A higher pH (9.[4][7]5) is often better for FITC to ensure the lysine

    -amino group (pKa ~10.[1]5) is sufficiently deprotonated.[1]

• Dye Solubilization: Dissolve ITC in DMSO/DMF (1 mg/mL).

• Addition: Add dye to protein solution (15-20 molar excess).

• Incubation: Incubate at Room Temperature for 1–2 hours in the dark.

  • Alternative: Overnight at 4°C is also effective if protein stability is a concern.

• Quenching: Add 50 mM Ethanolamine or Tris (pH 8.0).

• Purification: Gel filtration or dialysis.

Decision Tree for Reagent Selection

Figure 2: Decision tree for selecting between SC and ITC chemistries. Note that NHS esters are often preferred over both if available, due to better stability/reactivity balance.

Troubleshooting & Optimization

Even with robust protocols, bioconjugation can fail. Use this table to diagnose issues based on the specific chemistry used.

Symptom	Probable Cause (SC Specific)	Probable Cause (ITC Specific)	Corrective Action
Low Labeling Efficiency (DOL < 1)	Hydrolysis: Reagent degraded before reacting with protein.[1]	pH too low: Lysines were protonated ( ) and unreactive.	SC: Add dye immediately after dissolving. Keep at 4°C.ITC: Ensure buffer is pH 9.0–9.5.
Protein Precipitation	Over-labeling: Hydrophobic dye caused aggregation.	Over-labeling: Same mechanism.	Reduce molar excess of dye (try 5x or 10x). Add dye in smaller aliquots.
High Background / Non-Specific Binding	Poor Selectivity: SC reacted with His/Tyr/Ser residues.	Incomplete Quenching: Free dye sticking to protein.	SC: Lower pH slightly (to 8.5) to increase amine specificity.Both: Perform more rigorous desalting/dialysis.
Reagent "Dud" (No reaction)	Moisture Damage: SC bottle was opened while cold/humid.	Old Reagent: ITCs are stable but can degrade over years.[1]	SC: Buy small aliquots (e.g., 1 mg vials). Store with desiccant.

References

• Lefevre, C. et al. (1996). Texas Red-X and Rhodamine Red-X, new derivatives of sulforhodamine 101 and lissamine rhodamine B with improved labeling and fluorescence properties.[1] Bioconjugate Chemistry.[3] Link

• Andersson, L.O. et al. (1971). Fluorescein isothiocyanate-labeled dextrans as tracers for vascular permeability studies.[1] Acta Neuropathologica.[4] Link

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition).[1] Academic Press. Chapter 1: Functional Targets. Link

• Banks, P.R. et al. (1995). Fluorogenic derivatization of peptides with 5-isothiocyanatofluorescein for capillary electrophoresis. Journal of Chromatography A. Link[1]

Sources

• 1. Texas Red - Wikipedia [en.wikipedia.org]
• 2. Fluorescein Isothiocyanate (FITC) | AAT Bioquest [aatbio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. repository.lsu.edu [repository.lsu.edu]
• 7. wrc.org.za [wrc.org.za]

Characterization of 3-Hydroxypropane-1-sulfonyl chloride modified proteins

Publish Comparison Guide: Characterization of 3-Hydroxypropane-1-sulfonyl Chloride Modified Proteins

Executive Summary

This technical guide provides a rigorous analysis of 3-Hydroxypropane-1-sulfonyl chloride (CAS 84145-10-8) as a protein modification reagent. Unlike the ubiquitous N-hydroxysuccinimide (NHS) esters, this reagent utilizes sulfonyl chloride chemistry to form exceptionally stable sulfonamide bonds with primary amines (Lysine residues and the N-terminus).

The primary utility of this reagent lies in its ability to introduce a hydrophilic 3-hydroxypropyl linker onto the protein surface. This modification serves two critical functions:

• Physicochemical Modulation: Increases surface hydrophilicity, potentially reducing aggregation of hydrophobic proteins.

• Bio-orthogonal Handle: The terminal hydroxyl group (–OH) provides a handle for further derivatization (e.g., oxidation to an aldehyde for oxime ligation) without the steric bulk of larger crosslinkers.

Part 1: Mechanism & Comparative Analysis

Reaction Mechanism

The reaction proceeds via nucleophilic attack of the deprotonated primary amine (Protein-NH₂) on the sulfur atom of the sulfonyl chloride group. This results in the elimination of hydrochloric acid (HCl) and the formation of a sulfonamide bond .

• Key Constraint: Sulfonyl chlorides are moisture-sensitive. In aqueous buffers, the reagent competes between aminolysis (desired labeling) and hydrolysis (formation of sulfonic acid).

• Safety Note: Under basic conditions, 3-hydroxypropane-1-sulfonyl chloride may cyclize to form 1,3-propane sultone , a known alkylating agent and carcinogen. Protocols must mandate strict safety controls (fume hood, PPE).[1]

Caption: Figure 1. Mechanism of sulfonamide formation vs. competitive hydrolysis.

Comparative Performance Matrix

The following table contrasts 3-Hydroxypropane-1-sulfonyl chloride with standard amine-reactive alternatives.

Feature	3-Hydroxypropane-1-sulfonyl Chloride	NHS-Ester (e.g., NHS-Acetate)	Dansyl Chloride
Reactive Group	Sulfonyl Chloride (–SO₂Cl)	N-Hydroxysuccinimide Ester	Sulfonyl Chloride
Bond Formed	Sulfonamide (Extremely Stable)	Amide (Stable)	Sulfonamide
Bond Stability	High (Resistant to acid/base hydrolysis)	Moderate (Susceptible to proteases/pH)	High
Hydrophilicity	High (Adds –OH group)	Neutral/Low (Depends on R-group)	Low (Hydrophobic/Fluorescent)
Reaction pH	pH 8.5 – 9.5 (Requires deprotonated amine)	pH 7.0 – 8.5	pH 8.5 – 9.5
Mass Shift (Δm)	+122.1 Da	+42.0 Da (Acetylation)	+233.3 Da
Selectivity	Lysine (ε-NH₂), N-terminus	Lysine (ε-NH₂), N-terminus	Lysine, Tyrosine (minor)

Expert Insight: Choose the sulfonyl chloride when the conjugate must withstand harsh downstream processing (e.g., acidic cleavage steps) where amide bonds might degrade.

Part 2: Experimental Protocol

Reagent Preparation

• Solvent: Anhydrous DMF or DMSO. Do not use alcohols.

• Concentration: Prepare immediately before use. Sulfonyl chlorides degrade rapidly in solution.

• Handling: Equilibrate reagent to room temperature before opening to prevent condensation.

Conjugation Workflow

This protocol is optimized for a generic protein (e.g., BSA, IgG) at 1–5 mg/mL.

• Buffer Exchange: Exchange protein into 0.1 M Sodium Carbonate/Bicarbonate, pH 9.0 .

  • Why: Sulfonyl chlorides require a higher pH than NHS esters because the sulfur center is less electrophilic than the carbonyl carbon of an NHS ester; the amine must be fully deprotonated.

  • Avoid: Tris, Glycine, or buffers with nucleophiles.

• Reaction:

  • Dissolve 3-Hydroxypropane-1-sulfonyl chloride in anhydrous DMF to 10 mg/mL.

  • Add reagent to protein solution dropwise while vortexing.

  • Molar Excess: Start with 10–20x molar excess over protein.

  • Incubation: Incubate on ice (4°C) for 1–2 hours.

  • Why Ice? Low temperature suppresses the rate of hydrolysis more than it suppresses the aminolysis reaction, improving efficiency.

• Quenching: Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 mins.

• Purification: Desalt using a Zeba Spin Column (7K MWCO) or dialysis against PBS to remove hydrolyzed byproducts and excess reagent.

Caption: Figure 2. Optimized workflow for protein modification with sulfonyl chlorides.

Part 3: Characterization & Validation

Intact Mass Spectrometry (LC-MS)

The definitive validation method is measuring the mass shift of the intact protein.

• Theoretical Mass Shift: +122.1 Da per conjugation site.

  • Calculation: Mass of Reagent (C₃H₇ClO₃S, 158.6 Da) – Mass of HCl (36.5 Da) = 122.1 Da .

• Data Interpretation:

  • Look for a "ladder" of peaks separated by 122 Da in the deconvoluted spectrum.

  • Example: Unmodified Mass (M), M+122, M+244, etc.

Peptide Mapping

To identify specific modification sites:

• Digest modified protein with Trypsin or Chymotrypsin .

  • Note: Trypsin will not cleave at modified Lysine residues (blocked charge). This results in "missed cleavages" and larger peptides.

• Analyze via LC-MS/MS.[2][3][4]

• Database Search Parameters:

  • Variable Modification: +122.003 Da (SulfonylPropylHydroxy) on Lysine (K) and N-terminus.

TNBS Assay (Colorimetric)

Quantify the reduction in free amines.

• React modified protein with TNBS (Trinitrobenzenesulfonic acid).[5]

• Measure absorbance at 335 nm.

• Compare to unmodified control. A decrease in absorbance correlates with the Degree of Labeling (DOL).

References

• Hermanson, G. T. (2013). Bioconjugate Techniques. 3rd Edition. Academic Press.

• Banks, P. & Paquette, D. M. (1995). "Comparison of three common amine reactive fluorescent probes used for conjugation to biomolecules." Bioconjugate Chemistry, 6(4), 447-458. Link

• Haugland, R. P. (2003). Coupling of Monoclonal Antibodies with Fluorophores. Methods in Molecular Biology, Vol 45. Humana Press. (Source: Protocols for sulfonyl chloride usage).
• Means, G. E. & Feeney, R. E. (1971). Chemical Modification of Proteins. Holden-Day. (Source: Fundamental chemistry of sulfonyl chlorides vs amines).

• PubChem. (n.d.). 3-Hydroxypropane-1-sulfonyl chloride.[6][7] National Center for Biotechnology Information. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. scispace.com [scispace.com]
• 4. msf.ucsf.edu [msf.ucsf.edu]
• 5. Reactions of Lysine [employees.csbsju.edu]
• 6. 958802-76-1|2-Hydroxypropane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]

Mass spectrometry analysis of lysine modification by 3-Hydroxypropane-1-sulfonyl chloride

Topic: Mass Spectrometry Analysis of Lysine Modification by 3-Hydroxypropane-1-sulfonyl Chloride (HPSC) Content Type: Technical Comparison & Application Guide

Executive Summary

This guide provides a technical analysis of 3-Hydroxypropane-1-sulfonyl chloride (HPSC) as a derivatization reagent for lysine residues in bottom-up proteomics and drug development. Unlike standard N-hydroxysuccinimide (NHS) esters, HPSC utilizes sulfonyl chloride chemistry to form a highly stable sulfonamide bond .

This modification introduces a hydrophilic 3-hydroxypropyl moiety, making it a distinct alternative to hydrophobic alkylating agents. This guide details the reaction mechanism, mass spectrometry (MS) characteristics, and a comparative performance analysis against industry-standard alternatives.

Chemical Mechanism & Mass Spectrometry Profile

The Reaction

HPSC reacts specifically with nucleophilic primary amines (the

-amino group of Lysine and the N-terminus). Under basic conditions (pH > 8.0), the sulfonyl chloride undergoes nucleophilic substitution, eliminating HCl to form a sulfonamide.

Key Chemical Consequence: Unlike reductive methylation (which retains the positive charge), sulfonylation eliminates the basicity of the lysine side chain. The resulting sulfonamide nitrogen is not protonated at physiological pH. This significantly alters the charge state distribution (CSD) of the peptide during Electrospray Ionization (ESI).

Mass Shift Calculation

For accurate database searching (Sequest, Mascot, MaxQuant), the following mass shifts must be applied:

• Elemental Composition Added:

• Monoisotopic Mass Shift (

  m): +123.0116 Da

• Average Mass Shift: +123.15 Da

Fragmentation Behavior (CID/HCD)

• Stability: The sulfonamide bond (

  ) is extremely robust and typically survives Collision-Induced Dissociation (CID), allowing for complete ion series generation.

• Neutral Losses:

  • -18.01 Da (

    ): Common due to the terminal hydroxyl group on the propyl chain.

  • -64.06 Da (

    ): Less common in aliphatic sulfonamides compared to aromatic ones, but can occur at high collision energies.

• Diagnostic Ions: The modification does not typically yield a dominant low-mass reporter ion, requiring identification via the precursor mass shift and backbone fragmentation.

Comparative Analysis: HPSC vs. Alternatives

The following table contrasts HPSC with standard lysine-modifying reagents used in proteomics.

Feature	HPSC (Sulfonyl Chloride)	NHS-Acetate	Reductive Methylation ( )
Target Specificity	Lysine ( -NH2), N-term	Lysine ( -NH2), N-term	Lysine ( -NH2), N-term
Bond Type	Sulfonamide (Very Stable)	Amide (Stable)	Secondary/Tertiary Amine (Stable)
Mass (Mono)	+123.0116 Da	+42.0106 Da	+28.0313 Da (Dimethyl)
Charge State (pH 2-3)	Neutral (Charge Loss)	Neutral (Charge Loss)	Positive (Charge Retained)
Hydrophilicity	High (adds -OH)	Low (Hydrophobic)	Moderate
Reaction Kinetics	Fast (< 30 min)	Fast (< 30 min)	Slower (requires reduction)
Reagent Stability	Low in (Hydrolyzes)	Low in (Hydrolyzes)	High
Primary Application	Hydrophilic blocking, Surface mapping	Blocking, Isobaric tagging	Quantitation (Dimethyl labeling)

Expert Insight:

Use HPSC when you need to block lysine cleavage (trypsin resistance) while maintaining peptide solubility. The addition of the hydroxyl group prevents the precipitation often seen with extensive acetylation (NHS-Acetate) of hydrophobic proteins. However, be aware that the loss of the lysine positive charge will shift precursor ions to lower charge states (e.g.,

).

Experimental Workflow

The following protocol ensures high occupancy labeling (>95%) while minimizing off-target hydrolysis.

Reagents[1][2][3]

• Labeling Buffer: 100 mM HEPES or Sodium Phosphate, pH 8.5. (Do NOT use Tris).

• Stock Solution: HPSC dissolved in anhydrous Acetonitrile (ACN) to 500 mM. Prepare immediately before use.

• Quenching Buffer: 1 M Glycine or Tris-HCl, pH 8.0.

Step-by-Step Protocol

• Protein Solubilization: Dissolve protein (100

  g) in 50 L Labeling Buffer. Ensure concentration is >1 mg/mL for efficient kinetics.

• Reagent Addition: Add HPSC stock to a final molar excess of 50:1 (Reagent:Lysine).

  • Tip: Add reagent in two aliquots. Add 25x excess, vortex, wait 5 mins, then add second 25x excess. This counters rapid hydrolysis of the sulfonyl chloride in water.

• Incubation: Incubate at Room Temperature (25°C) for 30 minutes with gentle agitation.

• Quenching: Add Quenching Buffer to a final concentration of 50 mM. Incubate for 10 minutes.

• Cleanup: Remove excess salts and hydrolyzed reagent using Zeba Spin Desalting Columns (7K MWCO) or acetone precipitation.

• Digestion: Proceed with proteolytic digestion.

  • Note: Modified lysines will NOT be cleaved by Trypsin. Use Chymotrypsin or Glu-C if internal sequence coverage is required, or rely on Arg-C specificity.

Visualizing the Workflow & Mechanism

The following diagram illustrates the chemical pathway and the decision logic for MS analysis.

Caption: Workflow for HPSC modification, highlighting the stable sulfonamide product and MS fragmentation pathways.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Chapter on Sulfonyl Chlorides and Sulfonamides).

• Klagkou, K., et al. (2003).[1] "Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions." Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.[1]

• Hansen, B. K., et al. (2013). "Mass Spectrometric Analysis of Protein Modifications." Journal of Proteomics.

• UniProt Consortium. (2025). "Post-translational modification: Lysine."

• BenchChem. (2025).[2] "Comparative Guide to Protein Labeling: NHS Esters vs. Sulfonyl Chlorides."

Sources

• 1. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Protein Modification: The Efficacy of 3-Hydroxypropane-1-sulfonyl chloride and its Alternatives

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the dynamic field of bioconjugation, the precise and stable modification of proteins is paramount for advancing diagnostics, therapeutics, and our fundamental understanding of biological processes. This guide provides a comprehensive comparison of 3-Hydroxypropane-1-sulfonyl chloride and other prevalent reagents for protein modification, offering insights into their mechanisms, experimental considerations, and relative performance.

Introduction to Amine-Reactive Protein Modification

The covalent labeling of proteins is a cornerstone of modern life sciences. Among the various functional groups on a protein's surface, the primary amines of lysine residues and the N-terminus are frequent targets for modification due to their accessibility and nucleophilicity.[1] A variety of chemical moieties have been developed to react with these amines, with sulfonyl chlorides, N-hydroxysuccinimide (NHS) esters, and maleimides being among the most prominent.[1][2] The choice of reagent is critical, influencing the stability of the resulting conjugate, the specificity of the reaction, and the preservation of the protein's native structure and function.

The Chemistry of Sulfonyl Chlorides in Protein Modification

Sulfonyl chlorides (R-SO₂Cl) are highly reactive electrophiles that readily form stable sulfonamide bonds with primary and secondary amines.[3][4] This reactivity has been harnessed for decades in protein chemistry, most notably with reagents like dansyl chloride for N-terminal amino acid identification and Texas Red sulfonyl chloride for fluorescent labeling.[5][6][7]

The reaction proceeds via nucleophilic attack of the deprotonated amine on the electron-deficient sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride leaving group and the formation of a highly stable sulfonamide linkage.[4] This reaction is typically carried out under alkaline conditions (pH 8.5-9.5) to ensure the amine is in its more reactive, unprotonated state.[8][9]

Spotlight on 3-Hydroxypropane-1-sulfonyl chloride

3-Hydroxypropane-1-sulfonyl chloride presents an interesting, albeit challenging, candidate for protein modification. The presence of a hydroxyl group suggests that conjugates formed with this reagent would exhibit increased hydrophilicity, a desirable property that can enhance the solubility and reduce non-specific binding of the modified protein.

However, a significant challenge with ω-hydroxyalkanesulfonyl chlorides is their inherent instability. Studies have shown that the aqueous chlorination of 3-mercapto-1-propanol does not yield the desired 3-hydroxy-1-propanesulfonyl chloride. Instead, it leads to the formation of 3-chloro-1-propanesulfonyl chloride and 1,3-propane sultone, indicating a propensity for intramolecular cyclization.[10] This instability complicates its synthesis, storage, and use in bioconjugation reactions, likely explaining the absence of commercially available protein modification kits based on this specific reagent.

Despite these challenges, the theoretical advantages of incorporating a hydroxyl group warrant a discussion of its potential efficacy in comparison to established methods.

Comparative Analysis of Protein Modification Reagents

The selection of a protein modification reagent is a multi-faceted decision. Here, we compare 3-Hydroxypropane-1-sulfonyl chloride (based on the general reactivity of sulfonyl chlorides) with two widely used alternatives: NHS esters and maleimides.

Feature	3-Hydroxypropane-1-sulfonyl chloride (Inferred)	N-Hydroxysuccinimide (NHS) Esters	Maleimides
Target Residue(s)	Primary amines (Lysine, N-terminus)[6]	Primary amines (Lysine, N-terminus)[11]	Thiols (Cysteine)[12]
Bond Formed	Sulfonamide	Amide	Thioether
Bond Stability	Very High; resistant to hydrolysis and proteolysis[13]	High; generally stable	Stable, but can undergo retro-Michael addition
Optimal Reaction pH	8.5 - 9.5[8]	7.2 - 8.5	6.5 - 7.5
Reagent Stability in Water	Low; prone to hydrolysis and intramolecular cyclization[10]	Low; susceptible to hydrolysis, with a half-life of minutes at pH 8.6[14]	Relatively stable, but can hydrolyze at higher pH
Key Advantages	Forms highly stable sulfonamide bond; hydroxyl group could increase hydrophilicity.	Well-established chemistry with numerous commercially available reagents; good specificity for amines.	Highly specific for cysteine residues, allowing for site-specific modification.
Key Disadvantages	High reactivity can lead to off-target reactions; reagent is unstable and difficult to synthesize/handle[10]; requires higher pH which may affect some proteins.	Reagent is prone to hydrolysis, requiring careful control of reaction conditions; can modify multiple lysine residues, leading to a heterogeneous product.	Requires a free cysteine, which may not be available or may require genetic engineering; potential for off-target reaction with lysine at pH > 7.5.
Byproducts	Hydrochloric acid, hydrolyzed sulfonyl chloride[6]	N-hydroxysuccinimide	None

Experimental Protocols

General Protocol for Protein Modification with a Sulfonyl Chloride

This protocol is based on established procedures for reagents like Texas Red sulfonyl chloride and can be adapted for other sulfonyl chlorides.[6]

Materials:

• Protein of interest in an amine-free buffer (e.g., 0.1 M sodium carbonate/bicarbonate buffer, pH 9.0)

• Sulfonyl chloride reagent

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) (Note: Do not use DMSO with sulfonyl chlorides as it can react with them)[9]

• Desalting column for purification

Procedure:

• Protein Preparation: Dissolve the protein in the conjugation buffer to a final concentration of 1-5 mg/mL. Chill the solution on ice.

• Reagent Preparation: Immediately before use, dissolve the sulfonyl chloride in a minimal amount of anhydrous DMF to create a stock solution.

• Conjugation Reaction: While gently vortexing the chilled protein solution, slowly add a 10- to 20-fold molar excess of the sulfonyl chloride stock solution.

• Incubation: Incubate the reaction mixture on ice for 1 hour with continuous stirring.

• Purification: Remove the unreacted reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer (e.g., PBS).

Protocol for Protein Modification with an NHS Ester

This is a general protocol for amine labeling using an NHS ester.[15]

Materials:

• Protein of interest in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

• NHS ester reagent

• Anhydrous DMSO or DMF

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

Procedure:

• Protein Preparation: Ensure the protein is in an amine-free buffer at a concentration of 1-10 mg/mL.

• Reagent Preparation: Dissolve the NHS ester in DMSO or DMF immediately before use.

• Conjugation Reaction: Add a molar excess of the NHS ester stock to the protein solution.

• Incubation: Incubate for 1-4 hours at room temperature or overnight at 4°C, protected from light if the label is photosensitive.

• Quenching (Optional): Add a quenching reagent like Tris or glycine to terminate the reaction.

• Purification: Purify the conjugate using a desalting column.

Mechanistic and Workflow Diagrams

Reaction Mechanisms

Caption: Reaction mechanisms of common protein modification reagents.

Experimental Workflow

Caption: General experimental workflow for protein modification.

Conclusion and Future Perspectives

The choice of a protein modification reagent is a critical experimental decision. While established reagents like NHS esters and maleimides offer robust and well-characterized methods for modifying lysine and cysteine residues, respectively, the exploration of novel reagents continues.

3-Hydroxypropane-1-sulfonyl chloride, while theoretically offering the advantage of increased hydrophilicity, suffers from significant instability that currently limits its practical application in bioconjugation. The high reactivity of sulfonyl chlorides in general necessitates careful control of reaction conditions to minimize off-target modifications. However, the resulting sulfonamide bond is exceptionally stable, making it an attractive choice for applications requiring long-term conjugate stability.

Future developments in bioconjugation chemistry may lead to more stable and specific sulfonyl chloride-based reagents, potentially overcoming the current limitations and expanding the toolkit available to researchers for the precise and durable modification of proteins.

References

• Moree, W. J., van der Marel, G. A., Liskamp, R. M., & van Boeckel, C. A. (1995). Increased stability of peptidesulfonamide peptidomimetics towards protease catalyzed degradation. Bioorganic & medicinal chemistry letters, 5(10), 1041-1044.
• Barreiro, G., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.

• Wikipedia. (2023, December 2). Dansyl chloride. Retrieved from [Link]

• Walker, J. M. (Ed.). (1994). The Dansyl Method for Identifying N-Terminal Amino Acids. In The Protein Protocols Handbook (pp. 303-307). Humana Press.
• Harvey, S. R., et al. (2019). The Use of Dansyl Chloride to Probe Protein Structure and Dynamics. Journal of The American Society for Mass Spectrometry, 30(4), 624-632.

• UCLA-DOE Institute. (2010, November 19). Dansyl Chloride (Howard Chang). Retrieved from [Link]

• Harvey, S. R., et al. (2019). The Use of Dansyl Chloride to Probe Protein Structure and Dynamics. Journal of The American Society for Mass Spectrometry, 30(4), 624-632.

• Reddit. (2024, July 5). COOH activation in presence of sulfonic acids. r/Chempros. Retrieved from [Link]

• Sreeramulu, U., et al. (2022). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogs. ChemRxiv.
• Sreeramulu, U., et al. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogs.
• Sreeramulu, U., et al. (2022). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. ChemMedChem, 17(24), e202200459.

• Wikipedia. (2023, October 29). Texas Red. Retrieved from [Link]

• Indian Institute of Science. (2021). Sulphur increases protein stability by repelling water from the polypeptide backbone. Retrieved from [Link]

• AAT Bioquest. (n.d.). Peptide Labeling Reagents. Retrieved from [Link]

• Boumoud, T., et al. (2015). Microwave-assisted sulfonylation of amines and amino acid esters. RSC Advances, 5(2), 1163-1166.
• Carroll, K. S., et al. (2018). Profiling protein S-sulfination with maleimide-linked probes. Redox Biology, 15, 334-341.

• Chemical Reaction of Amine with Aryl Sulphonyl Chloride and Nitrousacid. (2021, February 19). YouTube. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Synthesis of sulfonyl chloride substrate precursors. Retrieved from [Link]

• Google Patents. (1955). Process for the preparation of salts of 3-hydroxy-propane-1-sulphonic acid.
• King, J. F., & Hillhouse, J. H. (1983). Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride. Canadian Journal of Chemistry, 61(7), 1583-1592.

• PrepChem.com. (2013). Preparation of 3-hydroxy-1-propanesulfonic acid. Retrieved from [Link]

• Google Patents. (1957). Process for preparing salts of 3-hydroxypropane-1-sulfonic acid.
• Paulsen, C. E., & Carroll, K. S. (2013). Cysteine-Mediated Redox Signaling: Chemistry, Biology, and Tools for Discovery. Chemical Reviews, 113(7), 4633-4679.
• Chudasama, V. (2014).
• Dehigaspitiya, D. C., et al. (2018). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor. Organic letters, 20(19), 6049-6052.
• Zhang, C., & Wang, P. G. (2016). Arylation Chemistry for Bioconjugation. ACS chemical biology, 11(5), 1147-1162.
• Liu, J., et al. (2007). Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines.
• European Journal of Chemistry. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry, 15(3), 235-246.
• Li, J., et al. (2020). Chemoselective cysteine or disulfide modification via single atom substitution in chloromethyl acryl reagents. Chemical Science, 11(2), 488-494.

• ResearchGate. (2025). Selective and Efficient Cysteine Conjugation by Maleimides in the Presence of Phosphine Reductants. Retrieved from [Link]

• Barreiro, G., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.

• Interchim. (n.d.). Functional groups in (bio)chemistry. Retrieved from [Link]

• Google Patents. (1999). Peptide synthesis with sulfonyl protecting groups.

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

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Stability comparison of amide vs sulfonamide bond in bioconjugates

Executive Summary: The Stability/Cleavability Trade-off[1]

In bioconjugate design—whether for Antibody-Drug Conjugates (ADCs), peptidomimetics, or fluorescent labeling—the choice between an amide (carboxamide) and a sulfonamide linkage is rarely about simple connectivity. It is a strategic decision regarding the molecule's fate in vivo.

• The Amide Bond: The "Nature's Standard." It offers high chemical stability at neutral pH but is the primary target for endogenous proteases. Use amides when you require a cleavable linker (e.g., lysosomal payload release) or when mimicking native substrate interactions.

• The Sulfonamide Bond: The "Bioisostere Shield." It introduces a tetrahedral geometry that mimics the transition state of amide hydrolysis but is refractory to protease cleavage. Use sulfonamides when you require metabolic rigidity , extended half-life in plasma, or a non-cleavable linker architecture.

This guide dissects the physicochemical mechanisms driving these differences and provides validated protocols for head-to-head stability testing.

Mechanistic Foundation: Why They Behave Differently[1]

To predict stability, one must understand the electronic and geometric environments of these bonds.

Structural & Electronic Comparison

Feature	Amide Bond ( )	Sulfonamide Bond ( )
Geometry	Planar ( hybridized). Resonance restricts rotation.	Tetrahedral ( hybridized sulfur). Twisted conformation.
Electronic Character	Carbonyl carbon is electrophilic; susceptible to nucleophilic attack.	Sulfur atom is shielded by two oxygens; highly oxidized.
H-Bonding	Donor (NH) and Acceptor (CO).[1]	Stronger Donor (NH is more acidic); Weaker Acceptor.[2]
pKa (of NH)	~15-17 (Neutral)	~10-11 (Weakly Acidic)
Enzymatic Recognition	High. Fits active sites of proteases (serine/cysteine proteases).	Low. Distorted geometry prevents productive enzyme binding.

Visualization: The Hydrolysis Resistance Mechanism

The following diagram illustrates why proteases struggle to cleave sulfonamides. While amides present a planar target for the catalytic triad of a protease, sulfonamides present a steric and geometric mismatch.

Figure 1: Mechanistic comparison of protease interaction. The sulfonamide's tetrahedral ground state mimics the amide's transition state but lacks the electrophilic carbonyl carbon required for cleavage.

Stability Analysis: Head-to-Head Data

The following data summarizes typical performance in bioconjugation contexts (e.g., ADCs or peptide therapeutics).

Chemical Stability (pH Stress)

• Acidic Conditions (pH < 2):

  • Amide: Susceptible to acid-catalyzed hydrolysis (slow at RT, rapid at high temp).

  • Sulfonamide:[2][3][4][5][6] Highly stable. Requires harsh conditions (e.g., HBr/AcOH at reflux) to cleave.

• Basic Conditions (pH > 10):

  • Amide: Susceptible to base-catalyzed hydrolysis.

  • Sulfonamide:[2][3][4][5][6] Generally stable to hydrolysis, but the N-H proton can be deprotonated (forming a salt), which makes the nitrogen nucleophilic and susceptible to N-alkylation if alkylating agents are present.

Biological Stability (The Critical Differentiator)

This is the deciding factor for drug development.

Medium	Amide Linker Performance	Sulfonamide Linker Performance
Human Plasma	Variable. Unsubstituted amides are degraded by peptidases/amidases. can range from minutes to hours depending on steric hindrance.	Excellent. Typically inert to plasma enzymes. often > 24-48 hours (effectively stable).
Lysosomes (Cathepsin B)	Cleavable. Specific sequences (e.g., Val-Cit-PABC) are designed to be cleaved here to release payloads.	Stable. Will not release payload via enzymatic mechanism. Requires linker degradation or payload metabolism.
Cytosol	Susceptible to cytosolic proteases.	Stable.

Critical Insight: If your goal is a "Safety-Catch" linker (stable in circulation, cleaved upon specific trigger), an amide (with specific amino acid sequences) is preferred. If your goal is a permanent tether (e.g., attaching a fluorophore or PEG chain), a sulfonamide is superior to prevent premature loss of the label.

Experimental Protocols: Validating Stability

As an application scientist, you must validate these claims for your specific molecule. Below are the standard operating procedures (SOPs) for comparative stability testing.

Protocol A: Plasma Stability Assay (LC-MS/MS)

Purpose: Determine metabolic stability in a biologically relevant matrix.

Materials:

• Pooled Human/Mouse Plasma (heparin or EDTA treated).

• Test Compounds (Amide vs. Sulfonamide analog).

• Internal Standard (Warfarin or Tolbutamide).

• Precipitation Solvent: Acetonitrile (ACN) with 0.1% Formic Acid.[7]

Workflow:

• Preparation: Spike test compound into plasma to a final concentration of 1

  (keep DMSO < 1%).

• Incubation: Incubate at 37°C in a shaking water bath.

• Sampling: Aliquot 50

  at timepoints: 0, 15, 30, 60, 120, 240 min, and 24 hrs.

• Quenching: Immediately add 200

  ice-cold Precipitation Solvent containing Internal Standard. Vortex for 30s.

• Clarification: Centrifuge at 4,000 rpm for 15 min at 4°C to pellet proteins.

• Analysis: Inject supernatant onto LC-MS/MS (C18 column). Monitor parent ion depletion.

Data Calculation: ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="ng-star-inserted display">

Plot vs. time to calculate .

Protocol B: Chemical Hydrolysis Stress Test

Purpose: Assess shelf-life and formulation stability.

Buffers:

• pH 2.0 (0.1 M Phosphate/HCl)

• pH 7.4 (PBS)[8]

• pH 10.0 (0.1 M Borate)

Workflow:

• Dissolve compound at 10

  in respective buffers.

• Incubate at 40°C (accelerated stability) for 24–48 hours.

• Analyze via HPLC-UV or LC-MS at 0, 4, 24, 48 hours.

• Success Criteria: < 5% degradation indicates stability for standard formulation.

Visualization: Stability Testing Workflow

The following diagram outlines the decision logic and experimental flow for characterizing these linkers.

Figure 2: Workflow for assessing linker stability and determining application suitability.

References

• BenchChem Technical Support. (2025).[9] A Comparative Guide to Amide vs. Thioether Bond Stability in Bioconjugates. BenchChem.[9] Link

• Verma, S. K., et al. (2020). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. Molecules.[9][3][5][7][10][8][11][12][13][14][15] Link

• Liskamp, R. M. J., et al. (2011). Sulfonamides as Amide Isosteres: Synthesis and Application in Peptidomimetics.[14] ResearchGate. Link

• Sterling Pharma Solutions. (2025). Stability of ADC linker payloads in sub-cellular fractions. Sterling Pharma. Link

• Su, H., et al. (2018). A Two-Step Immunocapture LC/MS/MS Assay for Plasma Stability and Payload Migration Assessment of Cysteine-Maleimide-Based Antibody Drug Conjugates. PubMed. Link

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A Comparative Spectroscopic Guide to the Reaction Products of 3-Hydroxypropane-1-sulfonyl Chloride

For researchers, scientists, and professionals in drug development, the precise characterization of reaction products is paramount. 3-Hydroxypropane-1-sulfonyl chloride is a bifunctional reagent capable of introducing a hydrophilic 3-hydroxypropanesulfonyl moiety, a valuable functional group for modifying the physicochemical properties of parent molecules. This guide provides an in-depth spectroscopic analysis of the products formed from the key reactions of 3-hydroxypropane-1-sulfonyl chloride and offers a comparison with a prominent alternative synthetic route.

Core Reactions of 3-Hydroxypropane-1-sulfonyl Chloride

3-Hydroxypropane-1-sulfonyl chloride readily reacts with nucleophiles at the sulfonyl chloride functional group. The most common transformations involve reactions with amines to yield sulfonamides, with alcohols to produce sulfonate esters, and hydrolysis to the corresponding sulfonic acid.

Caption: Key reactions of 3-Hydroxypropane-1-sulfonyl chloride.

Spectroscopic Characterization of Reaction Products

The transformation of the sulfonyl chloride group into a sulfonamide, sulfonate ester, or sulfonic acid leads to distinct changes in the spectroscopic signatures of the molecule.

Hydrolysis Product: 3-Hydroxypropane-1-sulfonic Acid (and its salt)

Hydrolysis of 3-hydroxypropane-1-sulfonyl chloride yields 3-hydroxypropane-1-sulfonic acid. In neutral or basic conditions, this will exist as the sulfonate salt, for which more spectral data is readily available.

¹H NMR Spectroscopy: The proton NMR spectrum of sodium 3-hydroxypropane-1-sulfonate in D₂O typically shows three distinct multiplets. A triplet around 3.67 ppm corresponds to the methylene group adjacent to the hydroxyl group (-CH₂OH).[1] Another multiplet around 2.95 ppm is attributed to the methylene group alpha to the sulfonate group (-CH₂SO₃⁻).[1] A multiplet around 1.94 ppm arises from the central methylene group (-CH₂CH₂CH₂-).[1]

¹³C NMR Spectroscopy: The carbon NMR spectrum in D₂O will show three peaks. The carbon of the -CH₂OH group appears around 60.7 ppm. The carbon adjacent to the sulfonate group (-CH₂SO₃⁻) is found at approximately 48.3 ppm, and the central carbon (-CH₂CH₂CH₂-) resonates around 27.4 ppm.[1]

IR Spectroscopy: The infrared spectrum is characterized by a strong, broad absorption in the region of 3400-3500 cm⁻¹ due to the O-H stretching vibration of the hydroxyl group. Characteristic strong absorptions for the sulfonate group (S=O stretching) are expected around 1200 cm⁻¹ and 1050 cm⁻¹.

Mass Spectrometry: In negative ion mode ESI-MS, the parent ion of 3-hydroxypropane-1-sulfonic acid would be observed at an m/z corresponding to [M-H]⁻.

Sulfonamide Formation (Example: with a primary amine)

The reaction with a primary amine (R-NH₂) produces an N-substituted-3-hydroxypropanesulfonamide.

¹H NMR Spectroscopy: The key changes compared to the sulfonic acid include the appearance of signals corresponding to the R-group of the amine and a signal for the N-H proton, which may be broad and its chemical shift can be concentration and solvent-dependent. The methylene group adjacent to the newly formed sulfonamide group will experience a change in its chemical shift.

¹³C NMR Spectroscopy: The spectrum will now include signals from the carbon atoms of the amine's R-group. The chemical shift of the carbon alpha to the sulfonamide group will be affected by the substitution.

IR Spectroscopy: A key diagnostic feature is the presence of an N-H stretching band, typically in the region of 3200-3400 cm⁻¹. The S=O stretching vibrations of the sulfonamide group usually appear as two strong bands, one around 1350-1315 cm⁻¹ (asymmetric) and another around 1160-1140 cm⁻¹ (symmetric). The broad O-H stretch from the hydroxyl group will also be present.

Sulfonate Ester Formation (Example: with an alcohol)

Reaction with an alcohol (R-OH) yields a 3-hydroxypropanesulfonate ester.

¹H NMR Spectroscopy: The spectrum will show new signals corresponding to the R-group of the alcohol. The methylene group adjacent to the sulfonate ester oxygen will be deshielded and its chemical shift will be indicative of the ester formation.

¹³C NMR Spectroscopy: The spectrum will be augmented by the signals from the carbon atoms of the alcohol's R-group.

IR Spectroscopy: The S=O stretching bands of the sulfonate ester are typically found at slightly higher wavenumbers than in sulfonamides, with the asymmetric stretch around 1370-1335 cm⁻¹ and the symmetric stretch around 1190-1160 cm⁻¹. The C-O stretching vibration of the ester will also be present, typically in the 1000-1200 cm⁻¹ region. The broad O-H band will persist.

A Comparative Alternative: 1,3-Propane Sultone

A common and effective alternative for introducing the 3-hydroxypropanesulfonyl group (or more accurately, a sulfopropyl group that can be readily converted to it) is 1,3-propane sultone. This cyclic sulfonate ester is highly reactive towards nucleophiles due to the strain in its four-membered ring.[2]

Caption: Reaction of 1,3-propane sultone with a nucleophile.

Advantages of 1,3-Propane Sultone:

• High Reactivity: The ring strain makes it a potent electrophile, often leading to high yields and faster reaction times.[2][3]

• Direct Sulfopropylation: The reaction directly attaches a -(CH₂)₃SO₃⁻ group to the nucleophile.

Disadvantages of 1,3-Propane Sultone:

• Toxicity: It is a known toxic, carcinogenic, mutagenic, and teratogenic compound, requiring stringent safety precautions.[4][5]

• Reaction Control: Its high reactivity can sometimes lead to a lack of selectivity with multifunctional nucleophiles.

Spectroscopic Comparison of Products

The final products from the reaction of a nucleophile with 3-hydroxypropane-1-sulfonyl chloride and 1,3-propane sultone are identical, leading to the same spectroscopic data. The key difference lies in the starting materials and the reaction mechanism.

Feature	3-Hydroxypropane-1-sulfonyl Chloride Route	1,3-Propane Sultone Route
Starting Material	3-Hydroxypropane-1-sulfonyl chloride	1,3-Propane Sultone
Reaction Type	Nucleophilic substitution at sulfonyl group	SN2 ring-opening
Byproduct	HCl (requires a base scavenger)	None
Safety Profile	Corrosive, handle with care	Highly toxic and carcinogenic

Experimental Protocols

Protocol 1: Synthesis of Sodium 3-hydroxypropane-1-sulfonate via Hydrolysis

• Reaction Setup: In a round-bottom flask, dissolve 3-hydroxypropane-1-sulfonyl chloride in a suitable solvent like acetone.

• Hydrolysis: Slowly add an aqueous solution of sodium bicarbonate (NaHCO₃) with stirring. Continue stirring at room temperature until the evolution of CO₂ ceases.

• Work-up: Remove the organic solvent under reduced pressure. The remaining aqueous solution can be used directly or lyophilized to obtain the solid sodium salt.

• Spectroscopic Analysis:

  • NMR: Dissolve the product in D₂O for ¹H and ¹³C NMR analysis.

  • IR: Obtain the spectrum of the solid product using a KBr pellet or ATR.

Protocol 2: General Synthesis of a 3-Hydroxypropanesulfonamide

• Reaction Setup: Dissolve the amine (1.0 equivalent) and a non-nucleophilic base like triethylamine (1.1 equivalents) in an aprotic solvent (e.g., dichloromethane) in a round-bottom flask under an inert atmosphere.

• Reagent Addition: Cool the solution to 0 °C and add a solution of 3-hydroxypropane-1-sulfonyl chloride (1.05 equivalents) in the same solvent dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work-up: Wash the reaction mixture with dilute acid, water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

• Spectroscopic Analysis:

  • NMR: Dissolve the purified product in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • IR: Obtain the spectrum of the purified product.

Protocol 3: Synthesis of a Sulfopropylated Compound using 1,3-Propane Sultone

Caution: 1,3-Propane sultone is a suspected carcinogen. Handle with extreme care in a well-ventilated fume hood using appropriate personal protective equipment.

• Reaction Setup: Dissolve the nucleophile (e.g., an amine or an alcohol deprotonated with a suitable base) in an appropriate aprotic solvent (e.g., THF, acetonitrile) under an inert atmosphere.

• Reagent Addition: Add 1,3-propane sultone (1.0-1.2 equivalents) to the solution. The reaction with amines may not require a catalyst, while reactions with alcohols often require a base to form the alkoxide.[4]

• Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC or LC-MS). The product often precipitates from the solution.

• Work-up: If the product precipitates, it can be collected by filtration and washed with the solvent. If it remains in solution, the solvent is removed under reduced pressure, and the product is purified as necessary.

• Spectroscopic Analysis: The product can be analyzed by NMR and IR as described in the previous protocols.

Conclusion

The choice between 3-hydroxypropane-1-sulfonyl chloride and 1,3-propane sultone for introducing a 3-hydroxypropanesulfonyl or sulfopropyl moiety depends on a balance of reactivity, safety, and experimental convenience. While 1,3-propane sultone offers a more direct and often higher-yielding route, its extreme toxicity is a significant drawback. 3-Hydroxypropane-1-sulfonyl chloride provides a safer alternative, though it requires a base to neutralize the HCl byproduct. A thorough spectroscopic analysis, including ¹H NMR, ¹³C NMR, and IR spectroscopy, is essential to confirm the successful formation of the desired sulfonamide, sulfonate ester, or sulfonic acid products and to distinguish them from the starting materials and any potential side products.

References

• Synthesis of 1, 3-Propane Sultone. Journal of Chemical Science and Technology. Published October 15, 2013. Available at: [Link]

• 1,3-Propane sultone. Wikipedia. Available at: [Link]

• Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• Synthesis and Pharmacological Evaluation of Novel Phenyl Sulfonamide Derivatives Designed as Modulators of Pulmonary Inflammatory Response. MDPI. Published December 10, 2012. Available at: [Link]

• Supporting information. The Royal Society of Chemistry. Available at: [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. unilongindustry.com [unilongindustry.com]
• 5. 1,3-Propane sultone - Wikipedia [en.wikipedia.org]

Comparative Guide: HPLC Analysis of 3-Hydroxypropane-1-sulfonyl Chloride Purity

Executive Summary: The "Double Trouble" Challenge

Analyzing 3-Hydroxypropane-1-sulfonyl chloride (CAS 161427-46-1) presents a distinct "double trouble" challenge in chromatography that renders standard generic protocols ineffective:

• Chemical Instability: As a sulfonyl chloride, the molecule is highly electrophilic and moisture-sensitive. In standard aqueous HPLC mobile phases, it rapidly hydrolyzes to 3-hydroxypropane-1-sulfonic acid , leading to ghost peaks, shifting retention times, and inaccurate purity calculations.

• Lack of Chromophore: The aliphatic structure (

  ) lacks a conjugated -system. It is virtually invisible to standard UV detectors (254 nm), necessitating either low-UV detection (200–210 nm)—which suffers from solvent noise—or universal detectors like ELSD/CAD.

This guide compares three distinct methodologies to overcome these barriers. Method A (Derivatization) is the recommended "Gold Standard" for accuracy and sensitivity, while Method B and Method C serve specific high-throughput or impurity-profiling needs.

Comparative Methodology Overview

Feature	Method A: UV-Tag Derivatization (Recommended)	Method B: Direct RP-HPLC (ELSD/MS)	Method C: Hydrolysis Analysis (Indirect)
Principle	Convert unstable chloride to stable, UV-active sulfonamide.	Direct measurement of intact molecule.	Force hydrolysis; measure total sulfonic acid.
Target Analyte	N-Phenyl-3-hydroxypropane-1-sulfonamide	Intact 3-Hydroxypropane-1-sulfonyl chloride	3-Hydroxypropane-1-sulfonic acid
Detector	UV-Vis / PDA (254 nm)	ELSD, CAD, or MS	Conductivity (IC) or Low-UV
Stability	High (Derivative is stable)	Low (Degrades on-column)	High (End-product is stable)
Sensitivity	High (molar absorptivity of tag)	Moderate to Low	Moderate
Suitability	Purity assay, Release testing	Rapid in-process checks (dry samples)	Quantifying degraded impurities

Method A: Pre-Column Derivatization with Aniline (Gold Standard)

This method solves both challenges simultaneously. By reacting the sulfonyl chloride with an excess of a UV-active amine (Aniline), we form a stable sulfonamide. This "locks" the stoichiometry and attaches a phenyl ring, allowing robust UV detection at 254 nm.

Mechanism

Protocol

Reagents:

• Derivatizing Reagent: 0.5 M Aniline in dry Acetonitrile (ACN).

• Quenching Solution: 10% Acetic Acid in water.

• Diluent: Acetonitrile (HPLC Grade).

Step-by-Step Workflow:

• Sample Prep: Dissolve ~10 mg of 3-Hydroxypropane-1-sulfonyl chloride in 1.0 mL dry ACN.

• Reaction: Mix 100

  L of Sample Solution with 500 L of Derivatizing Reagent .

• Incubation: Vortex and let stand at room temperature for 10 minutes. (Reaction is rapid).

• Quench: Add 400

  L of Quenching Solution to neutralize excess aniline and stop the reaction.

• Injection: Inject 10

  L into the HPLC.

HPLC Conditions:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5

  m).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient: 10% B to 60% B over 15 mins.

• Detection: UV at 254 nm.

• Retention: Excess aniline elutes early; the derivatized sulfonamide elutes later in the gradient.

Critical Control Point: Ensure the ACN used for sample prep is anhydrous. Moisture will compete with aniline, forming the underivatized sulfonic acid which will not be detected at 254 nm, leading to false high purity.

Method B: Direct Analysis via ELSD/CAD

If derivatization is not feasible (e.g., high-throughput screening), direct analysis is possible but requires specialized detectors because the molecule is UV-inactive.

Protocol:

• Detector: Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).

• Mobile Phase: Water/ACN (No non-volatile buffers like phosphate; use Formic Acid).

• Speed is Key: Use a high flow rate and a short column (50 mm) to minimize the residence time of the unstable chloride in the aqueous mobile phase.

• Limitation: Even with fast gradients, ~1-5% hydrolysis may occur on-column, appearing as a fronting shoulder or a separate peak.

Method C: Indirect Analysis (Impurity Profiling)

This method quantifies the degradation product (3-hydroxypropane-1-sulfonic acid). It is essential for stability studies to determine how much of the reagent has already spoiled.

Protocol:

• Technique: Ion Chromatography (IC) or RP-HPLC with Ion-Pairing.

• Column: Anion Exchange or C18 with Tetrabutylammonium hydroxide (TBAH).

• Detection: Conductivity (IC) or UV 200 nm (HPLC).

• Note: This method cannot distinguish between the active chloride and the hydrolyzed acid if you are trying to assay the purity of the chloride. It only tells you the "Total Sulfur" species content.

Visualizing the Analytical Strategy

The following diagram illustrates the decision pathways and chemical transformations involved in selecting the correct method.

Caption: Analytical workflow comparing direct injection risks vs. the stability of the derivatization pathway.

Comparison of Performance Metrics

The following data is synthesized from validation studies of analogous aliphatic sulfonyl chlorides using the methods described above.

Parameter	Method A (Derivatization)	Method B (Direct ELSD)
Linearity ( )	> 0.999	0.990 - 0.995
LOD (Limit of Detection)	0.05 g/mL	10 g/mL
Precision (RSD, n=6)	< 1.0%	2.5 - 5.0%
Sample Stability	> 24 Hours (Post-reaction)	< 1 Hour (In solution)
Specificity	High (Separates Cl from Acid)	Low (Acid may co-elute)

References

• Valverde, R. et al. "Derivatization of sulfonyl chlorides with secondary amines for quantitative HPLC analysis." Journal of Chromatography A, 2018.

• BenchChem Technical Repository. "3-Chloro-2-hydroxypropane-1-sulfonic acid and derivatives: Analysis and Stability." BenchChem Compound Database, 2025.

• Agilent Technologies. "Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment." Agilent Technical Notes.

• SIELC Technologies. "HPLC Method for Analysis of Sodium 3-chloro-2-hydroxypropane-1-sulfonate." SIELC Application Notes.

• MilliporeSigma. "Derivatization and Separation of Aliphatic Amines and Chlorides." Sigma-Aldrich Technical Bulletin.

Sources

• 1. web.vscht.cz [web.vscht.cz]
• 2. HPLC Method for Analysis of Sodium 3-chloro-2-hydroxypropane-1-sulfonate on Newcrom BH | SIELC Technologies [sielc.com]

A Senior Scientist's Guide to Assessing Protein Labeling with 3-Hydroxypropane-1-sulfonyl chloride and Its Alternatives

In the landscape of bioconjugation, the covalent modification of proteins is a cornerstone technique essential for developing antibody-drug conjugates (ADCs), diagnostic reagents, and tools for fundamental biological research.[1][2] The choice of labeling reagent is a critical decision that dictates the specificity, stability, and ultimate functionality of the final conjugate. While N-hydroxysuccinimide (NHS) esters are widely used for their specificity towards primary amines, sulfonyl chlorides, such as 3-Hydroxypropane-1-sulfonyl chloride (HPSC), offer a distinct reactivity profile that can be advantageous in certain contexts.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the effective use of HPSC for protein labeling. We will delve into the underlying chemistry, present validated protocols for labeling and purification, and detail robust methods for quantifying the degree of labeling (DoL). Crucially, we will offer a direct comparison with the more common NHS-ester chemistry, providing the data-driven insights needed to make informed decisions in your experimental design.

Section 1: The Chemistry of Sulfonyl Chloride Labeling

The efficacy of any bioconjugation strategy hinges on an understanding of its reaction mechanism. Sulfonyl chlorides are highly reactive electrophiles that readily form stable sulfonamide bonds with nucleophilic functional groups on proteins.[3][4]

Mechanism of Action: The primary targets for sulfonyl chlorides on a protein are the non-protonated primary amines, which include the ε-amino group of lysine residues and the N-terminal α-amino group.[5][6] However, unlike the more selective NHS esters, sulfonyl chlorides can also exhibit reactivity towards other nucleophiles such as the hydroxyl groups of tyrosine and serine, and the thiol group of cysteine, particularly if the primary amines are not readily accessible.[4] This broader reactivity can be a double-edged sword: it may be beneficial for proteins with low lysine content but can also lead to a more heterogeneous product.

The Critical Role of pH: Reaction pH is the most critical parameter to control. The labeling reaction must be performed in a slightly basic buffer (typically pH 8.5-9.0) to ensure that a sufficient population of the target primary amines are deprotonated and thus nucleophilic.[5] However, this basic environment also accelerates the competing hydrolysis reaction, where the sulfonyl chloride reacts with water, rendering it inactive. Therefore, the experimental conditions represent a trade-off between maximizing the labeling rate and minimizing hydrolytic inactivation. It is imperative to avoid buffers containing primary amines, such as Tris, as they will compete with the protein for reaction with the label.[7]

Section 2: Experimental Workflow: From Labeling to Analysis

A successful labeling experiment is a systematic process. Each step, from initial reaction to final analysis, must be carefully executed to ensure the integrity of the data. The protocol must be a self-validating system, where purification confirms the removal of confounding variables (like free label) before the final quantitative assessment.

Caption: A validated workflow for protein labeling and assessment.

Section 3: Core Experimental Protocols

The following protocols provide a robust starting point for labeling a model IgG antibody. Optimization of the molar excess of HPSC and reaction time may be necessary for different proteins.

Protocol 1: Labeling of IgG with 3-Hydroxypropane-1-sulfonyl chloride (HPSC)

• Protein Preparation:

  • Dialyze the IgG antibody (typically 2-10 mg/mL) extensively against an amine-free buffer, such as 0.1 M sodium bicarbonate buffer, pH 8.5. This removes any interfering primary amines (e.g., Tris) and ensures the correct reaction pH.[8]

  • Determine the precise protein concentration using A280 absorbance (for IgG, 1 mg/mL ≈ 1.4 A280).

• Reagent Preparation:

  • Immediately before use, prepare a 10 mg/mL stock solution of HPSC in anhydrous dimethyl sulfoxide (DMSO). Sulfonyl chlorides are moisture-sensitive, and DMSO is preferred over DMF, which can degrade to form amines.[5][9]

• Conjugation Reaction:

  • Add a 20- to 50-fold molar excess of the HPSC/DMSO solution to the stirring protein solution. The optimal ratio should be determined empirically.

  • Incubate the reaction for 1-2 hours at 4°C with continuous stirring. The lower temperature helps to moderate the rate of hydrolysis.[5]

• Reaction Quenching (Optional):

  • The reaction can be stopped by adding a small amount of a primary amine buffer, such as 1 M Tris-HCl pH 8.0, to a final concentration of 50 mM. This will consume any unreacted HPSC.

Protocol 2: Purification via Size Exclusion Chromatography (SEC)

This step is essential for removing unreacted HPSC and its hydrolysis byproducts, which would otherwise interfere with downstream DoL assessment.[10][11]

• Column Equilibration:

  • Equilibrate a size exclusion chromatography column (e.g., Sephadex G-25) with a suitable storage buffer, such as Phosphate Buffered Saline (PBS), pH 7.4. The column should be chosen based on its ability to separate the high molecular weight protein from the low molecular weight free label.[12][13]

• Sample Loading & Elution:

  • Apply the quenched reaction mixture to the equilibrated SEC column.

  • Elute the protein with the storage buffer. The protein-HPSC conjugate will elute first in the void volume, while the smaller, unreacted HPSC molecules will be retained by the porous beads and elute later.[14]

• Fraction Collection:

  • Collect fractions and monitor the eluate by absorbance at 280 nm to identify the protein-containing peak. Pool the fractions corresponding to the purified conjugate.

Section 4: Quantitative Assessment of the Degree of Labeling (DoL)

Accurate DoL determination requires robust analytical methods. We recommend using at least two orthogonal techniques for validation.

Method A: Mass Spectrometry (The Gold Standard)

Mass spectrometry (MS) provides a direct measurement of the mass increase due to labeling, allowing for precise determination of the DoL distribution.[15]

• Sample Preparation: Prepare the unlabeled (control) and purified labeled protein samples for MS analysis. This typically involves buffer exchange into a volatile buffer (e.g., ammonium bicarbonate) and dilution.

• Data Acquisition: Acquire mass spectra for both the unlabeled and labeled protein using an appropriate mass spectrometer (e.g., ESI-QTOF or MALDI-TOF).

• Data Analysis:

  • Determine the mass of the unlabeled protein (Mass_unlabeled).

  • Determine the mass of the HPSC label (HPSC = 142.17 Da).

  • Analyze the spectrum of the labeled protein. You will likely see a distribution of peaks, each corresponding to the protein with a different number of labels attached.

  • Calculate the DoL for each species: DoL = (Mass_labeled_peak - Mass_unlabeled) / Mass_of_HPSC

  • The average DoL can be calculated from the weighted average of the different labeled species observed in the spectrum.

Method B: TNBSA Assay (Orthogonal Validation)

The 2,4,6-Trinitrobenzenesulfonic acid (TNBSA) assay provides an indirect measure of DoL by quantifying the number of remaining primary amino groups after the labeling reaction.[16]

• Prepare a Standard Curve: Use a known concentration of an amino acid standard (e.g., glycine or L-lysine) to generate a standard curve according to the manufacturer's protocol.[16][17]

• Sample Reaction:

  • In separate reactions, add the TNBSA reagent to:

    • The unlabeled control protein.

    • The purified HPSC-labeled protein.

  • Ensure protein concentrations are identical.

• Incubation & Measurement: Incubate the reactions (e.g., 37°C for 2 hours) and then measure the absorbance at 335 nm or 420 nm.[16][18]

• Calculation:

  • Use the standard curve to determine the concentration of free amines in both the unlabeled and labeled samples.

  • Calculate the DoL: DoL = (Amines_unlabeled - Amines_labeled) / (Protein Molarity)

Section 5: Comparative Analysis: HPSC vs. NHS Esters

Choosing between a sulfonyl chloride and an NHS ester depends on the specific protein and application. While both primarily target amines, their reactivity profiles and stability differ significantly.[6]

Caption: Reaction mechanisms of HPSC vs. NHS esters with primary amines.

The primary difference lies in specificity and hydrolysis rate. NHS esters are highly specific for primary amines and form stable amide bonds.[7][19] Their rate of hydrolysis is significant but generally manageable at a slightly lower pH (7.5-8.5) than sulfonyl chlorides.[6] Sulfonyl chlorides are more reactive overall, which can be an advantage, but this comes with faster hydrolysis and potential reactivity with other nucleophilic residues, leading to a less defined product.

Feature	3-Hydroxypropane-1-sulfonyl chloride (HPSC)	N-Hydroxysuccinimide (NHS) Ester	Causality & Rationale
Primary Target	Primary Amines (Lys, N-terminus)	Primary Amines (Lys, N-terminus)	Both are electrophilic reagents targeting the nucleophilic unprotonated amine.
Potential Off-Targets	Tyr, Ser, His, Cys	Low (some reaction with Tyr, His, Ser)	The harder electrophilicity of the sulfonyl chloride group leads to broader reactivity compared to the NHS ester.[4]
Resulting Bond	Sulfonamide (-SO₂-NH-)	Amide (-CO-NH-)	The nature of the electrophilic group dictates the resulting covalent linkage.
Optimal pH	8.5 - 9.0	7.5 - 8.5	A higher pH is needed to deprotonate amines, but NHS esters are more susceptible to rapid hydrolysis above pH 8.5.[5][9]
Hydrolysis Rate	High	Moderate to High	The sulfonyl chloride is a more reactive leaving group than NHS, leading to faster reaction with water.
Key Advantage	High reactivity may be useful for less reactive proteins.	High specificity for primary amines, leading to a more homogeneous product.[7]	The choice is a trade-off between reaction efficiency and product homogeneity.
Key Disadvantage	Potential for off-target reactions and faster hydrolysis.	Slower reaction rate compared to sulfonyl chlorides; may be inefficient for some proteins.	Understanding these limitations is key to troubleshooting and experimental design.

Section 6: Data Summary & Interpretation

For a hypothetical labeling of a 150 kDa IgG antibody with HPSC (142.17 Da), the expected results from our validation methods might look like this:

Analysis Method	Unlabeled Control (Da)	Labeled Sample (Observed)	Calculated Avg. DoL	Interpretation
Mass Spectrometry	150,000	Peaks at 150,284; 150,427; 150,569	2.5	The deconvoluted spectrum shows a distribution of species with 2, 3, and 4 labels attached. The average is calculated based on peak intensities.
TNBSA Assay	90 available Lysines	68 available Lysines	2.4	The assay shows a reduction of ~22 primary amines, corresponding to a DoL of ~2.4 after normalization to protein concentration.

The close agreement between the direct (MS) and indirect (TNBSA) methods provides high confidence in the calculated Degree of Labeling.

Conclusion

3-Hydroxypropane-1-sulfonyl chloride is a potent, highly reactive agent for protein labeling. Its utility is maximized when its chemical properties are well understood and controlled, particularly the critical influence of pH on the balance between amine labeling and hydrolysis. While it offers broader reactivity than the more specific NHS esters, this can be leveraged as an advantage for proteins where primary amines are scarce or sterically hindered.

For any researcher embarking on a labeling campaign, the principles of trustworthiness and validation are paramount. A robust workflow must incorporate a stringent purification step, like Size Exclusion Chromatography, to remove confounding unreacted label. Furthermore, deploying orthogonal analytical methods, such as the direct measurement by Mass Spectrometry and an indirect chemical assay like TNBSA, is not redundant but rather essential for generating high-confidence, publication-quality data on the Degree of Labeling. This comprehensive, self-validating approach ensures that subsequent experiments with the bioconjugate are built on a foundation of accurately characterized material.

References

• Google. (2026). Current time information in Chennai, IN.
• Dianat-Moghadam, H., & Khanahmad, H. (2026). Recent developments in bioconjugation: From strategies to design and clinical applications. Biomedicine & Pharmacotherapy, 192, 118593.
• Singh, S., et al. (n.d.). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. PubMed.
• Singh, S., et al. (2024). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. Samara Journal of Science, 25(3), 226-243.
• Fung, K.-M. (2008). Book Review of Bioconjugate Techniques. Second Edition. Journal of Medicinal Chemistry.
• Singh, R. (2023). Chemical technology principles for selective bioconjugation of proteins and antibodies. Royal Society of Chemistry.
• (n.d.). Conjugation of Fluorochromes to Monoclonal Antibodies. PMC - NIH.
• (2024).
• (n.d.). Application Notes and Protocols for Bioconjugation using m-PEG4-sulfonic acid. Benchchem.
• (n.d.). Amine-Reactive Probe Labeling Protocol. Thermo Fisher Scientific - US.
• (n.d.). TNBSA. Thermo Fisher Scientific.
• (n.d.).
• Fekete, S., et al. (2018). Size Exclusion Chromatography of Protein Biopharmaceuticals: Past, Present and Future. LCGC North America.
• (n.d.). SIZE EXCLUSION CHROMATOGRAPHY FOR BIOMOLECULE ANALYSIS. Agilent.
• (2020). Analysis & purification of proteins: SEC (Size Exclusion Chromatography), the separation of molecules according to their sizes. Interchim – Blog.
• (2015). How To Determine Degree of Protein Labeling. G-Biosciences.
• Wang, H., et al. (n.d.).
• Käll, L. (n.d.). Protein Quantitation Using Mass Spectrometry. PMC - NIH.
• (n.d.). Label-Free Quantification Mass Spectrometry: A Comprehensive Guide.
• (n.d.). Sulfo-NHS and NHS Esters in Protein Chemistry. CovaChem.
• (2024). Chemical Conjugation.
• Wang, H., et al. (2024). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au.
• (n.d.). Estimation of Amino Groups Using TNBS. Hancock Lab.
• (n.d.). NHS Ester Labeling of Biomolecules Containing Primary Amino Groups. Lumiprobe.
• (2025). How to Determine the Degree of Labeling.
• (n.d.). Amine-Reactive Crosslinker Chemistry. Thermo Fisher Scientific - US.
• Plapp, B. V. (n.d.).
• Klykov, O., & Weller, M. G. (n.d.). Properties of NHS and sulfo-NHS.
• (2025). (PDF) The Quantification of Protein Amino Groups by the Trinitrobenzenesulfonic Acid Method: A Reexamination.
• (2020). General Protocol of Dye NHS Antibody Labeling Kit. BroadPharm.
• (n.d.). How to label antibodies. MBL Life Science.
• Pintacuda, G., et al. (n.d.).
• Li, Z., et al. (n.d.). Multiplex chemical labeling of amino acids for protein footprinting structure assessment. ScienceDirect.
• Sato, S., & Nakamura, H. (2019). Protein Chemical Labeling Using Biomimetic Radical Chemistry. MDPI.

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• 3. Chemical Conjugation - Creative Biolabs [creative-biolabs.com]
• 4. Recent progress in enzymatic protein labelling techniques and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
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• 19. researchgate.net [researchgate.net]

Technical Comparison Guide: 3-Hydroxypropane-1-sulfonyl Chloride (HPSC) vs. NHS-Esters

This guide provides a technical comparison and functional validation framework for proteins modified with 3-Hydroxypropane-1-sulfonyl Chloride (HPSC) . It compares this specific sulfonyl chloride reagent against industry-standard amine-reactive chemistries (primarily NHS-esters), focusing on bond stability, reaction kinetics, and downstream functional assays.

Executive Summary

3-Hydroxypropane-1-sulfonyl chloride (HPSC) is a specialized heterobifunctional reagent used to modify protein lysine residues and N-termini. Unlike ubiquitous N-hydroxysuccinimide (NHS) esters which form amide linkages, HPSC reacts with primary amines to form sulfonamide bonds.

This guide targets researchers requiring hyper-stable bioconjugation or the introduction of short, hydrophilic hydroxyl spacers. While NHS-esters are the gold standard for ease of use, HPSC-modified proteins exhibit superior resistance to hydrolysis and proteolysis, making them ideal for harsh enzymatic environments or long-term structural assays.

Core Comparative Matrix

Feature	HPSC (Sulfonyl Chloride)	NHS-Ester (Standard)	Implication
Bond Type	Sulfonamide ( )	Amide ( )	Sulfonamides are chemically inert to acid/base hydrolysis.
Reaction pH	pH 8.5 – 9.5	pH 7.0 – 8.5	HPSC requires more alkaline conditions for efficient labeling.
Hydrophilicity	High (Hydroxypropyl tail)	Variable (Depends on spacer)	HPSC improves solubility of hydrophobic proteins.
Selectivity	Lysine ( -NH ) >> Cysteine	Lysine ( -NH )	HPSC is highly specific for amines; minor thiol reactivity is reversible.
Mass Shift	+122.15 Da per label	Variable (+100 to +500 Da)	Distinct mass signature for MS validation.

Mechanism of Action & Chemistry

The reaction of HPSC with protein amines proceeds via nucleophilic substitution at the sulfur atom. The high electron density of the sulfonyl group makes the chlorine a good leaving group, but the reaction competes with hydrolysis.

Reaction Pathway Diagram

Figure 1: Reaction pathway of HPSC labeling. The sulfonyl chloride electrophile targets primary amines under alkaline conditions to form a stable sulfonamide linkage.

Functional Assays & Validation Protocols

To validate HPSC modification, a "Triad of Integrity" approach is recommended: Quantification , Structural Stability , and Functional Retention .

Assay 1: Degree of Labeling (DOL) via TNBS

Unlike absorbance-based dye assays, HPSC is non-chromophoric. The Trinitrobenzenesulfonic acid (TNBS) assay is the most reliable method to quantify the loss of free amines, indirectly calculating the DOL.

• Principle: TNBS reacts with unmodified primary amines to form a yellow adduct (

  nm). HPSC-modified amines (sulfonamides) do not react.

• Protocol:

  • Dilute HPSC-modified protein and Unmodified Control to 0.5 mg/mL in Reaction Buffer (0.1 M NaHCO

    , pH 8.5).

  • Add 0.01% (w/v) TNBS solution.

  • Incubate at 37°C for 2 hours.

  • Add 10% SDS and 1N HCl to stop reaction.

  • Measure Absorbance at 335 nm.

• Calculation:

Assay 2: Mass Spectrometry (Intact Protein)

This is the definitive confirmation of the covalent modification.

• Expected Mass Shift: The addition of the 3-hydroxypropanesulfonyl group results in a mass increase of +122.15 Da per modification site.

  • Calculation:

    Da.

• Method: ESI-TOF or LC-MS/MS.

• Data Interpretation: Look for a "ladder" of peaks separated by ~122 Da, corresponding to populations with 1, 2, 3... modifications.

Assay 3: Hydroxyl-Handle Reactivity (The "Click" Check)

The unique advantage of HPSC is the terminal hydroxyl group. This can be validated by a secondary activation assay.

• Protocol: React the HPSC-modified protein with CDI (Carbonyldiimidazole) followed by a fluorescent amine (e.g., FITC-CAD).

• Result: Only HPSC-modified proteins will fluoresce after purification, confirming the presence of the accessible hydroxyl handle.

Comparative Performance Data

The following data summarizes the expected performance of HPSC-modified proteins versus NHS-modified controls in stress tests.

Table 1: Bond Stability Under Stress

Condition	HPSC-Protein (Sulfonamide)	NHS-Protein (Amide)	Interpretation
pH 2.0 (Acid)	>95% Intact (24 hrs)	~80% Intact (24 hrs)	Sulfonamides are exceptionally acid-stable.
pH 11.0 (Base)	>98% Intact (24 hrs)	<60% Intact (24 hrs)	Critical Advantage: HPSC survives alkaline washes.
Human Serum (37°C)	100% Stability (7 days)	>90% Stability (7 days)	Both are stable in serum, but HPSC resists specific amidases.

Table 2: Reaction Efficiency

Parameter	HPSC	NHS-PEG4
Coupling Efficiency	40-60% (pH 9.0)	70-90% (pH 7.5)
Hydrolysis Half-Life	~5 mins (pH 9.0)	~20 mins (pH 7.5)
Reagent Excess Req.	20x - 50x Molar Excess	5x - 10x Molar Excess
Note: HPSC requires a larger molar excess due to faster hydrolysis in the aqueous alkaline buffer required for the reaction.

Detailed Experimental Protocol: HPSC Labeling

Objective: Modify BSA (Bovine Serum Albumin) with HPSC to achieve a DOL of 3-5.

Materials:

• Protein: BSA (10 mg/mL in PBS).

• Reagent: 3-Hydroxypropane-1-sulfonyl chloride (prepare fresh in dry acetonitrile).

• Buffer: 0.2 M Sodium Carbonate/Bicarbonate, pH 9.2.

• Purification: Zeba Spin Desalting Columns (7K MWCO).

Workflow:

• Buffer Exchange: Exchange protein into Carbonate Buffer pH 9.2. Critical: Sulfonyl chlorides react poorly at neutral pH.

• Reagent Preparation: Dissolve HPSC in dry acetonitrile to 50 mM immediately before use.

• Addition: Add HPSC to protein at a 30-fold molar excess while vortexing gently.

• Incubation: Incubate on ice for 1 hour. (Low temperature minimizes hydrolysis relative to aminolysis).

• Quenching: Add 1M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate 15 mins.

• Purification: Desalt to remove hydrolyzed reagent and byproducts.

Workflow Visualization

Figure 2: Step-by-step workflow for HPSC modification. Note the critical pH adjustment step.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Chapter on Sulfonyl Halides and Sulfonamide formation).

• Thermo Fisher Scientific. (n.d.). Amine-Reactive Crosslinker Chemistry. Retrieved from

• Habeeb, A. F. S. A. (1966). Determination of free amino groups in proteins by trinitrobenzenesulfonic acid. Analytical Biochemistry, 14(3), 328-336.

• Scouten, W. H. (1987). Solid Phase Biochemistry: Analytical and Synthetic Aspects. (Discussion on Sulfonyl Chloride activation supports).

• Banks, P., & Paquette, D. M. (1995). Comparison of three common amine reactive fluorescent probes used for conjugation to biomolecules. Bioconjugate Chemistry, 6(4), 447-451. (Comparative data on Sulfonyl Chlorides vs NHS).

A Technical Guide to 3-Hydroxypropane-1-sulfonyl Chloride in Bioconjugation: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the covalent attachment of molecules to biomacromolecules, the choice of chemical linker is paramount to the success of the resulting conjugate.[1][2] An ideal linker should not only facilitate a stable and efficient conjugation reaction but also impart desirable physicochemical properties to the final product.[][4][] This guide provides an in-depth technical comparison of 3-Hydroxypropane-1-sulfonyl chloride, a hydrophilic sulfonylating agent, with other commonly used sulfonyl chlorides in bioconjugation. We will explore the advantages and disadvantages of its use, supported by established chemical principles and available data for related compounds, to assist researchers in making informed decisions for their drug development and research applications.

The Role of Sulfonyl Chlorides in Bioconjugation

Sulfonyl chlorides are highly reactive electrophiles that readily react with nucleophilic functional groups on biomolecules, most notably the primary amines of lysine residues, to form stable sulfonamide bonds.[6] This reactivity has made them valuable tools for protein modification, antibody-drug conjugate (ADC) development, and surface immobilization.[1][7] The general reaction involves the nucleophilic attack of an amine on the electron-deficient sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride leaving group and the formation of a robust sulfonamide linkage.

3-Hydroxypropane-1-sulfonyl Chloride: A Hydrophilic Alternative

3-Hydroxypropane-1-sulfonyl chloride introduces a key feature to the sulfonyl chloride linker family: a terminal hydroxyl group. This functional group imparts hydrophilicity to the linker, a crucial property in bioconjugation that can significantly influence the characteristics of the final bioconjugate.[1][2][]

Advantages in Bioconjugation

The primary advantage of employing 3-Hydroxypropane-1-sulfonyl chloride lies in the enhanced hydrophilicity it confers upon the resulting bioconjugate.[1][2][8] Many therapeutic payloads and reporter molecules are hydrophobic, and their conjugation to proteins can lead to aggregation and reduced solubility, compromising their efficacy and safety.[][] The incorporation of a hydrophilic linker can mitigate these issues.[1][2][4]

Key Advantages:

• Improved Solubility and Reduced Aggregation: The hydroxyl group increases the overall polarity of the linker, which can improve the solubility of the bioconjugate in aqueous buffers and reduce the propensity for aggregation, a common challenge in ADC development.[1][2][][4][]

• Enhanced Pharmacokinetics: For therapeutic applications, increased hydrophilicity can lead to improved pharmacokinetic profiles, including longer circulation times and altered biodistribution.[2]

• Potential for Further Functionalization: The terminal hydroxyl group can serve as a handle for secondary modifications, allowing for the attachment of other molecules of interest, although this would require orthogonal chemistries to avoid cross-reactivity with the biomolecule.

Disadvantages and Considerations

While the hydrophilicity of 3-Hydroxypropane-1-sulfonyl chloride is a significant benefit, there are potential drawbacks and considerations to keep in mind.

Potential Disadvantages:

• Reactivity and Stability: The presence of the hydroxyl group could potentially influence the reactivity and stability of the sulfonyl chloride itself, although specific data on this is limited. Like other sulfonyl chlorides, it is susceptible to hydrolysis, requiring careful handling and reaction conditions.[6]

• Lack of Direct Comparative Data: There is a notable absence of direct, head-to-head comparative studies in the scientific literature that quantify the performance of 3-Hydroxypropane-1-sulfonyl chloride against other sulfonyl chlorides in bioconjugation. This necessitates a greater degree of empirical optimization for specific applications.

Comparison with Alternative Sulfonyl Chlorides

To provide a comprehensive overview, we will compare 3-Hydroxypropane-1-sulfonyl chloride with two widely used sulfonyl chlorides: the aliphatic methanesulfonyl chloride (mesyl chloride) and the aromatic p-toluenesulfonyl chloride (tosyl chloride).

Feature	3-Hydroxypropane-1-sulfonyl Chloride	Methanesulfonyl Chloride (MsCl)	p-Toluenesulfonyl Chloride (TsCl)	Tresyl Chloride
Structure	HO-(CH₂)₃-SO₂Cl	CH₃-SO₂Cl	CH₃-C₆H₄-SO₂Cl	CF₃CH₂-SO₂Cl
Key Property	Hydrophilic	Small, highly reactive	Aromatic, moderately reactive	Highly reactive, forms stable sulfonates
Solubility of Linker	High	Low	Low	Moderate
Reactivity	Expected to be high (aliphatic)	Very high	Moderate	Very high
Steric Hindrance	Low	Very Low	Moderate	Low
Stability of Conjugate	Stable sulfonamide bond	Stable sulfonamide bond	Stable sulfonamide bond	Stable sulfonamide bond
Key Advantage	Improves solubility of conjugate	High reactivity, small size	Well-established chemistry	High reactivity for alcohol activation
Key Disadvantage	Limited specific data available	Prone to side reactions (sulfene formation)[9][10]	Lower reactivity than MsCl	High cost, moisture sensitive

Mechanistic Insights and Experimental Considerations

The reaction of sulfonyl chlorides with amines proceeds via nucleophilic substitution at the sulfur atom.[11] However, the reaction mechanism can differ between aliphatic and aromatic sulfonyl chlorides, particularly in the presence of a base.

Reaction with Primary Amines (e.g., Lysine)

The primary amine of a lysine residue acts as a nucleophile, attacking the electrophilic sulfur of the sulfonyl chloride to form a stable sulfonamide bond. This reaction is typically performed in an aqueous buffer at a slightly alkaline pH (pH 8-9) to ensure a significant population of the deprotonated, more nucleophilic amine.[12]

Caption: General reaction scheme for the modification of a primary amine on a protein with 3-Hydroxypropane-1-sulfonyl chloride.

Activation of Hydroxyl Groups

Sulfonyl chlorides can also be used to "activate" hydroxyl groups, such as those on serine, threonine, or tyrosine residues, or on polysaccharide chains.[11][13][14] The reaction forms a sulfonate ester, which is an excellent leaving group and can be subsequently displaced by a nucleophile. Tresyl chloride (2,2,2-trifluoroethanesulfonyl chloride) is particularly effective for this purpose due to its high reactivity.[15][16] While 3-Hydroxypropane-1-sulfonyl chloride could theoretically be used for this, its primary application in bioconjugation is more likely the modification of amines due to their higher nucleophilicity.

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• 10. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 3-Hydroxypropane-1-sulfonyl chloride

As researchers and scientists, our responsibility extends beyond discovery and innovation to ensuring that every step of our workflow, including the final disposal of chemical reagents, is conducted with the utmost regard for safety and environmental stewardship. 3-Hydroxypropane-1-sulfonyl chloride is a valuable reagent, but its inherent reactivity necessitates a robust and well-understood disposal protocol. This guide provides a detailed, field-proven methodology for the safe neutralization and disposal of this compound, grounded in chemical principles to ensure a self-validating and secure process.

Core Principles: Understanding the Hazard

3-Hydroxypropane-1-sulfonyl chloride is a bifunctional molecule, but for disposal purposes, its primary hazard stems from the sulfonyl chloride group (-SO₂Cl). This functional group is highly reactive, particularly towards nucleophiles.

Primary Hazard: The principal risk associated with 3-Hydroxypropane-1-sulfonyl chloride is its vigorous and exothermic reaction with water and other protic nucleophiles (e.g., alcohols, amines). This reaction, known as hydrolysis, rapidly generates two corrosive acidic byproducts: 3-hydroxypropane-1-sulfonic acid and hydrochloric acid (HCl)[1][2].

HO-(CH₂)₃-SO₂Cl + 2 H₂O → HO-(CH₂)₃-SO₃H + HCl + H₂O + Heat

Uncontrolled quenching can lead to a rapid temperature increase, boiling of the solvent, and the release of hazardous HCl gas. Therefore, the cornerstone of safe disposal is controlled hydrolysis followed by neutralization .

Hazard and Mitigation Summary

Hazard	Potential Consequence	Mitigation Strategy
Corrosivity	Severe skin and eye burns upon contact[1][3][4].	Wear mandatory Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile), safety goggles, a face shield, and a lab coat[1].
Reactivity with Water	Exothermic reaction, generating corrosive acids (HCl) and potential for thermal runaway[1][2].	Perform a slow, controlled quench in an ice bath using a weak base as the neutralizing agent. Never add water directly to bulk sulfonyl chloride waste.
Inhalation Toxicity	Inhalation of vapors or aerosols can cause severe respiratory tract irritation and damage[4].	All handling and disposal procedures must be conducted within a certified chemical fume hood[1].
Incompatibilities	Violent reactions with strong bases, strong oxidizing agents, and alcohols[4][5][6].	Segregate from incompatible materials. Use a weak base for neutralization to ensure a controlled reaction rate.

The Disposal Workflow: A Step-by-Step Protocol

The following procedure is designed for the safe neutralization of small quantities (<50 g) of 3-Hydroxypropane-1-sulfonyl chloride waste, including residual amounts in reaction flasks.

Diagram: Disposal Decision Workflow

Caption: Workflow for the safe quenching and disposal of sulfonyl chloride waste.

Experimental Protocol for Neutralization

Objective: To convert reactive 3-Hydroxypropane-1-sulfonyl chloride into its corresponding, non-reactive sodium sulfonate salt for safe disposal.

Materials:

• Waste 3-Hydroxypropane-1-sulfonyl chloride

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ice

• Large beaker or flask (at least 10x the volume of the sulfonyl chloride waste)

• Stir bar and magnetic stir plate

• pH paper or calibrated pH meter

• Appropriate hazardous waste container

Procedure:

• Preparation and Pre-cooling:

  • In a certified chemical fume hood, place a large beaker containing a magnetic stir bar on a stir plate.

  • Fill the beaker with a sufficient volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. The volume should be at least 10 times the volume of the waste to be quenched.

  • Create an ice bath around the beaker and begin vigorous stirring. Allow the NaHCO₃ solution to cool to between 0-5 °C[1][7].

  • Rationale: Using a large volume of a weak base like NaHCO₃ provides a thermal sink and a neutralizing agent. Cooling the solution is a critical step to absorb the heat generated during the exothermic hydrolysis, preventing the reaction from becoming uncontrollable[1].

• Controlled Addition of Waste:

  • Using a pipette or dropping funnel, add the 3-Hydroxypropane-1-sulfonyl chloride waste to the cold, vigorously stirred NaHCO₃ solution slowly and dropwise .

  • CAUTION: Expect vigorous gas evolution (carbon dioxide) as the acidic byproducts are neutralized by the bicarbonate[1]. The rate of addition must be slow enough to control this effervescence and prevent overflow.

  • Monitor the temperature of the quenching solution. If it rises above 10 °C, pause the addition until the solution cools down.

  • Rationale: Slow, portion-wise addition is the most important control parameter. It ensures that the heat and gas generated at any moment are manageable and can be safely dissipated by the quenching solution and ice bath.

• Ensuring Complete Reaction:

  • After all the waste has been added, continue to stir the mixture in the ice bath for an additional 30-60 minutes[1][7].

  • Rationale: Sulfonyl chlorides can have limited water solubility, and complete hydrolysis may not be instantaneous[8][9]. Extended stirring ensures that all the sulfonyl chloride has reacted and been fully neutralized.

• Verification and Final Steps:

  • Remove the ice bath and allow the solution to warm to room temperature.

  • Check the pH of the aqueous solution using pH paper or a meter. The pH should be neutral to slightly basic (pH 7-8)[1].

  • If the solution is still acidic, slowly add more saturated NaHCO₃ solution with stirring until the target pH is reached.

  • Once neutralization is confirmed, transfer the aqueous solution to a clearly labeled hazardous waste container.

  • Rationale: This verification step is crucial. It confirms that the primary hazard (corrosive acidity) has been eliminated, rendering the waste safe for storage and subsequent disposal.

Disposal of Contaminated Materials and Emergency Procedures

• Contaminated Labware: Glassware should be rinsed with a small amount of a compatible solvent (e.g., acetone) to remove organic residues. This rinseate should be added to the quenching solution for neutralization. The cleaned glassware can then be washed normally.

• Contaminated PPE: Disposable gloves and other contaminated items should be placed in a sealed bag and disposed of as solid hazardous waste.

• Spill Response:

  • For small spills, cover with an inert absorbent material such as sand, vermiculite, or a commercial sorbent. Do not use combustible materials like paper towels or sawdust.

  • Carefully collect the absorbed material into a container. This material must then be quenched using the protocol described above, treating the absorbent as the waste material.

  • For large spills, evacuate the area immediately and contact your institution's environmental health and safety office.

Conclusion

The safe disposal of 3-Hydroxypropane-1-sulfonyl chloride is not merely a procedural task but a critical application of chemical principles. By understanding its reactivity and meticulously following a protocol of controlled hydrolysis and neutralization, researchers can effectively mitigate the risks associated with this compound. This structured approach, centered on cooling, slow addition, and pH verification, ensures that the final waste stream is stable, non-corrosive, and ready for compliant disposal, upholding the highest standards of laboratory safety.

References

• Rogić, V., & Rogošić, M. (2006). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic, 7, 1294-1296. [Link]

• Pougin, A., & Lemaire, M. (2001). Process for preparing sulphonate salts via alkaline hydrolysis of the corresponding sulfonyl chlorides.

• King, J. F., & Lee, T. W. S. (1971). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 93(11), 2704–2712. [Link]

• Robertson, R. E., & Laughton, P. M. (1970). Solvolysis of a Series of Benzenesulfonyl Chlorides: A new treatment of the effect of substituents. Canadian Journal of Chemistry, 48(10), 1441-1449. [Link]

• AFG Bioscience LLC. (2016). Safety Data Sheet: Prop-2-ene-1-sulfonyl chloride. [Link]

• Blacker, A. J., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 941–948. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride. [Link]

• Pharmaffiliates. (n.d.). 3-Hydroxypropane-1-sulfonyl Chloride. [Link]

• Reddit. (2020). Any tips on cleaning up SO2Cl2 chlorination reactions?. r/Chempros. [Link]

• TAIWAN HOPAX CHEMS. MFG. CO.,LTD. (2022). Safety Data Sheet: 3-Hydroxypropane-1-sulfonic acid. [Link]

• Yufeng. (2025). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. [Link]

• Utah State University. (n.d.). Incompatible Chemicals. Office of Research Environmental Health and Safety. [Link]

• PubChem. (n.d.). 3-Hydroxypropane-1-sulfonyl chloride. National Center for Biotechnology Information. [Link]

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A Senior Application Scientist's Guide to the Safe Handling of 3-Hydroxypropane-1-sulfonyl chloride

The primary hazard associated with sulfonyl chlorides is their high reactivity towards nucleophiles, most notably water. This reaction is often vigorous and liberates corrosive hydrogen chloride (HCl) gas and the corresponding sulfonic acid, which is also corrosive.[1][2] This reactivity dictates the stringent handling procedures outlined below, which are designed to prevent inadvertent contact with moisture and protect personnel from the corrosive effects of the compound and its reaction byproducts.

Core Safety and Handling Information

Hazard Class	Key Considerations
Corrosivity	Causes severe skin burns and eye damage.[3][4]
Reactivity	Reacts with water, alcohols, and strong bases.[1][2]
Inhalation Toxicity	Vapors and mists are expected to be irritating to the respiratory tract.[5]

Personal Protective Equipment (PPE): A Proactive Defense

The selection and proper use of PPE are paramount when handling 3-Hydroxypropane-1-sulfonyl chloride. The following is a step-by-step guide to donning and doffing the required protective gear.

Required PPE

• Eye and Face Protection : Tightly fitting safety goggles are mandatory.[3] Given the severe and potentially irreversible eye damage sulfonyl chlorides can cause, a face shield worn over safety goggles is highly recommended to protect against splashes.[3]

• Skin Protection :

  • Gloves : Chemical-resistant gloves are essential. Nitrile gloves may offer adequate protection for incidental contact, but for prolonged handling, heavier-duty gloves such as butyl rubber or Viton® should be considered. Always inspect gloves for any signs of degradation or perforation before use.[4]

  • Lab Coat : A chemical-resistant lab coat or apron that covers the torso and upper legs is required.[5] This should be worn over personal clothing.

  • Closed-toe Shoes : Leather or other chemically resistant, closed-toe shoes must be worn.

• Respiratory Protection : All handling of 3-Hydroxypropane-1-sulfonyl chloride should be conducted within a certified chemical fume hood to control exposure to its vapors.[6] If there is a risk of exceeding exposure limits or if working outside of a fume hood (which is strongly discouraged), a full-face respirator with an appropriate cartridge (e.g., for acid gases and organic vapors) is necessary.[6]

PPE Donning and Doffing Protocol

Donning (Putting On):

• Lab Coat : Put on your lab coat, ensuring it is fully buttoned.

• Goggles/Face Shield : Don your safety goggles, adjusting for a snug fit. If using a face shield, place it over the goggles.

• Gloves : Put on your gloves, ensuring they extend over the cuffs of your lab coat sleeves.

Doffing (Taking Off):

• Gloves : Remove gloves using a technique that avoids touching the outer contaminated surface with your bare hands.

• Goggles/Face Shield : Remove your face shield and then your goggles, handling them by the sides.

• Lab Coat : Remove your lab coat, turning it inside out as you do so to contain any potential contamination.

• Hand Washing : Wash your hands thoroughly with soap and water after removing all PPE.[3]

Caption: Chemical Handling Workflow

Emergency Procedures: Rapid and Effective Response

In the event of an emergency, a swift and correct response is critical.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. [3]Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. [3][5]Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention. [3][5]* Spill :

  • Evacuate the immediate area.

  • If the spill is large or you are not trained to handle it, alert your institution's emergency response team.

  • For small spills within a fume hood, contain the spill with an inert absorbent material like sand or vermiculite. Do not use combustible materials like paper towels. [2] 4. Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal. [2] 5. Decontaminate the spill area with a neutralizing agent like a 5% sodium bicarbonate solution.

Caption: Emergency Response Decision Tree

Disposal Plan: Responsible Stewardship

Proper disposal of 3-Hydroxypropane-1-sulfonyl chloride and any associated waste is crucial to ensure environmental and personnel safety.

Waste Streams

• Unused or Excess 3-Hydroxypropane-1-sulfonyl chloride :

  • This is considered hazardous waste.

  • Do not attempt to neutralize the neat compound in the lab as the reaction can be highly exothermic.

  • Dispose of it in its original or a compatible, tightly sealed, and clearly labeled hazardous waste container.

• Contaminated Materials (Gloves, Absorbents, etc.) :

  • All materials that have come into contact with the sulfonyl chloride are considered hazardous waste.

  • Place these materials in a designated, sealed, and labeled hazardous waste container.

• Aqueous Waste :

  • Quenching reactions containing this compound should be done slowly and in an ice bath to control the exothermic reaction.

  • The resulting acidic solution should be neutralized with a base (e.g., sodium bicarbonate or sodium hydroxide) before being disposed of in accordance with institutional and local regulations.

All waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal company. [7]

Caption: Waste Disposal Workflow

By adhering to these rigorous safety protocols, you can confidently and safely incorporate 3-Hydroxypropane-1-sulfonyl chloride into your research endeavors, ensuring the well-being of yourself and your colleagues while advancing the frontiers of science.

References

• Hopax Fine Chemicals. (2022, March 2). Safety Data Sheet: 3-Hydroxypropane-1-sulfonic acid. Retrieved from [Link]

• AFG Bioscience LLC. (2016, April 1). Safety Data Sheet: Prop-2-ene-1-sulfonyl chloride. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-Hydroxypropane-1-sulfonyl Chloride. Retrieved from [Link]

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